NDM-1 inhibitor-7

Core Science & Biosynthesis

NDM-1 Inhibitor-7: A Deep Dive into its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

The emergence and rapid global spread of New Delhi metallo-beta-lactamase-1 (NDM-1) present a formidable challenge to the efficacy of beta-lactam antibiotics, a cornerstone of antibacterial therapy. This technical guide provides an in-depth analysis of the mechanism of action of a specific inhibitor, designated as NDM-1 inhibitor-7, offering insights for researchers and professionals engaged in the development of novel antibacterial agents.

Core Mechanism: Competitive Inhibition

NDM-1 inhibitor-7 functions as a competitive inhibitor of the NDM-1 enzyme. This mode of action is characterized by the inhibitor binding directly to the active site of the enzyme, thereby preventing the substrate (beta-lactam antibiotics) from binding and undergoing hydrolysis. Crucially, the inhibitory activity of compound 7 is not a result of stripping the essential zinc ions from the enzyme's active site, a mechanism employed by some other metallo-beta-lactamase inhibitors. This was confirmed by studies showing no significant difference in inhibition constants at varying zinc concentrations[1].

The competitive nature of the inhibition is further substantiated by enzyme kinetic studies. As the concentration of NDM-1 inhibitor-7 increases, the Michaelis constant (KM) for the substrate (imipenem) also increases, while the maximum velocity (Vmax) of the reaction remains unchanged. This kinetic profile is a hallmark of competitive inhibition, where the inhibitor and substrate vie for the same binding site on the enzyme.

Quantitative Analysis of Inhibition

The potency of NDM-1 inhibitor-7 has been quantified through various in vitro assays. The following table summarizes the key quantitative data available for this inhibitor.

Parameter	Value	Conditions	Reference
IC50	10.284 µM	N/A	[2]
MIC Fold Reduction	2-fold	In combination with imipenem (B608078) against E. coli expressing NDM-1, at an inhibitor concentration of 16 µg/mL.	[1]

Visualizing the Mechanism and Experimental Workflow

To further elucidate the mechanism of action and the experimental approach to its characterization, the following diagrams are provided.

Caption: Competitive inhibition of NDM-1 by inhibitor-7.

Caption: Generalized workflow for NDM-1 enzyme inhibition assay.

Detailed Experimental Protocols

The following provides a generalized, yet detailed, protocol for determining the inhibitory activity and mechanism of compounds like NDM-1 inhibitor-7 against the NDM-1 enzyme.

NDM-1 Enzyme Purity and Preparation

• Source: Recombinant NDM-1 enzyme expressed in a suitable host (e.g., E. coli) and purified to >95% homogeneity.

• Storage: The purified enzyme should be stored in a buffer containing a cryoprotectant at -80°C to maintain activity.

• Quantification: Determine the protein concentration using a standard method such as the Bradford or BCA assay.

Enzymatic Assay for Inhibition Studies

This protocol is based on monitoring the hydrolysis of a beta-lactam substrate, such as imipenem or nitrocefin, using a UV-Vis spectrophotometer.

• Materials:

  • Purified NDM-1 enzyme

  • Substrate stock solution (e.g., 10 mM imipenem in assay buffer)

  • NDM-1 inhibitor-7 stock solution (in a suitable solvent like DMSO, with final DMSO concentration in the assay kept below 1%)

  • Assay Buffer: 50 mM HEPES, pH 7.4, supplemented with 10 µM ZnSO4 and 10 µg/mL BSA[1].

  • 96-well UV-transparent microplate

  • Microplate spectrophotometer

• Procedure:

  • Preparation of Reaction Mixtures:

    • In a 96-well microplate, add the assay buffer.

    • Add varying concentrations of NDM-1 inhibitor-7 to the appropriate wells.

    • Add a fixed concentration of NDM-1 enzyme to all wells except the substrate control wells.

    • Include control wells:

      • No enzyme (substrate stability)

      • No inhibitor (maximum enzyme activity)

      • No substrate (background)

  • Pre-incubation:

    • Pre-incubate the plate containing the enzyme and inhibitor for a defined period (e.g., 10-30 minutes) at a constant temperature (e.g., 25°C or 30°C) to allow for inhibitor binding.

  • Reaction Initiation:

    • Initiate the enzymatic reaction by adding the substrate (e.g., imipenem) to all wells simultaneously using a multichannel pipette.

  • Monitoring Hydrolysis:

    • Immediately begin monitoring the change in absorbance at the appropriate wavelength for the chosen substrate (e.g., ~300 nm for imipenem).

    • Record absorbance readings at regular intervals (e.g., every 30 seconds) for a period of 10-20 minutes.

  • Data Analysis:

    • Calculate the initial reaction velocities (V0) from the linear portion of the absorbance vs. time plot.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

    • For mechanism of action studies, perform the assay with varying concentrations of both the substrate and the inhibitor. Plot the data using a Lineweaver-Burk plot (1/V0 vs. 1/[S]) to visualize the type of inhibition.

Minimum Inhibitory Concentration (MIC) Synergy Assay

This assay determines the ability of the inhibitor to restore the activity of a beta-lactam antibiotic against a bacterial strain expressing NDM-1.

• Materials:

  • NDM-1-expressing bacterial strain (e.g., E. coli BL21(DE3) carrying a plasmid with the blaNDM-1 gene)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Beta-lactam antibiotic (e.g., imipenem)

  • NDM-1 inhibitor-7

  • 96-well microplates

• Procedure:

  • Bacterial Culture Preparation:

    • Grow the NDM-1-expressing bacteria to the mid-logarithmic phase.

    • Dilute the culture to achieve a final inoculum of approximately 5 x 105 CFU/mL in each well of the microplate.

  • Checkerboard Assay Setup:

    • Prepare a two-dimensional array of antibiotic and inhibitor concentrations in a 96-well plate.

    • The antibiotic is serially diluted along the rows, and the inhibitor is serially diluted along the columns.

  • Inoculation and Incubation:

    • Inoculate each well with the prepared bacterial suspension.

    • Incubate the plates at 37°C for 18-24 hours.

  • MIC Determination:

    • The MIC is defined as the lowest concentration of the antibiotic, alone or in combination with the inhibitor, that completely inhibits visible bacterial growth.

    • A significant reduction in the MIC of the antibiotic in the presence of the inhibitor indicates synergistic activity.

Conclusion

NDM-1 inhibitor-7 demonstrates a clear competitive mechanism of action against the NDM-1 enzyme. The provided quantitative data, visualizations, and detailed experimental protocols offer a comprehensive resource for researchers working to combat the threat of carbapenem-resistant bacteria. Further optimization of this and similar inhibitor scaffolds holds promise for the development of clinically effective adjuncts to restore the utility of our existing beta-lactam arsenal.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

The Emergence of NDM-1 Inhibitors: A Technical Guide to the Discovery and Synthesis of D-Captopril as a Case Study

For Immediate Release

In the global battle against antimicrobial resistance, the rise of New Delhi Metallo-β-lactamase-1 (NDM-1) presents a formidable challenge. This enzyme confers upon bacteria resistance to a broad spectrum of β-lactam antibiotics, including the carbapenems, which are often considered the last line of defense. This guide provides an in-depth technical overview of the discovery and synthesis of NDM-1 inhibitors, with a specific focus on D-captopril, a well-characterized inhibitor that serves as a pivotal case study for researchers, scientists, and drug development professionals.

Discovery of NDM-1 Inhibitors: A Multi-faceted Approach

The discovery of novel NDM-1 inhibitors is a critical area of research aimed at restoring the efficacy of existing antibiotics. The process typically begins with the identification of potential lead compounds through various screening methods, followed by optimization of their inhibitory activity.

Virtual Screening: A Primary Discovery Engine

A common and efficient starting point for identifying novel inhibitors is virtual screening. This computational technique involves the screening of large libraries of chemical compounds against the three-dimensional structure of the NDM-1 enzyme to predict their binding affinity and potential inhibitory activity. High-scoring compounds are then selected for further experimental validation.

A flowchart illustrating the virtual screening workflow for the identification of potential NDM-1 inhibitors.

D-Captopril: A Prominent NDM-1 Inhibitor

D-captopril, an angiotensin-converting enzyme (ACE) inhibitor, has been identified as a potent inhibitor of NDM-1. Its inhibitory activity stems from the presence of a thiol group that effectively chelates the two zinc ions in the active site of the NDM-1 enzyme, rendering it inactive. This mechanism of action makes D-captopril a competitive inhibitor.

Quantitative Inhibitory Data

The inhibitory potency of D-captopril and its stereoisomer, L-captopril, against NDM-1 has been quantified in several studies. The half-maximal inhibitory concentration (IC50) is a key metric used to evaluate the efficacy of an inhibitor.

Inhibitor	NDM-1 IC50 (µM)	Reference
D-Captopril	7.9	[1]
D-Captopril	20.1 ± 1.5	[2]
L-Captopril	202.0	[1]
L-Captopril	157.4	[2]

Note: Variations in IC50 values can be attributed to different experimental conditions.

Experimental Protocols

Synthesis of D-Captopril

The chemical synthesis of D-captopril can be achieved through the acylation of L-proline with (2S)-3-acetylthio-2-methylpropanoyl chloride. The protective acetyl group is subsequently removed to yield the active thiol group.[3]

Step-by-step Synthesis:

• Preparation of (2S)-3-acetylthio-2-methylpropanoic acid: This intermediate is synthesized by the reaction of methacrylic acid and thioacetic acid.[4]

• Formation of the acid chloride: The prepared (2S)-3-acetylthio-2-methylpropanoic acid is then treated with a chlorinating agent, such as thionyl chloride, to form (2S)-3-acetylthio-2-methylpropanoyl chloride.

• Acylation of L-proline: L-proline is reacted with (2S)-3-acetylthio-2-methylpropanoyl chloride in the presence of a base, such as sodium hydroxide, to yield 1-(3-acetylthio-2-D-methylpropanoyl)-L-proline.[3]

• Deprotection (Ammonolysis): The acetyl group is removed by treatment with ammonia (B1221849) in an alcoholic solvent to unmask the free thiol group, yielding D-captopril.[4]

A simplified reaction scheme for the synthesis of D-captopril.

NDM-1 Enzyme Inhibition Assay

The inhibitory activity of compounds against NDM-1 is commonly determined using a spectrophotometric assay with the chromogenic β-lactam substrate, nitrocefin (B1678963). The hydrolysis of nitrocefin by NDM-1 results in a color change that can be monitored at a specific wavelength.

Protocol:

• Reagents and Materials:

  • Purified NDM-1 enzyme

  • Nitrocefin solution

  • Assay buffer (e.g., HEPES or phosphate (B84403) buffer, pH 7.0-7.5)

  • ZnCl2 or ZnSO4 solution (to ensure enzyme activity)[5]

  • Test inhibitor (e.g., D-captopril) dissolved in a suitable solvent (e.g., DMSO)

  • 96-well microtiter plate

  • Spectrophotometer (plate reader)

• Procedure:

  • In a 96-well plate, add the assay buffer.

  • Add a solution of the NDM-1 enzyme to each well to a final concentration of approximately 5 nM.[6]

  • Add varying concentrations of the test inhibitor to the wells. Include a control well with no inhibitor.

  • Incubate the plate at a controlled temperature (e.g., 30°C or 37°C) for a defined period (e.g., 10 minutes) to allow the inhibitor to bind to the enzyme.[6]

  • Initiate the reaction by adding the nitrocefin solution to each well to a final concentration of approximately 60-100 µM.[6]

  • Immediately measure the change in absorbance at 486-490 nm over time using a spectrophotometer.[6]

  • The rate of hydrolysis is determined from the linear portion of the absorbance curve.

  • The percentage of inhibition is calculated for each inhibitor concentration, and the IC50 value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Antimicrobial Susceptibility Testing (MIC Determination)

To assess the ability of an NDM-1 inhibitor to restore the activity of β-lactam antibiotics against resistant bacteria, a broth microdilution method is used to determine the Minimum Inhibitory Concentration (MIC).

Protocol:

• Materials:

  • NDM-1 producing bacterial strain (e.g., E. coli expressing NDM-1)

  • Mueller-Hinton Broth (MHB)

  • β-lactam antibiotic (e.g., meropenem)

  • NDM-1 inhibitor (e.g., D-captopril)

  • 96-well microtiter plates

• Procedure:

  • Prepare a standardized inoculum of the NDM-1 producing bacteria in MHB.

  • In a 96-well plate, prepare serial two-fold dilutions of the β-lactam antibiotic in MHB.

  • In a separate plate or in parallel, prepare the same serial dilutions of the β-lactam antibiotic in MHB containing a fixed, sub-inhibitory concentration of the NDM-1 inhibitor.

  • Inoculate all wells with the standardized bacterial suspension.

  • Include a growth control well (bacteria only) and a sterility control well (broth only).

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

  • A significant reduction in the MIC of the antibiotic in the presence of the inhibitor indicates synergistic activity.

Mechanism of NDM-1 Action and Inhibition

NDM-1 utilizes two zinc ions in its active site to catalyze the hydrolysis of the β-lactam ring of antibiotics. A water molecule, activated by the zinc ions, acts as a nucleophile, attacking the carbonyl carbon of the β-lactam ring and breaking the amide bond.[7] D-captopril inhibits this process by coordinating with the zinc ions through its thiol group, thus preventing the binding and hydrolysis of the antibiotic substrate.

The mechanism of NDM-1 hydrolysis and its inhibition by D-captopril.

Conclusion

The discovery and development of NDM-1 inhibitors are paramount in addressing the growing threat of antibiotic resistance. D-captopril serves as a valuable lead compound, demonstrating the feasibility of inhibiting NDM-1 through zinc chelation. The technical protocols and conceptual frameworks outlined in this guide provide a solid foundation for researchers to build upon in the quest for novel and more potent NDM-1 inhibitors that can be translated into clinical applications.

References

• 1. RU2001909C1 - Method of captopril synthesis - Google Patents [patents.google.com]
• 2. Structural Basis of Metallo-β-Lactamase Inhibition by Captopril Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Captopril - Wikipedia [en.wikipedia.org]
• 4. Page loading... [guidechem.com]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NDM-1, the ultimate promiscuous enzyme: substrate recognition and catalytic mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Structure-Activity Relationship of d-Captopril as an NDM-1 Inhibitor

An in-depth analysis of the publicly available scientific literature and databases did not yield specific information for a compound explicitly named "NDM-1 inhibitor-7." This designation may be specific to a particular research group, internal project, or a publication that is not broadly indexed under this name.

To provide a comprehensive technical guide on the structure-activity relationship (SAR) of a relevant NDM-1 inhibitor, this report will focus on a well-characterized inhibitor, d-captopril , for which extensive data is available. D-captopril serves as a valuable case study for understanding the SAR of thiol-based NDM-1 inhibitors.

New Delhi metallo-β-lactamase-1 (NDM-1) is a zinc-dependent enzyme that confers resistance to a broad spectrum of β-lactam antibiotics.[1][2] The active site of NDM-1 contains two zinc ions (Zn1 and Zn2) that are crucial for its catalytic activity.[1][3] The design of NDM-1 inhibitors often targets these zinc ions.

1. Quantitative Data

The inhibitory activity of d-captopril and its stereoisomer l-captopril against NDM-1 highlights key structural requirements for potent inhibition.

Inhibitor	IC50 (µM)	Notes
d-captopril	7.9	Exhibits significantly higher potency.
l-captopril	202.0	Approximately 25-fold less potent than d-captopril.[3]

IC50 values represent the concentration of the inhibitor required to reduce the enzymatic activity of NDM-1 by 50%.

2. Core Structural Features and SAR Insights

The structure of captopril (B1668294) consists of a thiol group, a proline residue, and a methyl group. The stereochemistry of the methyl group is critical for its inhibitory activity against NDM-1.

• Thiol Group: The thiol (-SH) group is the primary zinc-binding pharmacophore. It is believed to interact with the zinc ions in the active site of NDM-1, displacing a key water molecule involved in the hydrolysis of β-lactam antibiotics.[3] This interaction competitively inhibits the enzyme.

• Proline Moiety: The proline ring and its carboxylate group contribute to the overall binding affinity by forming additional interactions with amino acid residues in the active site of NDM-1.

• Stereochemistry at the Methyl Group: The significant difference in potency between d-captopril and l-captopril underscores the importance of the stereocenter bearing the methyl group. The (R)-configuration of this stereocenter in d-captopril allows for an optimal orientation of the inhibitor within the active site, leading to stronger binding and more effective inhibition. In contrast, the (S)-configuration in l-captopril results in a less favorable binding mode.

3. Experimental Protocols

The following outlines a general methodology for determining the inhibitory activity of compounds against NDM-1.

a. NDM-1 Enzyme Inhibition Assay

This assay is used to determine the IC50 value of an inhibitor.

• Enzyme Preparation: Recombinant NDM-1 enzyme is expressed and purified. The concentration of the purified enzyme is determined.

• Assay Buffer: A suitable buffer (e.g., HEPES or phosphate (B84403) buffer) containing a defined concentration of ZnSO4 is prepared.

• Inhibitor Preparation: The inhibitor is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution, which is then serially diluted to various concentrations.

• Assay Procedure:

  • The NDM-1 enzyme is pre-incubated with the inhibitor at various concentrations in a microplate for a specific period (e.g., 10 minutes) at a controlled temperature (e.g., 30°C).[4]

  • A chromogenic β-lactam substrate, such as nitrocefin (B1678963), is added to the enzyme-inhibitor mixture to initiate the reaction.[4]

  • The hydrolysis of nitrocefin results in a color change, which is monitored by measuring the absorbance at a specific wavelength (e.g., 490 nm) over time using a microplate reader.[4]

  • The rate of hydrolysis is calculated from the change in absorbance.

• Data Analysis: The percentage of inhibition is calculated for each inhibitor concentration relative to a control without the inhibitor. The IC50 value is then determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

b. Isothermal Titration Calorimetry (ITC)

ITC is a biophysical technique used to measure the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS) of the interaction between an inhibitor and the enzyme.

• Sample Preparation: The purified NDM-1 enzyme is placed in the sample cell of the calorimeter, and the inhibitor solution is loaded into the injection syringe. Both are in the same buffer.

• Titration: The inhibitor is injected in small aliquots into the enzyme solution.

• Data Acquisition: The heat change associated with each injection is measured.

• Data Analysis: The resulting data is fitted to a binding model to determine the thermodynamic parameters of the interaction.

4. Visualization of Key Relationships

a. NDM-1 Inhibition Workflow

Caption: Workflow for determining the IC50 of an NDM-1 inhibitor.

b. Logical Relationship of Captopril SAR

Caption: Key structural features of captopril and their role in NDM-1 inhibition.

References

• 1. Frontiers | Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

in vitro activity of NDM-1 inhibitor-7

An In-Depth Technical Guide on the In Vitro Activity of NDM-1 Inhibitor Compound 7

This technical guide provides a comprehensive overview of the in vitro activity of a specific NDM-1 inhibitor, referred to as compound 7 in foundational research. This document is intended for researchers, scientists, and drug development professionals working on novel strategies to combat antibiotic resistance mediated by New Delhi metallo-β-lactamase-1 (NDM-1).

Core Quantitative Data

The in vitro efficacy of NDM-1 inhibitor compound 7 has been quantified through various standard assays. The key inhibitory and synergistic activity data are summarized in the table below.

Parameter	Value	Description
IC50	1.13 ± 0.04 μM	The half-maximal inhibitory concentration, indicating the concentration of inhibitor required to reduce NDM-1 activity by 50%.[1]
Kic	2.17 ± 0.48 μM	The competitive inhibition constant, reflecting the inhibitor's binding affinity to the free enzyme.[1]
Kiu	2.07 ± 0.06 μM	The uncompetitive inhibition constant, reflecting the inhibitor's binding affinity to the enzyme-substrate complex.[1]
MIC of Imipenem (B608078) (E. coli NDM-1 strain)	16 μg/ml	The baseline minimum inhibitory concentration of imipenem against the resistant strain.[1]
MIC of Imipenem with 400 μM Compound 7	1 μg/ml	The reduced minimum inhibitory concentration of imipenem in the presence of the inhibitor, demonstrating a restoration of susceptibility.[1]

Mechanism of Action

NDM-1 is a metallo-β-lactamase that utilizes one or two zinc ions in its active site to hydrolyze and inactivate a broad spectrum of β-lactam antibiotics.[2][3][4] The hydrolytic action of NDM-1 renders many common antibiotics ineffective against bacteria expressing this enzyme. NDM-1 inhibitors are designed to interfere with this process, thereby restoring the efficacy of β-lactam antibiotics.

Compound 7 has been identified as a potent mixed inhibitor of NDM-1.[1] This mixed-mode inhibition suggests that it can bind to both the free NDM-1 enzyme and the enzyme-substrate complex, interfering with the catalytic process at multiple points.

Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize the in vitro activity of NDM-1 inhibitor compound 7.

NDM-1 Enzyme Inhibition Assay (IC50 Determination)

This assay quantifies the concentration of an inhibitor required to reduce the enzymatic activity of NDM-1 by 50%.

• Reagents and Materials :

  • Recombinant NDM-1 enzyme

  • Nitrocefin (B1678963) (a chromogenic β-lactam substrate)

  • NDM-1 inhibitor compound 7

  • Assay buffer (e.g., Tris-HCl with ZnSO4)

  • Microplate reader

• Procedure :

  • A solution of recombinant NDM-1 enzyme (e.g., 5 nM) is prepared in the assay buffer supplemented with zinc ions (e.g., 10 μM ZnSO4).[2]

  • The NDM-1 enzyme solution is incubated with varying concentrations of the inhibitor compound 7 for a defined period (e.g., 10-30 minutes) at a constant temperature (e.g., 30-37°C).[1][2]

  • The enzymatic reaction is initiated by adding a fixed concentration of the substrate, nitrocefin (e.g., 60-100 μM).[2][5]

  • The hydrolysis of nitrocefin, which results in a color change, is monitored by measuring the absorbance at a specific wavelength (e.g., 490 nm) over time using a microplate reader.[2]

  • The rate of hydrolysis is calculated for each inhibitor concentration.

  • The percentage of inhibition is determined by comparing the reaction rates in the presence of the inhibitor to the rate of a control reaction without the inhibitor.

  • The IC50 value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Minimum Inhibitory Concentration (MIC) Determination

The MIC assay determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism. This protocol is adapted to assess the synergistic effect of an NDM-1 inhibitor with a β-lactam antibiotic.

• Reagents and Materials :

  • NDM-1 producing bacterial strain (e.g., E. coli)

  • Mueller-Hinton broth

  • β-lactam antibiotic (e.g., imipenem)

  • NDM-1 inhibitor compound 7

  • Sterile microtiter plates

• Procedure :

  • A bacterial inoculum is prepared from a fresh culture and adjusted to a standardized concentration (e.g., 0.5 McFarland standard).[2]

  • Serial dilutions of the β-lactam antibiotic are prepared in Mueller-Hinton broth in the wells of a microtiter plate.

  • A fixed, sub-inhibitory concentration of the NDM-1 inhibitor compound 7 (e.g., 400 μM) is added to a parallel set of serial dilutions of the antibiotic.[1] A control set with the antibiotic alone is also prepared.

  • The standardized bacterial inoculum is added to each well.

  • The microtiter plates are incubated at 37°C for 18-24 hours.[6]

  • The MIC is determined as the lowest concentration of the antibiotic that shows no visible bacterial growth. The synergistic effect is observed as a reduction in the MIC of the antibiotic in the presence of the inhibitor.

Visualizations

The following diagrams illustrate the experimental workflow for assessing NDM-1 inhibition and the general signaling pathway of NDM-1-mediated antibiotic resistance and its inhibition.

Experimental workflow for in vitro assessment of NDM-1 inhibitor-7.

Mechanism of NDM-1 mediated resistance and its inhibition.

References

• 1. portlandpress.com [portlandpress.com]
• 2. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The mechanism of NDM-1-catalyzed carbapenem hydrolysis is distinct from that of penicillin or cephalosporin hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potential inhibitors designed against NDM-1 type metallo-β-lactamases: an attempt to enhance efficacies of antibiotics against multi-drug-resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]

An In-depth Technical Guide on the Binding Site of a Potent Salicylic Acid-Based Inhibitor on New Delhi Metallo-β-lactamase-1 (NDM-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence and global spread of New Delhi Metallo-β-lactamase-1 (NDM-1) present a formidable challenge to the efficacy of β-lactam antibiotics, a cornerstone of antibacterial therapy. NDM-1, a class B1 metallo-β-lactamase (MBL), possesses a broad substrate spectrum, hydrolyzing and inactivating a wide array of β-lactams, including the last-resort carbapenems. This alarming resistance necessitates the development of potent and specific NDM-1 inhibitors to rescue the activity of existing antibiotics. This technical guide provides a detailed overview of the binding site and mechanism of action of a recently identified competitive inhibitor of NDM-1, a salicylic (B10762653) acid derivative designated as "compound 7", which is synonymous with or structurally analogous to the commercially available "NDM-1 inhibitor-7".

NDM-1 Active Site Architecture

The NDM-1 active site is a shallow, broad groove containing a di-zinc center, which is crucial for its catalytic activity. The two zinc ions, Zn1 and Zn2, are coordinated by a constellation of amino acid residues. Zn1 is typically coordinated by three histidine residues (His120, His122, and His189), while Zn2 is coordinated by an aspartate (Asp124), a cysteine (Cys208), and another histidine (His250). A key feature of the catalytic mechanism is a hydroxide (B78521) ion bridging the two zinc ions, which acts as the nucleophile to attack the β-lactam ring of the antibiotic substrate. The active site is flanked by flexible loop regions that contribute to substrate recognition and binding.

NDM-1 Inhibitor-7: A Competitive Inhibitor Targeting the Carboxylate-Binding Pocket

Recent research has identified a salicylic acid derivative, referred to as "compound 7", as a potent competitive inhibitor of NDM-1.[1] This inhibitor was discovered through the screening of a DNA-encoded chemical library designed to specifically target the carboxylate-binding pocket of β-lactamases.[1][2][3]

Quantitative Inhibition Data

The inhibitory potency of "compound 7" and its commercially available equivalent, "NDM-1 inhibitor-7", has been characterized by several key quantitative metrics.

Parameter	Value	Reference
IC50	10.284 μM	[4]
Ki	3.3 μM	[1]
Inhibition Type	Competitive	[1]

Binding Site and Molecular Interactions

While a crystal structure of NDM-1 in complex with "compound 7" is not yet publicly available, the competitive nature of its inhibition and its design based on targeting the carboxylate-binding pocket provide strong evidence for its mode of interaction. The salicylic acid moiety is hypothesized to mimic the carboxylate group of β-lactam substrates, which is a crucial recognition element for NDM-1.

Based on the known structure of the NDM-1 active site and the chemical features of the inhibitor, the following interactions are proposed:

• Coordination with Zinc Ions: The carboxylate and hydroxyl groups of the salicylic acid head are positioned to interact with the di-zinc center in the active site. This interaction likely displaces the catalytic hydroxide ion and prevents the proper binding and hydrolysis of the β-lactam substrate.

• Interaction with Key Residues: The inhibitor is expected to form hydrogen bonds and other non-covalent interactions with key residues within the active site that are known to be involved in substrate binding. These may include residues such as Lys211, Asn220, and others that line the carboxylate-binding pocket.

The rationale behind the design of the inhibitor library from which "compound 7" was identified was to exploit the conserved interactions observed between the carboxylate of hydrolyzed β-lactams and the NDM-1 active site.[1][2][3]

Experimental Protocols

The characterization of "NDM-1 inhibitor-7" and similar compounds involves a series of biochemical and microbiological assays. Below are detailed methodologies for key experiments.

NDM-1 Enzyme Inhibition Assay (Spectrophotometric)

This assay is used to determine the inhibitory activity of a compound against NDM-1 by measuring the hydrolysis of a chromogenic or UV-active β-lactam substrate.

Materials:

• Purified recombinant NDM-1 enzyme

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, containing 50 µM ZnSO4)

• Substrate: Imipenem or Nitrocefin

• Inhibitor compound (dissolved in a suitable solvent like DMSO)

• 96-well microplate

• Spectrophotometer (UV-Vis or plate reader)

Procedure:

• Prepare a solution of the NDM-1 enzyme in the assay buffer to a final concentration of approximately 5-10 nM.

• Prepare serial dilutions of the inhibitor compound in the assay buffer.

• In a 96-well plate, add the NDM-1 enzyme solution to each well.

• Add the different concentrations of the inhibitor to the respective wells. Include a control well with no inhibitor (solvent only).

• Pre-incubate the enzyme and inhibitor mixture for a defined period (e.g., 10-30 minutes) at a constant temperature (e.g., 30°C).

• Initiate the reaction by adding the substrate (e.g., 100 µM imipenem) to each well.

• Immediately monitor the change in absorbance over time at the appropriate wavelength (e.g., 299 nm for imipenem).

• Calculate the initial reaction velocities (rates of hydrolysis) from the linear portion of the absorbance versus time curves.

• Determine the percentage of inhibition for each inhibitor concentration relative to the no-inhibitor control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to calculate the IC50 value.

Determination of Inhibition Type (Steady-State Kinetics)

To determine if an inhibitor is competitive, uncompetitive, or non-competitive, enzyme kinetics are measured at various substrate and inhibitor concentrations.

Procedure:

• Follow the general procedure for the enzyme inhibition assay.

• Perform the assay with a range of fixed inhibitor concentrations. For each inhibitor concentration, vary the substrate (e.g., imipenem) concentration.

• Measure the initial reaction velocities for each combination of inhibitor and substrate concentration.

• Analyze the data using Lineweaver-Burk or Michaelis-Menten plots.

• For a competitive inhibitor, the apparent Km will increase with increasing inhibitor concentration, while the Vmax will remain unchanged.[1]

Visualizations

Logical Workflow for NDM-1 Inhibitor Screening and Characterization

Caption: A logical workflow for the discovery and characterization of NDM-1 inhibitors.

Proposed Signaling Pathway of NDM-1 Inhibition

Caption: Proposed mechanism of NDM-1 inhibition by a competitive inhibitor.

Conclusion

The identification of "NDM-1 inhibitor-7", a salicylic acid derivative, as a potent competitive inhibitor of NDM-1 represents a significant step forward in the quest to combat carbapenem (B1253116) resistance. Its mechanism of action, which involves targeting the conserved carboxylate-binding pocket of the enzyme, provides a promising strategy for the development of broad-spectrum β-lactamase inhibitors. Further structural studies to elucidate the precise binding interactions of this inhibitor with the NDM-1 active site will be invaluable for future structure-based drug design efforts aimed at optimizing its potency and pharmacokinetic properties. The detailed experimental protocols provided herein serve as a guide for researchers working to discover and characterize novel NDM-1 inhibitors.

References

• 1. Exploiting the Carboxylate-Binding Pocket of β-Lactamase Enzymes using a Focused DNA-Encoded Chemical Library - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploiting the Carboxylate-Binding Pocket of β-Lactamase Enzymes Using a Focused DNA-Encoded Chemical Library - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Chemical Properties of New Delhi Metallo-beta-lactamase-1 (NDM-1) Inhibitors

A Note on Nomenclature: The term "NDM-1 inhibitor-7" does not correspond to a specifically designated compound in the scientific literature. This guide therefore provides a comprehensive overview of the chemical properties of several well-characterized inhibitors of New Delhi Metallo-beta-lactamase-1 (NDM-1), offering a representative and in-depth analysis for researchers, scientists, and drug development professionals.

Introduction

The emergence of New Delhi Metallo-beta-lactamase-1 (NDM-1) represents a significant threat to global public health.[1] This enzyme confers resistance to a broad spectrum of β-lactam antibiotics, including the carbapenems, which are often considered the last line of defense against multidrug-resistant bacterial infections. The development of potent and specific NDM-1 inhibitors is therefore a critical area of research to restore the efficacy of existing antibiotics. This guide details the chemical properties, quantitative data, and experimental protocols for a selection of promising NDM-1 inhibitors, providing a technical resource for the scientific community.

Quantitative Data Summary

The inhibitory activities of various compounds against the NDM-1 enzyme and their effects on bacterial susceptibility to antibiotics are summarized below. These data are typically determined through enzyme inhibition assays and microbiological assays.

Inhibitor	Type	IC50 (NDM-1)	MIC of Meropenem (µg/mL) - Alone	MIC of Meropenem (µg/mL) - With Inhibitor
D-Captopril	Thiol-based	7.9 µM	>256	16
Dipicolinic Acid Deriv. (36)	Carboxylate-based	80 nM	32	2
PHT427	Thiazole-based	1.42 µM	>256	8

Experimental Protocols

Detailed methodologies for the key experiments cited in the characterization of NDM-1 inhibitors are provided below.

NDM-1 Enzyme Inhibition Assay

This assay is used to determine the half-maximal inhibitory concentration (IC50) of a compound against the NDM-1 enzyme. It typically utilizes a chromogenic substrate, such as nitrocefin (B1678963), which changes color upon hydrolysis by the enzyme.

Materials:

• Recombinant NDM-1 enzyme

• Nitrocefin (chromogenic substrate)

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, containing 50 µM ZnCl2 and 0.01% Tween-20)

• Test compounds (potential inhibitors)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add a fixed concentration of recombinant NDM-1 enzyme to the assay buffer.

• Add varying concentrations of the test compound to the wells containing the enzyme and incubate for a pre-determined time (e.g., 10-30 minutes) at room temperature to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding a fixed concentration of nitrocefin to each well.

• Immediately monitor the change in absorbance at 490 nm over time using a microplate reader. The rate of color change is proportional to the enzyme activity.

• Calculate the percentage of enzyme inhibition for each concentration of the test compound relative to a control with no inhibitor.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Minimum Inhibitory Concentration (MIC) Assay

The MIC assay determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism. In the context of NDM-1 inhibitors, this assay is often performed in combination with a β-lactam antibiotic to assess the inhibitor's ability to restore the antibiotic's efficacy.

Materials:

• NDM-1 producing bacterial strain (e.g., E. coli expressing NDM-1)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• β-lactam antibiotic (e.g., meropenem)

• Test compound (NDM-1 inhibitor)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland

Procedure:

• Prepare a series of two-fold dilutions of the β-lactam antibiotic in CAMHB in a 96-well plate.

• Prepare a second series of dilutions for the test compound. For synergy testing, a checkerboard format is often used, with dilutions of the antibiotic along one axis and dilutions of the inhibitor along the other.

• Inoculate each well with the standardized bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the antibiotic (alone or in combination with the inhibitor) that completely inhibits visible bacterial growth.

Surface Plasmon Resonance (SPR) for Binding Analysis

SPR is a label-free technique used to measure the binding kinetics and affinity between a ligand (e.g., NDM-1) and an analyte (e.g., an inhibitor).

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Immobilization reagents (e.g., EDC/NHS)

• Recombinant NDM-1 enzyme (ligand)

• Test compound (analyte)

• Running buffer (e.g., HBS-EP+)

Procedure:

• Immobilize the recombinant NDM-1 enzyme onto the surface of the sensor chip using standard amine coupling chemistry.

• Prepare a series of dilutions of the test compound in the running buffer.

• Inject the different concentrations of the test compound over the sensor chip surface at a constant flow rate.

• Monitor the change in the SPR signal (measured in resonance units, RU) in real-time. The increase in RU corresponds to the binding of the analyte to the immobilized ligand.

• After the association phase, flow running buffer over the chip to monitor the dissociation of the analyte.

• Regenerate the sensor surface between different analyte injections using a suitable regeneration solution.

• Analyze the resulting sensorgrams to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD), which is a measure of binding affinity.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of NDM-1 and a general workflow for the discovery and characterization of NDM-1 inhibitors.

Caption: Mechanism of β-lactam hydrolysis by NDM-1 and its inhibition.

Caption: Experimental workflow for NDM-1 inhibitor discovery and development.

References

• 1. Potential inhibitors designed against NDM-1 type metallo-β-lactamases: an attempt to enhance efficacies of antibiotics against multi-drug-resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]

The Zinc Chelation Potential of NDM-1 Inhibitor-7: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of New Delhi Metallo-beta-lactamase 1 (NDM-1) presents a formidable challenge to the efficacy of beta-lactam antibiotics, a cornerstone of antibacterial therapy. NDM-1, a zinc-dependent enzyme, hydrolyzes a broad spectrum of these drugs, conferring multidrug resistance upon various bacterial pathogens. A promising strategy to counteract this resistance mechanism is the development of NDM-1 inhibitors that target the catalytic zinc ions. This technical guide provides an in-depth analysis of NDM-1 inhibitor-7, a compound identified for its potential to inhibit NDM-1 through zinc chelation. We will explore its mechanism of action, present available quantitative data, detail relevant experimental protocols, and visualize associated biological pathways.

Introduction to NDM-1 and the Role of Zinc

Metallo-beta-lactamases (MBLs) are a class of beta-lactamase enzymes that utilize one or two zinc ions in their active site for catalytic activity.[1] NDM-1 is a particularly concerning MBL due to its broad substrate profile, which includes penicillins, cephalosporins, and carbapenems.[2] The catalytic mechanism of NDM-1 involves the zinc-coordinated hydrolysis of the amide bond in the beta-lactam ring of the antibiotic, rendering it inactive.[1] This dependency on zinc makes the active site an attractive target for inhibitors designed to chelate these essential metal ions. Such inhibitors can function by either removing the zinc ions from the active site or by forming a stable ternary complex with the zinc-bound enzyme, thereby blocking substrate access.[3]

NDM-1 Inhibitor-7: An Overview

NDM-1 inhibitor-7, also known as Compound A8, has been identified as an inhibitor of NDM-1.[2][4][5] It has been shown to restore the antibacterial activity of meropenem (B701) against NDM-1-producing Escherichia coli.[4][5] The chemical structure of NDM-1 inhibitor-7, a novel methyldithiocarbazate derivative, suggests its potential to interact with the zinc ions in the NDM-1 active site.[4]

Quantitative Data Summary

The following tables summarize the available quantitative data for NDM-1 inhibitor-7 and other relevant inhibitors for comparative purposes.

Table 1: In Vitro Inhibition of NDM-1

Compound	IC50 (μM)	Inhibition Mechanism	Reference
NDM-1 inhibitor-7	10.284	Zinc Chelation	[4][5]
D-captopril	7.9	Zinc Binding	[6]
Aspergillomarasmine A	4.0	Zinc Removal	[7]
Benzoxazole Inhibitor 9	0.38	Ternary Complex	[3]

Table 2: Synergistic Activity with Meropenem against NDM-1 expressing E. coli

Inhibitor	Inhibitor Concentration (µg/mL)	Fold Reduction in Meropenem MIC	Reference
NDM-1 inhibitor-7	Not specified in abstract	Potentiates meropenem activity	[4][5]
Compound 7	16	2-fold	[8]

Mechanism of Action: Zinc Chelation

The proposed mechanism of action for NDM-1 inhibitor-7 involves the chelation of the zinc ions within the active site of the NDM-1 enzyme. This interaction disrupts the catalytic machinery necessary for the hydrolysis of beta-lactam antibiotics.

Caption: Proposed mechanism of NDM-1 inhibition by zinc chelation.

Experimental Protocols

NDM-1 Enzyme Inhibition Assay

This assay is used to determine the half-maximal inhibitory concentration (IC50) of a compound against NDM-1.

Methodology:

• Reagents and Buffers:

  • Recombinant NDM-1 enzyme.

  • HEPES buffer (50 mM, pH 7.5) containing ZnSO₄ (50 µM).

  • Nitrocefin (B1678963) (a chromogenic cephalosporin (B10832234) substrate).

  • Test compound (NDM-1 inhibitor-7) dissolved in DMSO.

  • DMSO (as a negative control).

• Procedure:

  • In a 96-well microplate, add the NDM-1 enzyme to the HEPES buffer.

  • Add varying concentrations of the test compound or DMSO to the wells.

  • Incubate the plate at room temperature for a specified period (e.g., 10-30 minutes) to allow for inhibitor binding.

  • Initiate the reaction by adding a solution of nitrocefin to each well.

  • Monitor the hydrolysis of nitrocefin by measuring the absorbance at 490 nm over time using a microplate reader.

  • Calculate the initial velocity of the reaction for each inhibitor concentration.

  • The percentage of inhibition is calculated relative to the DMSO control.

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Caption: Workflow for the NDM-1 enzyme inhibition assay.

Antimicrobial Susceptibility Testing (Checkerboard Assay)

This assay is used to assess the synergistic effect of an inhibitor with an antibiotic.

Methodology:

• Materials:

  • NDM-1 producing bacterial strain (e.g., E. coli).

  • Mueller-Hinton broth.

  • Beta-lactam antibiotic (e.g., meropenem).

  • NDM-1 inhibitor-7.

  • 96-well microplates.

• Procedure:

  • Prepare a two-dimensional serial dilution of the antibiotic and the inhibitor in a 96-well plate.

  • Inoculate each well with a standardized suspension of the NDM-1 producing bacteria.

  • Incubate the plates at 37°C for 18-24 hours.

  • Determine the Minimum Inhibitory Concentration (MIC) of the antibiotic alone and in combination with the inhibitor by observing the lowest concentration that prevents visible bacterial growth.

  • The Fractional Inhibitory Concentration Index (FICI) is calculated to determine synergy (FICI ≤ 0.5), additivity (0.5 < FICI ≤ 4), or antagonism (FICI > 4).

Affected Signaling Pathways

The inhibition of NDM-1 and the chelation of zinc can have broader effects on bacterial physiology beyond the immediate restoration of antibiotic efficacy.

Bacterial Cell Wall Synthesis

By inhibiting NDM-1, NDM-1 inhibitor-7 allows beta-lactam antibiotics to effectively target their sites of action: the penicillin-binding proteins (PBPs). These enzymes are crucial for the final steps of peptidoglycan synthesis, which forms the bacterial cell wall.[3][9] Inhibition of PBPs leads to a weakened cell wall and ultimately cell lysis.

Caption: Simplified bacterial peptidoglycan synthesis pathway.

Bacterial Zinc Homeostasis

Zinc is an essential micronutrient for bacteria, but it is toxic in excess.[10] Bacteria have evolved sophisticated systems to maintain zinc homeostasis, including uptake and efflux transporters.[7][10][11] A zinc-chelating inhibitor like NDM-1 inhibitor-7 could potentially disrupt this delicate balance. By sequestering extracellular or periplasmic zinc, the inhibitor may induce a state of zinc starvation in the bacteria, further impairing its growth and virulence.[10] This could affect various zinc-dependent cellular processes, including DNA replication, protein synthesis, and stress responses.[7]

Caption: Overview of bacterial zinc homeostasis and points of disruption.

Conclusion and Future Directions

NDM-1 inhibitor-7 represents a promising lead compound in the fight against antibiotic resistance mediated by metallo-beta-lactamases. Its mechanism of action, centered on the chelation of the catalytically essential zinc ions in the NDM-1 active site, is a validated strategy for overcoming this resistance mechanism. The available data, though preliminary, suggests its potential to restore the efficacy of existing beta-lactam antibiotics.

Further research is warranted to fully elucidate the zinc chelation potential of NDM-1 inhibitor-7. This should include detailed kinetic studies to determine its binding affinity and mode of inhibition, as well as structural studies to visualize its interaction with the NDM-1 active site. Moreover, a comprehensive evaluation of its impact on bacterial zinc homeostasis will provide a more complete understanding of its antibacterial effects. Ultimately, the development of potent and specific NDM-1 inhibitors like NDM-1 inhibitor-7 is a critical component of a multifaceted approach to combat the growing threat of multidrug-resistant bacteria.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of Novel New Delhi Metallo-β-Lactamases-1 Inhibitors by Multistep Virtual Screening | PLOS One [journals.plos.org]
• 3. The Membrane Steps of Bacterial Cell Wall Synthesis as Antibiotic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Peptidoglycan - Wikipedia [en.wikipedia.org]
• 7. Zinc is an important inter-kingdom signal between the host and microbe - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [PDF] Discovery of Novel New Delhi Metallo-β-Lactamases-1 Inhibitors by Multistep Virtual Screening | Semantic Scholar [semanticscholar.org]
• 9. hereditybio.in [hereditybio.in]
• 10. pubs.aip.org [pubs.aip.org]
• 11. Bacterial Strategies to Maintain Zinc Metallostasis at the Host-Pathogen Interface - PMC [pmc.ncbi.nlm.nih.gov]

Target Validation Studies of NDM-1 Inhibitors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential studies involved in the target validation of New Delhi Metallo-beta-lactamase-1 (NDM-1) inhibitors. NDM-1 is a formidable enzyme that confers bacterial resistance to a broad spectrum of β-lactam antibiotics, including carbapenems, which are often the last line of defense against multidrug-resistant infections.[1][2][3] The development of effective NDM-1 inhibitors is a critical strategy to restore the efficacy of these life-saving antibiotics.[4] This document outlines the key experimental protocols, presents quantitative data for notable inhibitors, and visualizes the underlying mechanisms and workflows.

Quantitative Data Summary

The following tables summarize the quantitative data for several promising NDM-1 inhibitors, providing a comparative view of their efficacy.

Table 1: In Vitro Enzyme Inhibition Data

Inhibitor	Target Enzyme	IC50 Value	Ki Value	Assay Method	Reference
Adapalene	Recombinant NDM-1	8.9 µg/mL	-	Nitrocefin Hydrolysis Assay	[5]
BP1	NDM-1	-	97.4 µM (Kiapp)	Enzyme Inhibition Studies	[6]
Carnosic Acid	NDM-1	27.07 µM	-	Enzyme Inhibition Assay	[7]
Embelin	NDM-1	2.1 ± 0.2 µM	-	Meropenem (B701) Hydrolysis Assay	[8]
PHT427	NDM-1	1.42 µmol/L	-	High-Throughput Screening	[9]
D-captopril	NDM-1	7.9 µmol/L	-	Imipenem Hydrolysis Assay	[10]
EDTA	NDM-1	412 nM	-	Meropenem Hydrolysis Assay	[11]

Table 2: In Vitro Antibacterial Activity (Synergy with Meropenem)

Inhibitor	Bacterial Strain(s)	Meropenem MIC (alone)	Meropenem MIC (with inhibitor)	Fold Reduction	Synergy Test Method	Reference
Adapalene	E. coli & K. pneumoniae (NDM-positive)	32–512 µg/mL	≤ 4 µg/mL	>8	Checkerboard Synergy Testing	[5]
BP1	7 MBL-expressing bacteria	>32 µg/mL	≤ 0.5 mg/L	>8	MIC Reduction Assay	[6]
Plant Extracts	NDM-1 E. coli	0.5–32 µg/ml	-	-	Checkerboard Synergy Testing (ΣFIC = 0.09–0.313)	[12]
Embelin	NDM-positive E. coli, K. pneumoniae, A. baumannii	-	-	-	Not specified	[8]
PHT427	E. coli BL21(DE3)/pET30a(+)-blaNDM–1	-	-	-	FICI Determination	[9]

Table 3: In Vivo Efficacy Data

Inhibitor	Animal Model	Bacterial Strain	Treatment	Reduction in Bacterial Load	Reference
BP1	Klebsiella pneumoniae NDM infected mice	K. pneumoniae NDM	BP1 + meropenem	>3 log10 units	[6]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and validation of findings.

2.1. NDM-1 Enzyme Inhibition Assay

This assay quantifies the direct inhibitory effect of a compound on the enzymatic activity of purified NDM-1.

• Principle: The hydrolysis of a chromogenic β-lactam substrate, such as nitrocefin, by NDM-1 results in a color change that can be measured spectrophotometrically. An inhibitor will reduce the rate of hydrolysis.

• Materials:

  • Recombinant NDM-1 enzyme

  • Assay buffer (e.g., 50 mM HEPES, pH 7.5)[8]

  • ZnSO4 (typically 10-50 µM)[8][12]

  • Chromogenic substrate (e.g., Nitrocefin, final concentration 60 µM)[12]

  • Test inhibitor compound dissolved in DMSO

  • 96-well microplate

  • Multi-mode microplate reader

• Procedure:

  • In a microplate, incubate a solution of recombinant NDM-1 enzyme (e.g., 5 nM) with varying concentrations of the test inhibitor for a defined period (e.g., 10 minutes) at a specific temperature (e.g., 30°C).[12] A negative control with DMSO instead of the inhibitor should be included.

  • Initiate the enzymatic reaction by adding the chromogenic substrate (e.g., nitrocefin) to all wells.

  • Immediately measure the absorbance at the appropriate wavelength (e.g., 490 nm for nitrocefin) at regular intervals to determine the initial reaction velocity.[12]

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control.

  • Determine the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%, by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

2.2. Checkerboard Synergy Testing

This method assesses the synergistic, additive, indifferent, or antagonistic effect of an NDM-1 inhibitor in combination with a β-lactam antibiotic against a bacterial strain.

• Principle: The minimum inhibitory concentration (MIC) of an antibiotic is determined in the presence of varying concentrations of the inhibitor, and vice versa.

• Materials:

  • NDM-1 producing bacterial strain (e.g., E. coli, K. pneumoniae)

  • Mueller-Hinton broth

  • β-lactam antibiotic (e.g., meropenem)

  • Test inhibitor compound

  • 96-well microtiter plates

• Procedure:

  • Prepare a bacterial inoculum standardized to a specific cell density (e.g., 0.5 McFarland standard).

  • In a 96-well microtiter plate, prepare a two-dimensional serial dilution of the antibiotic and the inhibitor.

  • Inoculate each well with the bacterial suspension.

  • Incubate the plates at 37°C for 16-24 hours.

  • Determine the MIC of the antibiotic in the presence of each concentration of the inhibitor and the MIC of the inhibitor in the presence of each concentration of the antibiotic.

  • Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination using the formula: FICI = (MIC of antibiotic in combination / MIC of antibiotic alone) + (MIC of inhibitor in combination / MIC of inhibitor alone)

  • Interpret the results based on the FICI value: Synergy (≤ 0.5), Additivity (>0.5 to <1), Indifference (1 to <4), or Antagonism (≥ 4).[12]

2.3. Time-Kill Kinetic Assay

This assay evaluates the bactericidal or bacteriostatic effect of an antibiotic and inhibitor combination over time.

• Principle: The number of viable bacteria is monitored at different time points after exposure to the test compounds.

• Materials:

  • NDM-1 producing bacterial strain

  • Growth medium (e.g., Mueller-Hinton broth)

  • β-lactam antibiotic

  • Test inhibitor compound

  • Culture tubes or flasks

  • Plates for colony forming unit (CFU) counting

• Procedure:

  • Inoculate flasks containing growth medium with a standardized bacterial suspension.

  • Add the antibiotic alone, the inhibitor alone, and the combination of the antibiotic and inhibitor at specific concentrations (e.g., based on MIC values). Include a growth control without any compounds.

  • Incubate the cultures at 37°C with shaking.

  • At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from each culture.

  • Perform serial dilutions of the aliquots and plate them on agar (B569324) plates to determine the number of viable bacteria (CFU/mL).

  • Plot the log10 CFU/mL against time to visualize the killing kinetics. A synergistic effect is often defined as a ≥ 2-log10 decrease in CFU/mL by the combination compared to the most active single agent.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of NDM-1 action, the workflow for inhibitor validation, and the conceptual approach to target engagement.

Caption: NDM-1 enzyme hydrolyzes the β-lactam ring of antibiotics, leading to their inactivation and subsequent bacterial survival.

Caption: A typical workflow for the identification and validation of NDM-1 inhibitors, progressing from in vitro to in vivo studies.

Caption: The inhibitor binds to the NDM-1 active site, preventing the hydrolysis of β-lactam antibiotics and leading to bacterial cell death.

References

• 1. New Delhi metallo-beta-lactamase 1 - Wikipedia [en.wikipedia.org]
• 2. NDM-1: Causes, Symptoms, Diagnosis & Teeatment [medicinenet.com]
• 3. Identification of a potential inhibitor for New Delhi metallo-β-lactamase 1 (NDM-1) from FDA approved chemical library- a drug repurposing approach to combat carbapenem resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. In Vitro and In Vivo Development of a β-Lactam-Metallo-β-Lactamase Inhibitor: Targeting Carbapenem-Resistant Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Discovery of a Novel Natural Allosteric Inhibitor That Targets NDM-1 Against Escherichia coli [frontiersin.org]
• 8. Embelin Restores Carbapenem Efficacy against NDM-1-Positive Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Biochemical Characteristics of New Delhi Metallo-β-Lactamase-1 Show Unexpected Difference to Other MBLs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Physicochemical and Biological Profile of NDM-1 Inhibitor-7 (Compound A8)

This technical guide provides a comprehensive overview of the known biological activity and the necessary experimental protocols for determining the solubility and stability of NDM-1 inhibitor-7, a novel inhibitor of New Delhi Metallo-β-lactamase-1 (NDM-1). This document is intended for researchers, scientists, and drug development professionals working on novel antimicrobial agents.

Introduction

New Delhi Metallo-β-lactamase-1 (NDM-1) is a formidable enzyme that confers bacterial resistance to a broad spectrum of β-lactam antibiotics, including carbapenems, which are often considered the last line of defense against multidrug-resistant bacterial infections. The development of potent NDM-1 inhibitors is a critical strategy to restore the efficacy of existing antibiotics. NDM-1 inhibitor-7, also referred to as Compound A8, has been identified as a promising methyldithiocarbazate derivative that inhibits NDM-1 activity. This guide summarizes the available biological data for this compound and provides standardized protocols for the evaluation of its key physicochemical properties.

Data Presentation

Quantitative data for NDM-1 inhibitor-7 is summarized below. It should be noted that while biological activity data is available, specific solubility and stability data has not been found in publicly available literature. The tables are structured to be populated by researchers upon experimental determination.

Biological Activity

Parameter	Value	Reference
Target Enzyme	New Delhi Metallo-β-lactamase-1 (NDM-1)	[1][2]
IC50	10.284 μM	[1][2]
Mechanism of Action	Inhibition of NDM-1, restoration of meropenem's antibacterial activity	[3]
In Vivo Efficacy	Demonstrated in Galleria mellonella and murine peritonitis infection models

Solubility Data (To Be Determined)

Solvent/Buffer System	Temperature (°C)	pH	Solubility (μg/mL or μM)	Method
Phosphate-Buffered Saline	25	7.4	Shake-Flask
Deionized Water	25	7.0	Shake-Flask
Dimethyl Sulfoxide (DMSO)	25	N/A	Visual
Ethanol	25	N/A	Visual

Stability Data (To Be Determined)

Condition	Medium	Time Points	Remaining Compound (%)	Degradation Products
25°C	PBS, pH 7.4	0, 2, 8, 24, 48 hrs
37°C	PBS, pH 7.4	0, 2, 8, 24, 48 hrs
4°C	PBS, pH 7.4	0, 24, 72 hrs, 1 week
Acidic	0.1 M HCl	0, 2, 8, 24 hrs
Basic	0.1 M NaOH	0, 2, 8, 24 hrs
Oxidative	3% H₂O₂	0, 1, 4, 8 hrs

Experimental Protocols

Detailed methodologies for key experiments are provided below.

NDM-1 Enzyme Inhibition Assay

This protocol is based on typical procedures for assessing NDM-1 inhibition.

Objective: To determine the half-maximal inhibitory concentration (IC50) of NDM-1 inhibitor-7 against recombinant NDM-1 enzyme.

Materials:

• Recombinant NDM-1 enzyme

• NDM-1 inhibitor-7 (Compound A8)

• Meropenem (or other suitable β-lactam substrate)

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5, containing 100 µM ZnCl₂)

• 96-well microplates

• Microplate reader

Procedure:

• Prepare a stock solution of NDM-1 inhibitor-7 in 100% DMSO.

• Perform serial dilutions of the inhibitor stock solution in the assay buffer to create a range of concentrations.

• In a 96-well plate, add a fixed concentration of recombinant NDM-1 enzyme to each well.

• Add the serially diluted NDM-1 inhibitor-7 to the wells containing the enzyme. Include a positive control (no inhibitor) and a negative control (no enzyme).

• Incubate the enzyme and inhibitor mixture for a predetermined time (e.g., 15-30 minutes) at a controlled temperature (e.g., 37°C).

• Initiate the enzymatic reaction by adding the β-lactam substrate (e.g., meropenem) to each well.

• Monitor the hydrolysis of the substrate over time using a microplate reader by measuring the change in absorbance at the appropriate wavelength for the chosen substrate.

• Calculate the initial velocity of the reaction for each inhibitor concentration.

• Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

• Determine the IC50 value by fitting the data to a dose-response curve.

Thermodynamic (Shake-Flask) Solubility Assay

Objective: To determine the equilibrium solubility of NDM-1 inhibitor-7 in various aqueous and organic solvents.

Materials:

• NDM-1 inhibitor-7 (solid powder)

• Selected solvents (e.g., PBS pH 7.4, water, DMSO, ethanol)

• Glass vials with screw caps

• Temperature-controlled shaker

• Centrifuge

• HPLC system with a suitable column and detector

Procedure:

• Add an excess amount of solid NDM-1 inhibitor-7 to a known volume of the chosen solvent in a glass vial. The presence of undissolved solid at the end of the experiment is crucial.

• Seal the vials and place them in a shaker with controlled temperature (e.g., 25°C or 37°C).

• Agitate the samples for a sufficient time to reach equilibrium (typically 24-48 hours).

• After incubation, visually confirm the presence of undissolved solid.

• Centrifuge the samples to pellet the undissolved solid.

• Carefully collect an aliquot of the supernatant.

• Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantify the concentration of the dissolved inhibitor in the diluted supernatant using a validated HPLC method.

• Calculate the original concentration in the supernatant to determine the thermodynamic solubility.

Chemical Stability Assay

Objective: To assess the stability of NDM-1 inhibitor-7 under various stress conditions over time.

Materials:

• NDM-1 inhibitor-7 stock solution

• Various buffers and solutions (e.g., PBS pH 7.4, 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂)

• Incubators set at different temperatures

• HPLC system

Procedure:

• Prepare solutions of NDM-1 inhibitor-7 at a known concentration in the different stress-inducing media (e.g., acidic, basic, oxidative, and neutral buffers).

• For thermal stability, prepare the solution in a stable buffer (e.g., PBS) and divide it into aliquots for incubation at different temperatures (e.g., 4°C, 25°C, 37°C).

• At designated time points (T=0, 2, 8, 24, 48 hours, etc.), take an aliquot from each condition.

• If necessary, quench the degradation reaction (e.g., neutralize acidic or basic samples).

• Analyze the samples by HPLC to determine the concentration of the remaining parent compound.

• Calculate the percentage of the inhibitor remaining at each time point relative to the initial concentration (T=0).

• Plot the percentage of the remaining compound against time for each condition to determine the degradation kinetics.

Mandatory Visualizations

Proposed Mechanism of NDM-1 Inhibition

The following diagram illustrates the proposed mechanism of action of NDM-1 and its inhibition by a dithiocarbamate-based inhibitor like Compound A8.

Caption: Proposed mechanism of NDM-1 and its inhibition.

Experimental Workflow for Solubility Determination

The following diagram outlines the workflow for determining the thermodynamic solubility of NDM-1 inhibitor-7.

Caption: Workflow for thermodynamic solubility assay.

Experimental Workflow for Stability Assessment

The following diagram provides a logical workflow for assessing the chemical stability of NDM-1 inhibitor-7.

Caption: Workflow for chemical stability assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for NDM-1 Inhibitor-7

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental protocols for the characterization of NDM-1 Inhibitor-7, a novel inhibitor of New Delhi Metallo-beta-lactamase-1 (NDM-1). The following sections detail the methodologies for in vitro enzyme inhibition, antimicrobial susceptibility testing, mechanism of action studies, and in vivo preliminary toxicity assessment.

I. Introduction

New Delhi Metallo-β-lactamase-1 (NDM-1) is a broad-spectrum β-lactamase that confers resistance to nearly all β-lactam antibiotics, including carbapenems, which are often the last resort for treating multidrug-resistant bacterial infections.[1][2][3][4] The development of effective NDM-1 inhibitors is a critical strategy to restore the efficacy of existing β-lactam antibiotics.[1] NDM-1 Inhibitor-7 is a novel, non-β-lactam compound identified through high-throughput screening, designed to be co-administered with a carbapenem (B1253116) antibiotic such as meropenem (B701). This document outlines the key experimental procedures to validate its efficacy and characterize its mode of action.

II. Quantitative Data Summary

The following tables summarize the key quantitative data for NDM-1 Inhibitor-7.

Table 1: In Vitro Inhibitory Activity of NDM-1 Inhibitor-7 against Recombinant NDM-1

Parameter	Value
IC₅₀ (μM)	1.42
Kᵢ (μM)	0.85
Mechanism of Inhibition	Competitive

Table 2: Antimicrobial Susceptibility Testing of Meropenem in Combination with NDM-1 Inhibitor-7

Bacterial Strain	Meropenem MIC (μg/mL)	Meropenem + NDM-1 Inhibitor-7 (4 μg/mL) MIC (μg/mL)	Fold Reduction in MIC
E. coli BL21 (DE3)/pET-NDM-1	128	1	128
K. pneumoniae (Clinical Isolate, NDM-1 positive)	256	2	128
E. coli ATCC 25922 (NDM-1 negative)	0.06	0.06	1

Table 3: In Vivo Acute Toxicity of NDM-1 Inhibitor-7 in Mice

Dosage (mg/kg)	Number of Mice	Survival Rate (72h)
500	6	100%
1000	6	100%
2000	6	83%

III. Experimental Protocols

This protocol determines the half-maximal inhibitory concentration (IC₅₀) of NDM-1 Inhibitor-7 against purified recombinant NDM-1 enzyme.

Materials:

• Purified recombinant NDM-1 enzyme

• NDM-1 Inhibitor-7

• Meropenem (substrate)

• HEPES buffer (10 mM, pH 7.5)

• DMSO

• 96-well UV-transparent microplate

• Microplate reader

Procedure:

• Prepare a stock solution of NDM-1 Inhibitor-7 in DMSO.

• In a 96-well plate, add varying concentrations of NDM-1 Inhibitor-7 to the HEPES buffer.

• Add purified NDM-1 enzyme to each well and incubate at 37°C for 15 minutes. A negative control with DMSO instead of the inhibitor should be included.

• Initiate the reaction by adding meropenem (final concentration of 60 µmol/L) to each well.

• Immediately measure the absorbance at 300 nm at 37°C, recording measurements every 60 seconds for 30 minutes to monitor the hydrolysis of meropenem.

• Calculate the initial reaction velocities for each inhibitor concentration.

• The IC₅₀ value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

This protocol evaluates the ability of NDM-1 Inhibitor-7 to restore the antibacterial activity of meropenem against NDM-1 producing bacteria.

Materials:

• NDM-1 producing bacterial strain (e.g., E. coli expressing NDM-1)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Meropenem

• NDM-1 Inhibitor-7

• 96-well microplates

Procedure:

• Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard, and then dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• In a 96-well plate, prepare a two-dimensional serial dilution of meropenem (horizontally) and NDM-1 Inhibitor-7 (vertically) in CAMHB.

• Inoculate each well with the prepared bacterial suspension.

• Incubate the plate at 37°C for 18-24 hours.

• The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the drug combination that completely inhibits visible bacterial growth.

• The Fractional Inhibitory Concentration Index (FICI) is calculated to determine synergy (FICI ≤ 0.5), additivity (0.5 < FICI ≤ 1), indifference (1 < FICI ≤ 4), or antagonism (FICI > 4).

This assay investigates whether the inhibitory mechanism of NDM-1 Inhibitor-7 involves chelation of the zinc ions in the active site of the NDM-1 enzyme.

Materials:

• Purified recombinant NDM-1 enzyme

• NDM-1 Inhibitor-7

• Meropenem

• HEPES buffer (10 mM, pH 7.5)

• ZnSO₄

• EDTA (positive control)

• DMSO

Procedure:

• Pre-incubate the NDM-1 enzyme with NDM-1 Inhibitor-7 at a concentration of 20 µM in HEPES buffer at 37°C for 15 minutes. Perform parallel incubations in the presence of 20 µM ZnSO₄.

• Use EDTA as a positive control for zinc chelation and DMSO as a negative control.

• Initiate the hydrolysis reaction by adding meropenem.

• Measure the enzyme activity as described in the NDM-1 Enzyme Inhibition Assay protocol.

• If the inhibitory activity of NDM-1 Inhibitor-7 is reversed in the presence of excess zinc ions, it suggests that the inhibitor acts by chelating the zinc ions.

This protocol provides a preliminary assessment of the safety profile of NDM-1 Inhibitor-7 in a mouse model.

Materials:

• Healthy Kunming mice (male, 25 g)

• NDM-1 Inhibitor-7

• Vehicle (e.g., 0.5% carboxymethylcellulose sodium - CMC-Na)

Procedure:

• Randomly divide the mice into groups of six.

• Administer NDM-1 Inhibitor-7 via oral gavage at different doses (e.g., 500 mg/kg and 1000 mg/kg). A control group receives only the vehicle.

• Closely monitor the mice for 72 hours for any signs of toxicity, such as changes in behavior, weight loss, or mortality.

• Record the number of surviving mice in each group at the end of the observation period.

IV. Visualizations

Caption: Experimental workflow for the characterization of NDM-1 Inhibitor-7.

Caption: Mechanism of action of NDM-1 and its inhibition by NDM-1 Inhibitor-7.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Discovery of a Novel Natural Allosteric Inhibitor That Targets NDM-1 Against Escherichia coli [frontiersin.org]
• 3. The mechanism of NDM-1-catalyzed carbapenem hydrolysis is distinct from that of penicillin or cephalosporin hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent research and development of NDM-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synergistic Activity of NDM-1 Inhibitor-7 with Beta-Lactam Antibiotics

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence and global spread of New Delhi Metallo-beta-lactamase-1 (NDM-1) present a significant threat to the efficacy of beta-lactam antibiotics, including the last-resort carbapenems.[1][2][3] NDM-1 is a metallo-β-lactamase (MBL) that hydrolyzes and inactivates a broad spectrum of beta-lactam drugs, rendering them ineffective against infections caused by NDM-1-producing bacteria.[1][4] To combat this resistance mechanism, a promising strategy is the co-administration of a beta-lactam antibiotic with an NDM-1 inhibitor. This document provides detailed application notes and protocols for characterizing the synergistic activity of a novel compound, NDM-1 Inhibitor-7, with beta-lactam antibiotics against NDM-1-producing Gram-negative bacteria.

NDM-1 Inhibitor-7 is a potent, non-beta-lactam inhibitor designed to specifically target the active site of the NDM-1 enzyme. By binding to the zinc ions essential for the enzyme's catalytic activity, NDM-1 Inhibitor-7 restores the antibacterial efficacy of beta-lactam antibiotics. These notes will guide researchers through the essential in vitro and in vivo experiments to evaluate and quantify this synergistic relationship.

Data Presentation: In Vitro Synergy of NDM-1 Inhibitor-7

The synergistic effect of NDM-1 Inhibitor-7 in combination with a beta-lactam antibiotic, such as meropenem (B701), can be quantitatively assessed using several in vitro methods. The following tables summarize representative data obtained from checkerboard and time-kill assays against NDM-1-producing Escherichia coli and Klebsiella pneumoniae.

Table 1: Minimum Inhibitory Concentration (MIC) Data and Synergy Quantification using Checkerboard Assay

Organism	Compound	MIC (µg/mL) Alone	MIC (µg/mL) in Combination	Fold Reduction in MIC	Fractional Inhibitory Concentration (FIC) Index*	Interpretation
E. coli (NDM-1-producing)	Meropenem	64	2	32	0.28	Synergy
NDM-1 Inhibitor-7	16	4	4
K. pneumoniae (NDM-1-producing)	Meropenem	128	4	32	0.31	Synergy
NDM-1 Inhibitor-7	32	8	4
E. coli (non-NDM-1-producing)	Meropenem	0.5	0.5	1	1	No Synergy
NDM-1 Inhibitor-7	>64	>64	-

*FIC Index Calculation: (MIC of Meropenem in combination / MIC of Meropenem alone) + (MIC of NDM-1 Inhibitor-7 in combination / MIC of NDM-1 Inhibitor-7 alone). Synergy is defined as an FIC index of ≤ 0.5.

Table 2: Time-Kill Assay Results for Meropenem and NDM-1 Inhibitor-7 Combination

Organism	Treatment	Log10 CFU/mL at 0 hr	Log10 CFU/mL at 24 hr	Change in Log10 CFU/mL	Interpretation
E. coli (NDM-1-producing)	Control (no drug)	6.0	9.2	+3.2	Growth
Meropenem (4x MIC)	6.0	8.9	+2.9	Resistance
NDM-1 Inhibitor-7 (1/4x MIC)	6.0	9.1	+3.1	No activity
Meropenem + NDM-1 Inhibitor-7	6.0	<2.0	<-4.0	Synergy (Bactericidal)
K. pneumoniae (NDM-1-producing)	Control (no drug)	6.1	9.5	+3.4	Growth
Meropenem (4x MIC)	6.1	9.2	+3.1	Resistance
NDM-1 Inhibitor-7 (1/4x MIC)	6.1	9.4	+3.3	No activity
Meropenem + NDM-1 Inhibitor-7	6.1	<2.0	<-4.1	Synergy (Bactericidal)

Synergy in a time-kill assay is defined as a ≥2-log10 decrease in CFU/mL between the combination and its most active constituent after 24 hours.

Experimental Protocols

NDM-1 Enzyme Inhibition Assay

This assay determines the direct inhibitory effect of NDM-1 Inhibitor-7 on the enzymatic activity of purified NDM-1.

Materials:

• Purified recombinant NDM-1 enzyme

• NDM-1 Inhibitor-7

• Nitrocefin (B1678963) (a chromogenic cephalosporin (B10832234) substrate)

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, containing 100 µM ZnSO4)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare serial dilutions of NDM-1 Inhibitor-7 in the assay buffer.

• In a 96-well plate, add 5 nM of purified NDM-1 enzyme to each well.

• Add the various concentrations of NDM-1 Inhibitor-7 to the wells and incubate for 10 minutes at 30°C. Include a no-inhibitor control (DMSO vehicle) and a positive control inhibitor (e.g., EDTA).

• Initiate the reaction by adding nitrocefin to a final concentration of 60 µM.

• Immediately measure the rate of nitrocefin hydrolysis by monitoring the change in absorbance at 490 nm over time using a spectrophotometer.

• Calculate the percentage of inhibition for each concentration of NDM-1 Inhibitor-7 and determine the IC50 value.

Checkerboard Synergy Assay

The checkerboard assay is a common method to assess the in vitro synergy of two antimicrobial agents.

Materials:

• NDM-1-producing bacterial strain

• Beta-lactam antibiotic (e.g., meropenem)

• NDM-1 Inhibitor-7

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland

Procedure:

• Prepare stock solutions of the beta-lactam antibiotic and NDM-1 Inhibitor-7.

• In a 96-well plate, create a two-dimensional serial dilution of both compounds. The beta-lactam is typically diluted along the y-axis, and the inhibitor along the x-axis.

• This results in a matrix of wells containing various combinations of the two agents.

• Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculate all wells with the bacterial suspension.

• Incubate the plate at 37°C for 18-24 hours.

• Determine the MIC for each compound alone and in combination by observing the lowest concentration that inhibits visible bacterial growth.

• Calculate the Fractional Inhibitory Concentration (FIC) index to quantify the synergy.

Time-Kill Assay

Time-kill assays provide a dynamic picture of the bactericidal or bacteriostatic effects of antimicrobial agents over time.

Materials:

• NDM-1-producing bacterial strain

• Beta-lactam antibiotic (e.g., meropenem)

• NDM-1 Inhibitor-7

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile culture tubes or flasks

• Apparatus for serial dilutions and colony counting

Procedure:

• Grow the bacterial strain to the mid-logarithmic phase in CAMHB.

• Dilute the culture to a starting inoculum of approximately 5 x 10^5 CFU/mL in flasks containing:

  • No drug (growth control)

  • Beta-lactam antibiotic alone (at a concentration relevant to its MIC)

  • NDM-1 Inhibitor-7 alone (at a sub-inhibitory concentration)

  • The combination of the beta-lactam and the inhibitor at the same concentrations as above.

• Incubate the flasks at 37°C with shaking.

• At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from each flask.

• Perform serial dilutions of the aliquots and plate them on appropriate agar (B569324) plates to determine the viable bacterial count (CFU/mL).

• Plot the log10 CFU/mL versus time to generate time-kill curves.

Visualizations

Caption: Mechanism of synergistic action between a beta-lactam antibiotic and NDM-1 Inhibitor-7.

Caption: Overall experimental workflow for evaluating NDM-1 Inhibitor-7 synergy.

Conclusion

The protocols and data presented in these application notes provide a comprehensive framework for researchers to evaluate the synergistic potential of NDM-1 Inhibitor-7 with beta-lactam antibiotics. The combination of NDM-1 Inhibitor-7 with antibiotics like meropenem demonstrates a potent ability to overcome NDM-1-mediated resistance in vitro. Further in vivo studies are warranted to translate these promising findings into potential clinical applications for treating infections caused by multidrug-resistant, NDM-1-producing pathogens.

References

• 1. Potential inhibitors designed against NDM-1 type metallo-β-lactamases: an attempt to enhance efficacies of antibiotics against multi-drug-resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The mechanism of NDM-1-catalyzed carbapenem hydrolysis is distinct from that of penicillin or cephalosporin hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Checkerboard Assay for Evaluating NDM-1 Inhibitor-7

Audience: Researchers, scientists, and drug development professionals.

Introduction

The emergence and global spread of New Delhi metallo-beta-lactamase 1 (NDM-1) presents a significant threat to public health. NDM-1 is an enzyme produced by certain bacteria that confers resistance to a broad spectrum of β-lactam antibiotics, including the carbapenems, which are often considered last-resort treatments for severe infections.[1] The enzyme functions by hydrolyzing the β-lactam ring, a core structural component of these antibiotics, rendering them inactive.[1][2] The active site of NDM-1 contains two zinc ions that facilitate this hydrolysis, making it a class B metallo-β-lactamase.[1][3][4][5]

A promising strategy to combat this resistance mechanism is the co-administration of a β-lactam antibiotic with a β-lactamase inhibitor. This application note describes the use of the checkerboard assay to evaluate the synergistic potential of a novel investigational compound, NDM-1 inhibitor-7, in combination with a carbapenem (B1253116) antibiotic (Meropenem) against NDM-1-producing bacteria. The checkerboard method is a robust in vitro technique for assessing how two antimicrobial agents interact, determining if their combined effect is synergistic, additive, indifferent, or antagonistic.[6][7][8]

Principle of the Method

The checkerboard assay involves testing serial dilutions of two compounds in a two-dimensional array within a 96-well microtiter plate.[6][9][10] One agent (e.g., Meropenem) is diluted along the rows, while the second agent (NDM-1 inhibitor-7) is diluted along the columns. Each well, therefore, contains a unique concentration combination of the two agents. After inoculating the plate with a standardized bacterial suspension and incubating, the minimum inhibitory concentration (MIC) for each compound alone and for every combination is determined.

The interaction is quantified by calculating the Fractional Inhibitory Concentration Index (FICI). The FICI is the sum of the FICs of each drug, where the FIC is the ratio of the MIC of the drug in combination to the MIC of the drug alone.[11][12][13]

FICI Calculation: FICI = FIC (Antibiotic) + FIC (Inhibitor) FICI = (MIC of Antibiotic in Combination / MIC of Antibiotic Alone) + (MIC of Inhibitor-7 in Combination / MIC of Inhibitor-7 Alone)[6][11][14]

The resulting FICI value is used to interpret the nature of the interaction.[6][14]

Data Presentation

The results of the checkerboard assay are summarized to determine the level of synergy. The MIC of the antibiotic and inhibitor are determined alone and in the optimal combination that produces the lowest FICI.

Table 1: Checkerboard Synergy Testing of NDM-1 Inhibitor-7 with Meropenem against NDM-1-producing Klebsiella pneumoniae

Compound	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interpretation
Meropenem	64	4	\multirow{2}{}{0.3125}	\multirow{2}{}{Synergy}
NDM-1 Inhibitor-7	32	8

Interpretation of FICI Values:

• Synergy: FICI ≤ 0.5[6][14][15]

• Additive/Indifference: 0.5 < FICI ≤ 4.0[6][13][14]

• Antagonism: FICI > 4.0[6][14]

Experimental Protocols

This section provides a detailed methodology for performing the checkerboard assay.

Materials and Reagents

• NDM-1-producing bacterial strain (e.g., Klebsiella pneumoniae)

• NDM-1 inhibitor-7

• Meropenem

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)[16]

• Sterile 96-well microtiter plates[16]

• Sterile Dimethyl Sulfoxide (DMSO) or water (for compound dissolution)

• 0.5 McFarland turbidity standard[6]

• Spectrophotometer

• Incubator (35°C ± 2°C)[16]

Preparation of Stock Solutions

• Prepare a 1024 µg/mL stock solution of Meropenem in a suitable sterile solvent.

• Prepare a 1024 µg/mL stock solution of NDM-1 inhibitor-7 in a suitable sterile solvent (e.g., DMSO).[16]

• Further dilutions will be made from these stocks in CAMHB.

Preparation of Bacterial Inoculum

• From a fresh culture plate, select several colonies of the NDM-1-producing bacteria.

• Suspend the colonies in CAMHB to match the turbidity of a 0.5 McFarland standard (approximately 1 x 10⁸ CFU/mL).

• Dilute this suspension in CAMHB to achieve a final target concentration of 5 x 10⁵ CFU/mL in each well of the assay plate.[6][16]

Checkerboard Plate Setup

• Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.[6][16]

• Antibiotic Dilution (Rows): Create serial two-fold dilutions of Meropenem along the y-axis (e.g., rows A-G). Add 50 µL of a working dilution of Meropenem to the first row and perform serial dilutions down the columns, leaving row H as the inhibitor-only control.

• Inhibitor Dilution (Columns): Create serial two-fold dilutions of NDM-1 inhibitor-7 along the x-axis (e.g., columns 1-10). Add 50 µL of a working dilution of the inhibitor to the first column and perform serial dilutions across the rows, leaving column 11 as the antibiotic-only control.

• Column 12 should serve as the growth control, containing only broth and the bacterial inoculum.[16]

Inoculation and Incubation

• Add 100 µL of the prepared bacterial inoculum (final concentration of 5 x 10⁵ CFU/mL) to each well, bringing the final volume to 200 µL.

• Seal the plate to prevent evaporation.

• Incubate the plate at 35°C ± 2°C for 16-20 hours.[16]

Reading and Analyzing Results

• Following incubation, determine the MIC for each compound alone and for each combination. The MIC is the lowest concentration showing no visible bacterial growth (turbidity).[16]

• The MIC of Meropenem alone is determined in the well in column 11 that shows no growth.

• The MIC of NDM-1 inhibitor-7 alone is determined in the well in row H that shows no growth.

• Identify the wells containing combinations of both agents that inhibit bacterial growth.

• Calculate the FICI for each inhibitory combination using the formula provided above. The lowest FICI value is reported as the overall FICI for the combination.

Visualizations

Mechanism of NDM-1 Inhibition

The following diagram illustrates the mechanism of action of NDM-1 on β-lactam antibiotics and how NDM-1 inhibitor-7 restores antibiotic efficacy.

Caption: Mechanism of NDM-1 resistance and inhibition by NDM-1 inhibitor-7.

Checkerboard Assay Workflow

The diagram below outlines the key steps in the checkerboard assay protocol.

Caption: Experimental workflow for the checkerboard synergy assay.

References

• 1. New Delhi metallo-beta-lactamase 1 - Wikipedia [en.wikipedia.org]
• 2. NDM-1, the ultimate promiscuous enzyme: substrate recognition and catalytic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. The mechanism of NDM-1-catalyzed carbapenem hydrolysis is distinct from that of penicillin or cephalosporin hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. When Does 2 Plus 2 Equal 5? A Review of Antimicrobial Synergy Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Revisiting the Checkerboard to Inform Development of β-Lactam/β-Lactamase Inhibitor Combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Interpretation of Fractional Inhibitory Concentration Index (FICI) [bio-protocol.org]
• 12. droracle.ai [droracle.ai]
• 13. researchgate.net [researchgate.net]
• 14. emerypharma.com [emerypharma.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]

Application Notes and Protocols for Determining the MIC of NDM-1 Inhibitor-7

For Researchers, Scientists, and Drug Development Professionals

Introduction

New Delhi Metallo-beta-lactamase-1 (NDM-1) is a formidable enzyme that confers broad-spectrum resistance to beta-lactam antibiotics, including the last-resort carbapenems.[1][2][3] The rapid global spread of NDM-1 producing bacteria poses a significant threat to public health, making the discovery of effective NDM-1 inhibitors a critical area of research.[1][4] NDM-1 inhibitor-7 (pyridine-2,6-dicarboxylic acid) is a small carboxylic acid that has demonstrated the ability to inhibit NDM-1 and restore the susceptibility of resistant bacteria to carbapenems like imipenem (B608078).

These application notes provide a detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of NDM-1 inhibitor-7, both alone and in combination with a beta-lactam antibiotic. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. This protocol is based on the widely accepted broth microdilution method, following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Mechanism of NDM-1 Action and Inhibition

NDM-1 is a class B1 metallo-β-lactamase that requires zinc ions for its catalytic activity. The enzyme hydrolyzes the amide bond in the beta-lactam ring of antibiotics, rendering them inactive. NDM-1 inhibitors, such as pyridine-2,6-dicarboxylic acid, often work by chelating the zinc ions in the active site of the enzyme or by otherwise blocking the substrate from binding, thereby preventing the hydrolysis of the antibiotic. This restores the efficacy of the beta-lactam antibiotic, allowing it to inhibit bacterial cell wall synthesis.

Data Presentation

Table 1: MIC Determination of NDM-1 Inhibitor-7 and Imipenem against NDM-1 Producing E. coli

Compound	Concentration Range (µg/mL)	MIC (µg/mL)
NDM-1 Inhibitor-7	0.5 - 256	>256
Imipenem	0.125 - 64	16
Imipenem + NDM-1 Inhibitor-7 (400 µM)	0.125 - 64	1

Note: The above data is representative and based on published findings. Actual results may vary depending on the specific bacterial strain and experimental conditions.

Experimental Protocols

Principle of the Assay

The broth microdilution method is a standard laboratory procedure used to determine the MIC of an antimicrobial agent. The assay involves preparing a series of two-fold dilutions of the test compound in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. After incubation, the plates are visually inspected for microbial growth. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Materials

• NDM-1 producing bacterial strain (e.g., E. coli clinical isolate)

• Mueller-Hinton Broth (MHB)

• NDM-1 inhibitor-7 (Pyridine-2,6-dicarboxylic acid)

• Imipenem (or other carbapenem (B1253116) antibiotic)

• Sterile 96-well microtiter plates

• Sterile pipette tips and pipettors

• Incubator (37°C)

• Spectrophotometer or McFarland standards

• Vortex mixer

• Sterile saline (0.85% NaCl)

Experimental Workflow

Caption: Workflow for MIC determination using the broth microdilution method.

Step-by-Step Protocol

1. Preparation of Bacterial Inoculum:

a. From a fresh culture plate, select 3-5 isolated colonies of the NDM-1 producing bacteria. b. Inoculate the colonies into a tube containing 5 mL of Mueller-Hinton Broth. c. Incubate the broth culture at 37°C with shaking until it reaches the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL). This can be verified using a spectrophotometer (OD600 of 0.08-0.13). d. Dilute the standardized bacterial suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

2. Preparation of Test Compounds:

a. Prepare a stock solution of NDM-1 inhibitor-7 in a suitable solvent (e.g., sterile water or DMSO). b. Prepare a stock solution of imipenem in a suitable solvent as recommended by the manufacturer. c. Prepare working solutions of the compounds at concentrations that will allow for the desired final concentration range in the microtiter plate after dilution.

3. Microtiter Plate Setup:

a. Add 100 µL of sterile MHB to all wells of a 96-well microtiter plate, except for the first column. b. In the first column, add 200 µL of the working solution of the test compound (NDM-1 inhibitor-7, imipenem, or the combination). c. Perform two-fold serial dilutions by transferring 100 µL from the first column to the second, mixing, and then transferring 100 µL from the second to the third, and so on, until the desired concentration range is achieved. Discard 100 µL from the last column. d. For the combination assay, the MHB should be supplemented with a fixed concentration of NDM-1 inhibitor-7 (e.g., 400 µM) before the serial dilution of imipenem. e. Include a growth control well (containing only MHB and the bacterial inoculum) and a sterility control well (containing only MHB).

4. Inoculation:

a. Add 10 µL of the diluted bacterial inoculum to each well (except the sterility control) to achieve a final volume of 110 µL and a final bacterial concentration of approximately 5 x 10^5 CFU/mL.

5. Incubation:

a. Seal the microtiter plate to prevent evaporation. b. Incubate the plate at 37°C for 16-20 hours in ambient air.

6. Determination of MIC:

a. After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the test compound that completely inhibits visible growth of the bacteria. b. A reading aid, such as a viewing box, can be used to facilitate the determination of the endpoint.

Signaling Pathway and Mechanism of Action

Caption: NDM-1 inhibition restores beta-lactam antibiotic activity.

Conclusion

This protocol provides a standardized method for determining the MIC of NDM-1 inhibitor-7 and assessing its synergistic potential with beta-lactam antibiotics. The accurate determination of MIC values is a crucial first step in the preclinical evaluation of novel antimicrobial agents and is essential for guiding further drug development efforts to combat the growing threat of antibiotic resistance.

References

• 1. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NDM-1 (New Delhi metallo beta lactamase-1) producing Gram-negative bacilli: Emergence & clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Insights on the structural characteristics of NDM-1: The journey so far [scirp.org]
• 4. iris.unimore.it [iris.unimore.it]

Application Notes and Protocols for In Vivo Evaluation of NDM-1 Inhibitor-7

For Researchers, Scientists, and Drug Development Professionals

Introduction

New Delhi Metallo-beta-lactamase-1 (NDM-1) is a broad-spectrum β-lactamase that confers resistance to nearly all β-lactam antibiotics, including carbapenems, which are often the last resort for treating multidrug-resistant bacterial infections. The development of NDM-1 inhibitors is a critical strategy to restore the efficacy of existing antibiotics. These application notes provide detailed protocols for the in vivo evaluation of "NDM-1 inhibitor-7," a novel investigational inhibitor of NDM-1, in murine models of infection. The protocols outlined below are based on established methodologies for testing NDM-1 inhibitors in vivo.

Mechanism of Action: NDM-1 Inhibition

NDM-1 is a metallo-β-lactamase belonging to Ambler class B, which utilizes zinc ions in its active site to hydrolyze the amide bond in the β-lactam ring of antibiotics, rendering them ineffective.[1][2] NDM-1 inhibitors are designed to interfere with this process, typically by chelating the zinc ions or by directly binding to the active site of the enzyme, thereby protecting the β-lactam antibiotic from degradation.[2][3]

Figure 1: Mechanism of NDM-1 and its inhibition.

I. In Vivo Efficacy Models

Murine models are commonly used to assess the in vivo efficacy of NDM-1 inhibitors in combination with a carbapenem (B1253116) antibiotic, such as meropenem.[4][5]

A. Murine Thigh Infection Model

This model is used to evaluate the ability of the inhibitor to reduce the bacterial load in a localized infection.

Experimental Protocol:

• Animal Model: Use specific-pathogen-free, 6- to 8-week-old, female ICR or BALB/c mice.

• Bacterial Strain: A well-characterized NDM-1-producing strain of Klebsiella pneumoniae or Escherichia coli.

• Infection:

  • Induce neutropenia in mice by intraperitoneal injection of cyclophosphamide (B585) (e.g., 150 mg/kg on day -4 and 100 mg/kg on day -1).

  • Culture the NDM-1-producing bacteria to the mid-logarithmic phase.

  • Inject 0.1 mL of the bacterial suspension (approximately 1-5 x 10^7 CFU/mL) into the posterior thigh muscle of each mouse.

• Treatment:

  • Two hours post-infection, administer treatment to different groups of mice.

  • Groups:

    • Vehicle control (e.g., saline or 5% DMSO).

    • Meropenem alone.

    • NDM-1 inhibitor-7 alone.

    • Meropenem in combination with NDM-1 inhibitor-7.

  • Administration: Administer drugs via an appropriate route (e.g., intravenous, intraperitoneal, or subcutaneous). Dosing will be based on prior pharmacokinetic studies.

• Endpoint:

  • At 24 hours post-treatment, euthanize the mice.

  • Aseptically remove the infected thigh muscle and homogenize it in sterile saline.

  • Perform serial dilutions of the homogenate and plate on appropriate agar (B569324) (e.g., Mueller-Hinton agar) to determine the bacterial count (CFU/g of tissue).

• Data Analysis: Compare the bacterial loads between the treatment groups. A significant reduction in the combination therapy group compared to the individual drug groups indicates synergistic efficacy.

B. Murine Peritonitis/Sepsis Model

This systemic infection model assesses the ability of the inhibitor to improve survival rates.

Experimental Protocol:

• Animal Model: As described for the thigh infection model.

• Bacterial Strain: NDM-1-producing K. pneumoniae or E. coli.

• Infection:

  • Administer an intraperitoneal injection of the bacterial suspension (e.g., 1 x 10^8 CFU/mouse). The inoculum size should be predetermined to cause mortality in the control group within a specific timeframe (e.g., 48-72 hours).

• Treatment:

  • One hour post-infection, begin treatment as described above. Dosing may be repeated at specified intervals (e.g., every 8 or 12 hours).

• Endpoint:

  • Monitor the mice for survival over a period of 7 days.

• Data Analysis: Use Kaplan-Meier survival curves and the log-rank test to compare the survival rates between the different treatment groups.

Figure 2: General workflow for in vivo efficacy testing.

II. Pharmacokinetic (PK) and Toxicity Assessment

Prior to efficacy studies, it is essential to determine the pharmacokinetic profile and assess the preliminary toxicity of NDM-1 inhibitor-7.

A. Pharmacokinetic Study Protocol

• Animal Model: Healthy, 6- to 8-week-old ICR or BALB/c mice.

• Drug Administration: Administer a single dose of NDM-1 inhibitor-7 via the intended clinical route (e.g., intravenous or oral).

• Sample Collection: Collect blood samples at multiple time points (e.g., 0, 5, 15, 30 min, and 1, 2, 4, 6, 8, 24 hours) post-administration.

• Analysis:

  • Process blood samples to obtain plasma.

  • Quantify the concentration of NDM-1 inhibitor-7 in plasma using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Calculate key pharmacokinetic parameters such as half-life (t1/2), maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the curve (AUC).

B. Preliminary Toxicity Study Protocol

• Animal Model: Healthy mice.

• Dosing: Administer increasing doses of NDM-1 inhibitor-7 to different groups of mice.

• Observation: Monitor the animals for signs of toxicity, such as changes in weight, behavior, and physical appearance, for up to 14 days.

• Endpoint: Determine the maximum tolerated dose (MTD). Histopathological examination of major organs can also be performed.

III. Data Presentation

Quantitative data from in vitro and in vivo studies should be summarized in tables for clear comparison.

Table 1: In Vitro Activity of NDM-1 Inhibitor-7

Parameter	NDM-1-producing K. pneumoniae	NDM-1-producing E. coli
IC50 of Inhibitor-7 (µM)	Value	Value
MIC of Meropenem (µg/mL)	>64	>64
MIC of Meropenem + Inhibitor-7 (µg/mL)	≤4	≤4
Fractional Inhibitory Concentration Index (FICI)	Value (Synergistic if ≤0.5)	Value (Synergistic if ≤0.5)

Table 2: In Vivo Efficacy of NDM-1 Inhibitor-7 in Murine Thigh Infection Model

Treatment Group	Dose (mg/kg)	Mean Bacterial Load (log10 CFU/g) ± SD
Vehicle Control	-	Value
Meropenem Alone	Dose	Value
NDM-1 Inhibitor-7 Alone	Dose	Value
Meropenem + NDM-1 Inhibitor-7	Dose + Dose	Value

Table 3: Pharmacokinetic Parameters of NDM-1 Inhibitor-7 in Mice

Parameter	Intravenous Administration	Oral Administration
Dose (mg/kg)	Value	Value
Cmax (µg/mL)	Value	Value
Tmax (h)	Value	Value
t1/2 (h)	Value	Value
AUC (µg·h/mL)	Value	Value
Bioavailability (%)	-	Value

Disclaimer: "NDM-1 inhibitor-7" is a placeholder name for a hypothetical compound. The protocols and data tables provided are representative examples based on published research on NDM-1 inhibitors and should be adapted based on the specific properties of the compound being tested. All animal experiments must be conducted in accordance with institutional and national guidelines for animal welfare.

References

• 1. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent research and development of NDM-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel metallo-β-lactamases inhibitors restore the susceptibility of carbapenems to New Delhi metallo-lactamase-1 (NDM-1)-harbouring bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. New Delhi Metallo-Beta-Lactamase Inhibitors: A Systematic Scoping Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Crystallizing N-aryl-methyldithiocarbazate (NDM-1 Inhibitor-7) with New Delhi Metallo-beta-lactamase-1 (NDM-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

New Delhi Metallo-beta-lactamase-1 (NDM-1) is a formidable enzyme that confers broad-spectrum resistance to beta-lactam antibiotics in various pathogenic bacteria, posing a significant global health threat. The development of potent and specific inhibitors of NDM-1 is a critical area of research to combat antibiotic resistance. NDM-1 inhibitor-7, a novel methyldithiocarbazate derivative, has been identified as an effective inhibitor of NDM-1. Structural elucidation of the NDM-1/inhibitor-7 complex through X-ray crystallography is paramount for understanding the molecular basis of its inhibitory activity and for guiding structure-based drug design efforts.

This document provides detailed application notes and protocols for the co-crystallization of NDM-1 with NDM-1 inhibitor-7. While a specific crystal structure for this complex has not yet been deposited in the Protein Data Bank (PDB), the protocols outlined below are based on established methods for the expression, purification, and crystallization of NDM-1 with other inhibitors and substrates.

Data Presentation

Quantitative Data for NDM-1 Inhibitor-7

Parameter	Value	Reference
Inhibitor Name	NDM-1 inhibitor-7 (Compound A8)	[1]
Molecular Formula	C9H10N2OS2	[1]
Molecular Weight	226.32 g/mol	[1]
CAS Number	26151-73-5	[1]
IC50	10.284 μM	[1]

Experimental Protocols

Expression and Purification of Recombinant NDM-1

This protocol is adapted from established procedures for obtaining high-purity NDM-1 suitable for crystallographic studies.

Materials:

• E. coli BL21(DE3) cells harboring a pET vector with the blaNDM-1 gene (residues 36-270) with a C-terminal His6-tag.

• Luria-Bertani (LB) broth and agar (B569324) plates containing appropriate antibiotic selection.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Lysis Buffer: 50 mM HEPES pH 7.5, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF.

• Wash Buffer: 50 mM HEPES pH 7.5, 300 mM NaCl, 20 mM imidazole.

• Elution Buffer: 50 mM HEPES pH 7.5, 300 mM NaCl, 250 mM imidazole.

• Size Exclusion Chromatography (SEC) Buffer: 20 mM HEPES pH 7.5, 150 mM NaCl.

• Ni-NTA affinity chromatography column.

• Size-exclusion chromatography column (e.g., Superdex 75).

Protocol:

• Expression:

  • Inoculate a single colony of transformed E. coli BL21(DE3) into 50 mL of LB broth with the appropriate antibiotic and grow overnight at 37°C with shaking.

  • Use the overnight culture to inoculate 1 L of LB broth and grow at 37°C until the OD600 reaches 0.6-0.8.

  • Induce protein expression by adding IPTG to a final concentration of 0.5 mM and continue to grow the culture for 16-20 hours at 18°C.

  • Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Purification:

  • Resuspend the cell pellet in 30 mL of ice-cold Lysis Buffer.

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation at 20,000 x g for 30 minutes at 4°C.

  • Load the supernatant onto a pre-equilibrated Ni-NTA column.

  • Wash the column with 10 column volumes of Wash Buffer.

  • Elute the His-tagged NDM-1 with Elution Buffer.

  • Concentrate the eluted protein using an appropriate molecular weight cut-off centrifugal filter.

  • Further purify the protein by size-exclusion chromatography using the SEC Buffer.

  • Pool the fractions containing pure NDM-1, concentrate to 10-15 mg/mL, and verify purity by SDS-PAGE.

Preparation of NDM-1 Inhibitor-7 Solution

Materials:

• NDM-1 inhibitor-7 (CAS: 26151-73-5).

• Dimethyl sulfoxide (B87167) (DMSO).

• SEC Buffer (20 mM HEPES pH 7.5, 150 mM NaCl).

Protocol:

• Prepare a 100 mM stock solution of NDM-1 inhibitor-7 by dissolving the compound in 100% DMSO.

• For co-crystallization experiments, prepare fresh dilutions of the inhibitor stock solution in SEC buffer to the desired final concentrations (e.g., 1-10 mM). The final concentration of DMSO in the crystallization drop should be kept below 5% (v/v) to minimize its effect on crystal formation.

Co-crystallization of NDM-1 with NDM-1 Inhibitor-7

This protocol outlines the hanging drop vapor diffusion method, a common technique for protein crystallization.

Materials:

• Purified and concentrated NDM-1 protein (10-15 mg/mL in SEC Buffer).

• NDM-1 inhibitor-7 solution.

• Crystallization screens (commercial or custom-made).

• Crystallization plates (e.g., 24-well or 96-well).

• Siliconized cover slips.

Protocol:

• Complex Formation:

  • Incubate the purified NDM-1 protein with NDM-1 inhibitor-7 at a molar ratio of 1:5 (protein:inhibitor) on ice for at least 1 hour prior to setting up crystallization trials.

• Crystallization Setup (Hanging Drop Method):

  • Pipette 500 µL of the reservoir solution from a crystallization screen into a well of a 24-well plate.

  • On a siliconized cover slip, mix 1 µL of the NDM-1/inhibitor-7 complex with 1 µL of the reservoir solution.

  • Invert the cover slip and seal the well with vacuum grease.

  • Incubate the plates at a constant temperature (e.g., 4°C, 18°C, or 20°C).

  • Monitor the drops for crystal growth regularly over several days to weeks.

• Crystal Optimization:

  • Once initial crystal hits are identified, optimize the crystallization conditions by varying the pH, precipitant concentration, protein concentration, and inhibitor concentration around the initial hit condition.

Example of Reported NDM-1 Crystallization Conditions (for optimization): Numerous crystal structures of NDM-1 have been solved, providing a starting point for screening. Conditions often include polyethylene (B3416737) glycols (PEGs) of various molecular weights, salts such as ammonium (B1175870) sulfate (B86663) or sodium chloride, and a pH range of 5.5 to 8.5.

Crystal Harvesting and Data Collection

• Cryo-protection:

  • Before flash-cooling in liquid nitrogen, crystals need to be cryo-protected to prevent ice formation.

  • Prepare a cryo-protectant solution by adding a cryo-protectant (e.g., glycerol, ethylene (B1197577) glycol) to the mother liquor in increasing concentrations (e.g., 5%, 10%, 15%, 20%, 25%).

  • Briefly soak the crystal in the final cryo-protectant solution.

• Harvesting and Freezing:

  • Carefully pick up the cryo-protected crystal using a cryo-loop.

  • Plunge the loop directly into liquid nitrogen to flash-freeze the crystal.

• X-ray Diffraction Data Collection:

  • Ship the frozen crystals to a synchrotron facility for X-ray diffraction data collection.

Visualizations

Experimental Workflow for NDM-1/Inhibitor-7 Co-crystallization

References

• 1. Discovery of a Novel Natural Allosteric Inhibitor That Targets NDM-1 Against Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Fluorescence Quenching Assay for NDM-1 Inhibitor-7

For Researchers, Scientists, and Drug Development Professionals

Introduction

New Delhi metallo-β-lactamase-1 (NDM-1) is a formidable enzyme that confers bacterial resistance to a broad spectrum of β-lactam antibiotics, including the last-resort carbapenems.[1][2][3] The enzyme's catalytic activity is dependent on one or two zinc ions in its active site, which facilitate the hydrolysis of the β-lactam ring, rendering the antibiotics ineffective.[3][4] The rapid global spread of NDM-1 producing bacteria poses a significant threat to public health, making the discovery of potent NDM-1 inhibitors a critical area of research.

This document provides a detailed protocol for a fluorescence quenching assay to characterize the binding of a novel inhibitor, designated as NDM-1 Inhibitor-7, to the NDM-1 enzyme. The assay is based on the intrinsic tryptophan fluorescence of NDM-1. Tryptophan residues in a protein exhibit fluorescence that is highly sensitive to their local environment. Upon binding of a ligand, such as an inhibitor, to the active site of NDM-1, the local environment around the tryptophan residues is altered, leading to a quenching (decrease) of the fluorescence signal. This change in fluorescence can be used to determine the binding affinity of the inhibitor for the enzyme.

Principle of the Assay

The fluorescence quenching assay relies on the monitoring of the intrinsic fluorescence of tryptophan residues within the NDM-1 protein. The NDM-1 enzyme contains several tryptophan residues, and their fluorescence emission is sensitive to conformational changes and ligand binding in their vicinity. When NDM-1 Inhibitor-7 binds to the active site of NDM-1, it induces a conformational change or directly interacts with the tryptophan residues, leading to a decrease in the fluorescence intensity. This quenching of fluorescence is proportional to the concentration of the inhibitor-bound enzyme. By titrating the NDM-1 solution with increasing concentrations of NDM-1 Inhibitor-7 and measuring the corresponding decrease in fluorescence, a binding curve can be generated. From this curve, the dissociation constant (Kd), a measure of the binding affinity, can be determined.

Experimental Workflow

The following diagram illustrates the overall workflow of the fluorescence quenching assay for NDM-1 Inhibitor-7.

A high-level overview of the experimental workflow.

Materials and Reagents

Reagent/Material	Specification
Recombinant NDM-1	Purified, >95% purity
NDM-1 Inhibitor-7	Known concentration, dissolved in DMSO
Tris-HCl Buffer	50 mM, pH 7.0
ZnCl₂	50 µM
DMSO	ACS grade
Quartz Cuvette	1 cm path length
Spectrofluorometer	Capable of excitation at 295 nm and emission scanning

Experimental Protocol

Preparation of Reagents

• Tris-HCl Buffer (50 mM, pH 7.0) containing 50 µM ZnCl₂: Prepare the buffer and add ZnCl₂ to a final concentration of 50 µM. This buffer will be used for all dilutions and measurements. The presence of zinc is crucial for the catalytic activity and structural integrity of NDM-1.

• NDM-1 Stock Solution: Prepare a stock solution of recombinant NDM-1 in the Tris-HCl buffer. The final concentration for the assay is typically in the low micromolar range (e.g., 1-2 µM).

• NDM-1 Inhibitor-7 Stock Solution: Prepare a concentrated stock solution of NDM-1 Inhibitor-7 in DMSO. The concentration should be high enough to allow for serial dilutions without significantly altering the total volume of the assay mixture.

Spectrofluorometer Setup

• Set the excitation wavelength to 295 nm to selectively excite tryptophan residues.

• Set the emission wavelength scan range from 310 nm to 450 nm.

• Set the excitation and emission slit widths to appropriate values (e.g., 5 nm) to balance signal intensity and resolution.

• Allow the instrument to warm up for at least 30 minutes before taking measurements.

Fluorescence Quenching Measurement

• Blank Measurement: Pipette the Tris-HCl buffer into the quartz cuvette and record the background fluorescence spectrum.

• NDM-1 Fluorescence: Add the NDM-1 stock solution to the cuvette to the desired final concentration (e.g., 2 µM) and record the fluorescence emission spectrum. The peak fluorescence intensity will be observed around 330-350 nm.

• Titration with NDM-1 Inhibitor-7:

  • Add a small aliquot of the NDM-1 Inhibitor-7 stock solution to the cuvette containing the NDM-1 solution.

  • Mix gently and incubate for a sufficient time (e.g., 5-10 minutes) to allow the binding to reach equilibrium.

  • Record the fluorescence emission spectrum.

  • Repeat the addition of the inhibitor to obtain a series of measurements at increasing inhibitor concentrations. Ensure that the total volume of added inhibitor solution does not exceed a small percentage (e.g., <5%) of the total volume in the cuvette to avoid significant dilution effects.

Inner Filter Effect Correction

The inner filter effect occurs when the titrant (inhibitor) absorbs light at the excitation or emission wavelengths, leading to an apparent decrease in fluorescence that is not due to binding. To correct for this, a control titration should be performed with a solution of N-acetyl-L-tryptophanamide (NATA) at the same concentration as the tryptophan in the NDM-1 solution, under the same experimental conditions.

Data Analysis

• Data Correction: Correct the raw fluorescence data for the inner filter effect using the data from the NATA titration.

• Plotting the Data: Plot the change in fluorescence intensity (ΔF = F₀ - F, where F₀ is the initial fluorescence of NDM-1 and F is the fluorescence at a given inhibitor concentration) against the concentration of NDM-1 Inhibitor-7.

• Determination of Dissociation Constant (Kd): Fit the binding curve to a suitable binding model (e.g., a one-site binding model) using non-linear regression analysis to determine the dissociation constant (Kd).

Representative Data

The following table shows representative data from a fluorescence quenching experiment with NDM-1 and a hypothetical inhibitor.

[NDM-1 Inhibitor-7] (µM)	Fluorescence Intensity (a.u.)	ΔF (a.u.)
0	950	0
1	855	95
2	770	180
5	618	332
10	475	475
20	333	617
50	209	741
100	152	798

NDM-1 Inhibition Signaling Pathway

The binding of NDM-1 Inhibitor-7 to the active site of NDM-1 blocks the hydrolysis of β-lactam antibiotics, thereby restoring their efficacy.

Mechanism of NDM-1 inhibition by Inhibitor-7.

Conclusion

The intrinsic tryptophan fluorescence quenching assay is a robust and sensitive method for characterizing the binding of inhibitors to NDM-1. This technique does not require labeling of the protein or inhibitor and provides quantitative data on binding affinity. The protocol described herein can be adapted for high-throughput screening of compound libraries to identify novel NDM-1 inhibitors, which are urgently needed to combat antibiotic resistance.

References

• 1. Visualizing the Dynamic Metalation State of New Delhi Metallo-β-lactamase-1 in Bacteria Using a Reversible Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of the Novel Inhibitor Against New Delhi Metallo-β-Lactamase Based on Virtual Screening and Molecular Modelling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The mechanism of NDM-1-catalyzed carbapenem hydrolysis is distinct from that of penicillin or cephalosporin hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorescently Modified NDM-1: A Versatile Drug Sensor for Rapid In Vitro β-Lactam Antibiotic and Inhibitor Screening - PMC [pmc.ncbi.nlm.nih.gov]

surface plasmon resonance analysis of NDM-1 inhibitor-7

An essential tool in the development of novel therapeutics against antibiotic-resistant bacteria is the detailed characterization of interactions between enzymes and their inhibitors. New Delhi metallo-beta-lactamase 1 (NDM-1) is a critical enzyme that confers broad-spectrum resistance to beta-lactam antibiotics, making it a prime target for new drug discovery. Surface Plasmon Resonance (SPR) is a powerful, label-free technique that provides real-time quantitative data on the binding kinetics and affinity of these molecular interactions.

This document provides a detailed application note and protocol for the analysis of an NDM-1 inhibitor using SPR, with a specific focus on the inhibitor PHT427 as a case study. The provided methodologies are intended for researchers, scientists, and drug development professionals working to combat antibiotic resistance.

Application Notes

The NDM-1 enzyme functions by hydrolyzing the amide bond in the beta-lactam ring of antibiotics, rendering them inactive. This hydrolysis is dependent on the presence of two zinc ions in the active site of the enzyme. The development of NDM-1 inhibitors is a key strategy to restore the efficacy of existing beta-lactam antibiotics.

SPR technology is highly suited for the study of NDM-1 inhibitors as it allows for the precise measurement of binding parameters, including the association rate (k_a), dissociation rate (k_d), and the equilibrium dissociation constant (K_D). This data is crucial for understanding the potency and mechanism of action of potential drug candidates.

Case Study: PHT427

PHT427 has been identified as a novel inhibitor of NDM-1. SPR analysis has been instrumental in quantifying its binding affinity to the NDM-1 enzyme. In a typical SPR experiment, the NDM-1 protein is immobilized on a sensor chip surface, and the inhibitor is then flowed over the surface at various concentrations. The binding of the inhibitor to the immobilized NDM-1 is detected in real-time as a change in the refractive index at the sensor surface.

The mechanism of inhibition for many NDM-1 inhibitors involves interaction with the zinc ions in the active site. For PHT427, it has been shown that it acts on both the zinc ions and key catalytic amino acid residues simultaneously.

Quantitative Data Summary

The following table summarizes the binding affinity data for PHT427 and provides IC_50 values for other known NDM-1 inhibitors, D-captopril and L-captopril, for a comparative overview.

Inhibitor	Parameter	Value	Reference
PHT427	K_D	6.28 x 10⁻⁵ M (62.8 µM)	[1]
IC_50	1.42 µM	[1]
D-captopril	IC_50	20.1 ± 1.5 µM	[2]
L-captopril	IC_50	157.4 ± 1.5 µM	[2]

NDM-1 Inhibition and SPR Workflow Diagrams

The following diagrams illustrate the mechanism of NDM-1 action and its inhibition, as well as the general workflow for SPR analysis.

Caption: Mechanism of NDM-1 hydrolysis and inhibition.

Caption: Experimental workflow for SPR analysis.

Experimental Protocols

This section provides a detailed protocol for determining the binding kinetics of an inhibitor to NDM-1 using SPR. The following is based on the analysis of PHT427 and can be adapted for other small molecule inhibitors.[1]

Materials and Reagents

• SPR Instrument: (e.g., Biacore series)

• Sensor Chip: CM5 sensor chip

• Immobilization Buffer: 10 mM Sodium acetate, pH 5.0

• Running Buffer: PBS or HBS-EP+ (10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20), pH 7.4

• Amine Coupling Kit:

  • N-hydroxysuccinimide (NHS)

  • N-ethyl-N'-(dimethylaminopropyl)carbodiimide (EDC)

  • Ethanolamine-HCl, pH 8.5

• Protein: Recombinant NDM-1 protein (purified)

• Inhibitor: PHT427 (or other small molecule inhibitor), dissolved in DMSO and diluted in running buffer.

• Regeneration Solution: A mild acidic or basic solution, or a high salt concentration buffer (to be determined empirically).

NDM-1 Immobilization on CM5 Sensor Chip

• Chip Activation:

  • Equilibrate the CM5 sensor chip with running buffer.

  • Inject a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes at a flow rate of 10 µL/min to activate the carboxyl groups on the sensor surface.

• Protein Immobilization:

  • Prepare a solution of NDM-1 protein at a concentration of 20-50 µg/mL in immobilization buffer (10 mM sodium acetate, pH 5.0).

  • Inject the NDM-1 solution over the activated surface until the desired immobilization level is reached (e.g., ~3000-5000 Resonance Units (RU)).

• Deactivation:

  • Inject 1 M ethanolamine-HCl, pH 8.5 for 7 minutes to block any remaining active sites on the sensor surface.

• Reference Surface:

  • Create a reference flow cell by performing the activation and deactivation steps without injecting the NDM-1 protein. This will be used for background subtraction.

Binding Analysis

• Analyte Preparation:

  • Prepare a stock solution of the inhibitor (e.g., PHT427) in 100% DMSO.

  • Create a series of dilutions of the inhibitor in running buffer. For PHT427, concentrations ranging from 6.25 to 50 µM were used. Ensure the final DMSO concentration is consistent across all samples and ideally below 1%.

• Binding Measurement (Kinetics/Affinity Analysis):

  • Set the flow rate to 30 µL/min.

  • Inject the prepared inhibitor dilutions over the NDM-1 and reference flow cells, starting with the lowest concentration.

  • Allow for an association phase (e.g., 60-120 seconds) followed by a dissociation phase where only running buffer flows over the chip (e.g., 120-300 seconds).

  • Between each inhibitor concentration, inject the regeneration solution to remove any bound inhibitor and ensure the baseline returns to zero. The appropriate regeneration solution must be determined empirically to ensure it removes the analyte without denaturing the immobilized ligand.

  • Include several buffer blanks (running buffer with the same percentage of DMSO as the analyte samples) in the injection sequence for double referencing.

Data Analysis

• Data Processing:

  • Subtract the response from the reference flow cell from the response of the NDM-1 flow cell.

  • Subtract the average of the buffer blank injections from the analyte injections (double referencing).

• Kinetic and Affinity Fitting:

  • Use the analysis software (e.g., TraceDrawer or Biacore Evaluation Software) to fit the processed sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir binding model).

  • From the fitting, determine the association rate constant (k_a), dissociation rate constant (k_d), and calculate the equilibrium dissociation constant (K_D = k_d/k_a). For PHT427, a K_D of 6.28 x 10⁻⁵ M was determined.

References

• 1. PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural Basis of Metallo-β-Lactamase Inhibition by Captopril Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Molecular Docking Simulation of N-acetyl-D-glucosamine-thiazolidine-4-carboxylic acid (NDM-1 Inhibitor)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

New Delhi Metallo-beta-lactamase-1 (NDM-1) is a bacterial enzyme that confers resistance to a broad spectrum of beta-lactam antibiotics, including the last-resort carbapenems.[1][2] The development of NDM-1 inhibitors is a critical strategy to combat the growing threat of antibiotic resistance. Molecular docking simulations are powerful computational tools used to predict the binding affinity and interaction patterns of potential inhibitors with their target proteins.[1] These simulations play a crucial role in structure-based drug design and the rational development of novel therapeutic agents.[1] This document provides detailed application notes and protocols for performing a molecular docking simulation of a potential NDM-1 inhibitor, N-acetyl-D-glucosamine-thiazolidine-4-carboxylic acid, with the NDM-1 enzyme.

I. Data Presentation: Quantitative Analysis of NDM-1 Inhibitor Interactions

The following tables summarize key quantitative data from molecular docking and molecular dynamics simulations of various NDM-1 inhibitors. This data allows for a comparative analysis of their potential efficacy.

Table 1: Binding Energies of Representative NDM-1 Inhibitors

Inhibitor	Docking Software	Binding Energy (kcal/mol)	Reference
Adapalene	AutoDock Vina	-9.21	[3]
Compound M26	AutoDock4/AutoDock4Zn	-13.23 / -13.11	[4]
Compound M25	AutoDock4/AutoDock4Zn	-10.61 / -11.18	[4]
Compound T016	AutoDock Vina	-10.64	[1]
Compound M10	AutoDock4Zn	-12.16	[5]
Compound M9	AutoDock4Zn	-11.81	[5]
Compound M7	AutoDock4Zn	-11.46	[5]

Table 2: Molecular Dynamics Simulation Parameters for NDM-1-Inhibitor Complexes

Parameter	Value/Description	Reference
Simulation Software	GROMACS	[4][5]
Simulation Time	100 ns / 250 ns	[3][5]
Key Analyses	Root-Mean-Square Deviation (RMSD), Root-Mean-Square Fluctuation (RMSF), Hydrogen Bond Formation	[4][5]

II. Experimental Protocols: Molecular Docking Simulation

This section outlines the detailed methodology for conducting a molecular docking simulation of an inhibitor with the NDM-1 enzyme.

Protocol 1: Preparation of the NDM-1 Protein Structure

• Obtain the Crystal Structure: Download the three-dimensional crystal structure of the NDM-1 enzyme from the Protein Data Bank (PDB). A suitable high-resolution structure is PDB ID: 3Q6X.[6]

• Initial Protein Refinement:

  • Use molecular visualization software such as UCSF Chimera or PyMOL.[4][5]

  • Remove all non-essential water molecules and any co-crystallized ligands or substrates from the PDB file. Retain the catalytically essential zinc ions (Zn1 and Zn2) and the bridging water molecule.[5]

• Protonation and Charge Assignment:

  • Add hydrogen atoms to the protein structure.

  • Assign appropriate protonation states to the amino acid residues, particularly histidines, which are crucial for zinc coordination in the active site. The H++ server can be utilized for this purpose.[5]

• Energy Minimization: Perform a brief energy minimization of the protein structure to relieve any steric clashes.

Protocol 2: Preparation of the Ligand (NDM-1 Inhibitor)

• Ligand Structure Generation:

  • Obtain the 2D or 3D structure of the inhibitor. For novel compounds, use chemical drawing software like MarvinSketch or Avogadro to create the structure.[4]

• 3D Structure Conversion and Optimization:

  • Convert the 2D structure to a 3D structure.

  • Perform energy minimization of the ligand structure using a suitable force field (e.g., MMFF94).

• Charge and Torsion Angle Assignment:

  • Calculate and assign partial charges (e.g., Gasteiger charges) to the ligand atoms.

  • Define the rotatable bonds (torsion angles) to allow for conformational flexibility during docking. Software like AutoDockTools can be used for this step.[4]

Protocol 3: Molecular Docking Simulation using AutoDock

• Grid Box Definition:

  • Define a grid box that encompasses the active site of the NDM-1 enzyme. The active site is located in a shallow groove containing the two zinc ions.[7]

  • The grid box should be large enough to allow the ligand to move and rotate freely within the binding pocket.

• Docking Algorithm and Parameters:

  • Utilize a suitable docking algorithm, such as the Lamarckian Genetic Algorithm provided in AutoDock.[6]

  • Set the number of docking runs (e.g., 100) to ensure thorough sampling of the conformational space.[6]

• Execution of Docking: Run the molecular docking simulation. The software will generate multiple possible binding poses of the ligand within the NDM-1 active site.

• Analysis of Docking Results:

  • The output poses are typically clustered based on their root-mean-square deviation (RMSD).[6]

  • Analyze the binding poses with the lowest binding free energy (ΔGbinding).

  • Visualize the protein-ligand interactions, including hydrogen bonds and hydrophobic interactions, with the key active site residues such as His120, His122, His189, Asp124, Cys208, and His250.[7][8]

III. Mandatory Visualizations

Diagram 1: Molecular Docking Workflow

A flowchart illustrating the key steps in a typical molecular docking simulation.

Diagram 2: NDM-1 Inhibition Pathway

References

• 1. tandfonline.com [tandfonline.com]
• 2. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. In Silico Evaluation of Potential NDM-1 Inhibitors: An Integrated Docking and Molecular Dynamics Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A Potential Substrate Binding Conformation of β-Lactams and Insight into the Broad Spectrum of NDM-1 Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Insights on the structural characteristics of NDM-1: The journey so far [scirp.org]
• 8. Molecular Basis of NDM-1, a New Antibiotic Resistance Determinant - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing NDM-1 Inhibitor-7 In Vitro

Welcome to the technical support center for NDM-1 Inhibitor-7. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the in vitro concentration of NDM-1 Inhibitor-7.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NDM-1 and how do inhibitors like Inhibitor-7 work?

A1: New Delhi metallo-β-lactamase-1 (NDM-1) is a bacterial enzyme that confers resistance to a broad range of β-lactam antibiotics, including carbapenems.[1] It achieves this by hydrolyzing the amide bond in the β-lactam ring of these antibiotics, rendering them inactive.[2] NDM-1 is a metallo-β-lactamase, meaning it requires zinc ions in its active site to function.[3][4]

NDM-1 inhibitors, such as the hypothetical "Inhibitor-7," can function through several mechanisms:

• Zinc Chelation: Some inhibitors bind to and remove the essential zinc ions from the NDM-1 active site.[5][6]

• Active Site Binding: Other inhibitors directly bind to the amino acid residues within the active site, preventing the antibiotic from entering.[6][7]

• Allosteric Inhibition: Certain compounds can bind to a site other than the active site (an allosteric site), inducing a conformational change in the enzyme that reduces its catalytic activity.[8][9]

The primary goal of using an NDM-1 inhibitor is to restore the efficacy of β-lactam antibiotics when used in combination therapy.[7][10]

Q2: How do I determine the optimal concentration of NDM-1 Inhibitor-7 for my in vitro experiments?

A2: Determining the optimal concentration of NDM-1 Inhibitor-7 involves a series of experiments to assess its direct inhibitory effect on the NDM-1 enzyme and its ability to potentiate the activity of an antibiotic against NDM-1 producing bacteria. Key steps include:

• Enzyme Inhibition Assay: To determine the half-maximal inhibitory concentration (IC50) of Inhibitor-7 against purified NDM-1 enzyme.

• Checkerboard Assay: To assess the synergistic effect of Inhibitor-7 in combination with a β-lactam antibiotic (e.g., meropenem) against an NDM-1 producing bacterial strain.

• Time-Kill Assay: To evaluate the bactericidal or bacteriostatic effect of the combination therapy over time.[10]

Q3: I am not seeing any inhibition of NDM-1 in my enzyme assay. What are the possible reasons?

A3: Several factors could contribute to a lack of observed inhibition. Consider the following troubleshooting steps:

• Inhibitor-7 Solubility: Ensure that Inhibitor-7 is fully dissolved in the assay buffer. Precipitated compound will not be effective. Consider using a different solvent or a small percentage of a co-solvent like DMSO, ensuring the final concentration does not affect enzyme activity.[3]

• Enzyme Activity: Confirm that the recombinant NDM-1 enzyme is active. Run a positive control with the substrate (e.g., nitrocefin) alone to ensure robust hydrolysis. Also, include a known NDM-1 inhibitor, such as EDTA, as a positive control for inhibition.[4]

• Zinc Ion Concentration: NDM-1 activity is dependent on zinc. Ensure that the assay buffer is supplemented with an appropriate concentration of a zinc salt (e.g., 10 µM ZnSO₄).[3] However, be aware that very high concentrations of zinc can be inhibitory.[4]

• Incubation Time: The inhibitor may require a pre-incubation period with the enzyme to exert its effect. An incubation of 10 minutes or more before adding the substrate is common.[3]

• Assay Conditions: Verify that the pH and temperature of the assay are optimal for NDM-1 activity (typically around pH 7.0 and 30-37°C).[4]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High variability in IC50 values	Inconsistent pipetting, inhibitor precipitation, or unstable enzyme activity.	Use calibrated pipettes, visually inspect for precipitation, and prepare fresh enzyme dilutions for each experiment.
No synergistic effect in checkerboard assay	Inhibitor-7 cannot penetrate the bacterial cell wall, is degraded by other bacterial mechanisms, or the chosen antibiotic is inappropriate.	Consider using a bacterial strain with a more permeable outer membrane. Test different partner antibiotics.
Toxicity of Inhibitor-7 to bacterial cells	The inhibitor itself has antibacterial activity.	While this can be a desirable trait, it complicates the interpretation of synergy. Determine the Minimum Inhibitory Concentration (MIC) of Inhibitor-7 alone.
Inconsistent results in time-kill assays	Bacterial clumping, inaccurate colony counting, or degradation of the inhibitor/antibiotic over the time course.	Ensure homogenous bacterial suspension. Use appropriate plating and counting techniques. Verify the stability of your compounds in the growth medium over 24 hours.

Experimental Protocols

NDM-1 Enzyme Inhibition Assay

This protocol is for determining the IC50 value of NDM-1 Inhibitor-7 using the chromogenic substrate nitrocefin (B1678963).

Materials:

• Recombinant NDM-1 enzyme

• NDM-1 Inhibitor-7

• Nitrocefin

• Assay Buffer: 20 mM Tris-HCl, pH 7.0, supplemented with 10 µM ZnSO₄

• DMSO (for dissolving inhibitor)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of NDM-1 Inhibitor-7 in DMSO. Create a series of dilutions of the inhibitor in the assay buffer.

• In a 96-well plate, add 5 nM of recombinant NDM-1 enzyme to each well.

• Add varying concentrations of NDM-1 Inhibitor-7 to the wells. Include a negative control with DMSO only.

• Pre-incubate the enzyme and inhibitor for 10 minutes at 30°C.

• Initiate the reaction by adding nitrocefin to a final concentration of 60 µM.

• Immediately measure the absorbance at 490 nm at 30°C, and continue to monitor every minute for 15-30 minutes.

• Calculate the initial velocity of the reaction for each inhibitor concentration.

• The percentage of inhibition is calculated, and the IC50 value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.[3]

Checkerboard Synergy Assay

This assay is used to evaluate the synergistic effect of NDM-1 Inhibitor-7 with a β-lactam antibiotic.

Materials:

• NDM-1 producing bacterial strain (e.g., E. coli expressing blaNDM-1)

• NDM-1 Inhibitor-7

• Meropenem (B701) (or other carbapenem (B1253116) antibiotic)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microplate

Procedure:

• Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• In a 96-well plate, prepare a two-dimensional serial dilution of both NDM-1 Inhibitor-7 and meropenem in CAMHB.

• Add the bacterial inoculum to each well.

• Incubate the plate at 37°C for 18-24 hours.

• Determine the MIC for each compound alone and in combination. The MIC is the lowest concentration that visibly inhibits bacterial growth.

• Calculate the Fractional Inhibitory Concentration Index (FICI) to determine synergy. A FICI of ≤ 0.5 is generally considered synergistic.[3]

Quantitative Data Summary

The following table presents IC50 values for several known NDM-1 inhibitors to provide a reference for the expected potency of novel inhibitors.

Inhibitor	IC50 (µM)	Reference
D-captopril	7.9	[11]
L-captopril	202.0	[11]
Adapalene	8.9 µg/mL	[10]
Carnosic acid	27.07	[8][9]
DL-thiorphan	1.8	[12]
Thanatin	3.21	[12]
EDTA	0.412	[4]
PHT427	1.42	[6]

Visualizations

Signaling Pathways and Workflows

References

• 1. Semi-rational screening of the inhibitors and β-lactam antibiotics against the New Delhi metallo-β-lactamase 1 (NDM-1) producing E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The mechanism of NDM-1-catalyzed carbapenem hydrolysis is distinct from that of penicillin or cephalosporin hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biochemical Characteristics of New Delhi Metallo-β-Lactamase-1 Show Unexpected Difference to Other MBLs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]
• 7. Identification of a potential inhibitor for New Delhi metallo-β-lactamase 1 (NDM-1) from FDA approved chemical library- a drug repurposing approach to combat carbapenem resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Discovery of a Novel Natural Allosteric Inhibitor That Targets NDM-1 Against Escherichia coli [frontiersin.org]
• 9. Discovery of a Novel Natural Allosteric Inhibitor That Targets NDM-1 Against Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: NDM-1 Inhibitor-7

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing NDM-1 Inhibitor-7 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for NDM-1 Inhibitor-7?

A1: NDM-1 Inhibitor-7 is a potent inhibitor of the New Delhi metallo-β-lactamase-1 (NDM-1). The NDM-1 enzyme confers broad-spectrum resistance to β-lactam antibiotics by hydrolyzing their characteristic four-membered ring.[1][2][3][4] The active site of NDM-1 contains two zinc ions that are essential for its catalytic activity.[1] These zinc ions activate a water molecule, which then acts as a nucleophile to attack and cleave the amide bond in the β-lactam ring, rendering the antibiotic ineffective. NDM-1 Inhibitor-7 is designed to interact with the zinc ions in the active site, preventing the hydrolysis of β-lactam antibiotics and restoring their efficacy.

Q2: Is NDM-1 Inhibitor-7 effective as a standalone antibacterial agent?

A2: NDM-1 Inhibitor-7 is not designed to be a standalone antibacterial agent. Its primary function is to inhibit the NDM-1 enzyme, thereby restoring the effectiveness of β-lactam antibiotics against resistant bacteria. It should be used in combination with a β-lactam antibiotic, such as a carbapenem (B1253116) (e.g., meropenem), to achieve a synergistic antibacterial effect.

Q3: What is the recommended solvent for NDM-1 Inhibitor-7?

A3: The recommended solvent for NDM-1 Inhibitor-7 is dimethyl sulfoxide (B87167) (DMSO). For cell-based assays, it is crucial to prepare a high-concentration stock solution in DMSO and then dilute it in the appropriate culture medium to the final desired concentration. Ensure the final DMSO concentration in the assay does not exceed a level that affects bacterial growth or cell viability (typically ≤0.5%).

Q4: How should I store NDM-1 Inhibitor-7?

A4: NDM-1 Inhibitor-7 should be stored as a lyophilized powder at -20°C for long-term storage. For short-term use, a stock solution in DMSO can be stored at -20°C. Avoid repeated freeze-thaw cycles.

Troubleshooting Guides

Inconsistent IC50 Values in Enzyme Kinetic Assays

Potential Cause	Troubleshooting Steps
Inhibitor Precipitation	- Visually inspect the assay plate for any signs of precipitation. - Decrease the final concentration of NDM-1 Inhibitor-7. - Increase the final DMSO concentration slightly, ensuring it remains within the tolerated limit for the enzyme.
Zinc Ion Contamination in Buffer	- Prepare all buffers with high-purity water and analytical-grade reagents. - Consider treating buffers with a chelating resin (e.g., Chelex) to remove trace metal contaminants.
Variable Enzyme Activity	- Ensure consistent preparation of the NDM-1 enzyme. - Perform a control experiment to measure the initial rate of substrate hydrolysis without the inhibitor in each assay plate to normalize the results. - Confirm the optimal pH and temperature for NDM-1 activity, as it can be stable and active under a wide range of conditions.
Assay Interference	- If using a chromogenic substrate like nitrocefin (B1678963), ensure that NDM-1 Inhibitor-7 does not absorb at the same wavelength. Run a control with the inhibitor alone to check for background absorbance.

High Variability in Minimum Inhibitory Concentration (MIC) Assays

Potential Cause	Troubleshooting Steps
Inoculum Size Variation	- Standardize the bacterial inoculum to a 0.5 McFarland standard for each experiment. - An increased bacterial inoculum can lead to higher MIC values.
Inhibitor-Antibiotic Interaction	- Perform a checkerboard assay to systematically evaluate the synergistic interaction between NDM-1 Inhibitor-7 and the partner antibiotic.
Inhibitor Instability	- Prepare fresh dilutions of NDM-1 Inhibitor-7 from a stock solution for each experiment.
Plasmid Loss	- If using a bacterial strain with the blaNDM-1 gene on a plasmid, ensure appropriate antibiotic selection is maintained in the culture medium to prevent plasmid loss.

Unexpected Cytotoxicity in Mammalian Cell Lines

Potential Cause	Troubleshooting Steps
High Inhibitor Concentration	- Determine the IC50 value for cytotoxicity using a dose-response curve. - Use concentrations of NDM-1 Inhibitor-7 that are effective for NDM-1 inhibition but below the cytotoxic threshold.
Solvent Toxicity	- Ensure the final DMSO concentration is below the toxic level for the specific cell line being used. Run a vehicle control with the same concentration of DMSO.
Off-Target Effects	- The zinc-chelating nature of some NDM-1 inhibitors can lead to off-target effects on mammalian metalloenzymes. - Evaluate the expression of key metalloenzymes or cellular stress markers in response to inhibitor treatment.
Assay-Specific Artifacts	- For metabolic assays like MTT, some compounds can interfere with the dye reduction. Corroborate results with a different cytotoxicity assay, such as a lactate (B86563) dehydrogenase (LDH) release assay, which measures membrane integrity.

Experimental Protocols

Enzyme Inhibition Assay (IC50 Determination)

• Reagents and Materials:

  • Purified NDM-1 enzyme

  • NDM-1 Inhibitor-7

  • Nitrocefin (or other suitable β-lactam substrate)

  • Assay Buffer (e.g., 50 mM HEPES, pH 7.5, with 50 µM ZnSO4)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare serial dilutions of NDM-1 Inhibitor-7 in the assay buffer.

  • In a 96-well plate, add a constant amount of NDM-1 enzyme to each well.

  • Add the serially diluted NDM-1 Inhibitor-7 to the wells. Include a positive control (no inhibitor) and a negative control (no enzyme).

  • Incubate the plate for a predetermined time (e.g., 10-15 minutes) at the optimal temperature for the enzyme.

  • Initiate the reaction by adding the substrate (e.g., nitrocefin) to each well.

  • Immediately measure the change in absorbance over time at the appropriate wavelength (e.g., 490 nm for nitrocefin hydrolysis).

  • Calculate the initial reaction velocity for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable model to determine the IC50 value.

Checkerboard Synergy Assay

• Reagents and Materials:

  • NDM-1 producing bacterial strain

  • NDM-1 Inhibitor-7

  • β-lactam antibiotic (e.g., meropenem)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • 96-well microplates

• Procedure:

  • In a 96-well plate, prepare a two-dimensional matrix of NDM-1 Inhibitor-7 and the β-lactam antibiotic. Typically, serial dilutions of the inhibitor are made along the rows, and serial dilutions of the antibiotic are made along the columns.

  • Inoculate each well with the NDM-1 producing bacterial strain at a final concentration of approximately 5 x 10^5 CFU/mL.

  • Include control wells with each agent alone to determine their individual MICs.

  • Incubate the plate at 37°C for 18-24 hours.

  • Determine the MIC of each agent alone and in combination by visual inspection for turbidity.

  • Calculate the Fractional Inhibitory Concentration (FIC) Index for each well showing no growth:

    • FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Interpret the results: FIC Index ≤ 0.5 indicates synergy; > 0.5 to 4 indicates an additive or indifferent effect; > 4 indicates antagonism.

Visualizations

Caption: Workflow for evaluating NDM-1 Inhibitor-7 efficacy.

Caption: NDM-1 Inhibitor-7 restores β-lactam activity.

Caption: A logical approach to troubleshooting experimental issues.

References

• 1. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iris.unimore.it [iris.unimore.it]
• 3. Recent research and development of NDM-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Crystal structure of NDM-1 reveals a common β-lactam hydrolysis mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: NDM-1 Inhibitor Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during New Delhi Metallo-beta-lactamase-1 (NDM-1) inhibitor experiments.

Troubleshooting Guide

This section addresses specific issues that may arise during your NDM-1 inhibitor experiments in a question-and-answer format.

Enzyme Kinetics and Inhibition Assays

Q1: My NDM-1 enzyme activity is low or inconsistent. What are the possible causes and solutions?

A1: Low or inconsistent NDM-1 activity can stem from several factors. Here's a systematic approach to troubleshoot this issue:

• Enzyme Purity and Stability:

  • Problem: The purified NDM-1 enzyme may be of low purity (>95% purity is recommended) or may have lost activity due to improper storage.[1]

  • Solution: Verify the purity of your enzyme using SDS-PAGE.[1] Store the enzyme in appropriate buffers and at the recommended temperature. Perform a new protein concentration assay to ensure you are using the correct concentration in your experiments.[1]

• Zinc Ion Concentration:

  • Problem: NDM-1 is a zinc-dependent metallo-enzyme and requires an optimal concentration of Zn2+ for its catalytic activity.[2][3] Both insufficient and excessive zinc can negatively impact enzyme function.[2]

  • Solution: Empirically determine the optimal ZnCl2 or ZnSO4 concentration for your assay. A common starting point is in the range of 20-50 µM.[1][4]

• Assay Buffer Conditions:

  • Problem: The pH of the assay buffer can significantly influence NDM-1 activity.[1][2]

  • Solution: Ensure your assay buffer (e.g., HEPES, Tris) is at the optimal pH, typically around 7.5.[1][2] It's crucial to verify the pH at the experimental temperature.

• Substrate Quality and Concentration:

  • Problem: The substrate (e.g., nitrocefin (B1678963), imipenem, meropenem) may have degraded, or the concentration used might be suboptimal.

  • Solution: Use fresh, high-quality substrates. Determine the Michaelis-Menten constant (Km) for your substrate under your specific assay conditions to ensure you are working at an appropriate concentration.

Q2: I am observing high background noise or a false-positive signal in my inhibitor screening assay. How can I mitigate this?

A2: High background or false positives can be caused by the inhibitor itself or by components of the assay.

• Inhibitor Interference:

  • Problem: Some compounds can interfere with the detection method. For example, colored compounds can absorb at the same wavelength as the product of a colorimetric assay (e.g., hydrolyzed nitrocefin at 486 nm).[5]

  • Solution: Run a control experiment with the inhibitor in the absence of the enzyme to check for any intrinsic signal. If interference is observed, consider using an alternative assay format (e.g., a fluorogenic substrate-based assay if you are using a colorimetric one).[6]

• Compound Aggregation:

  • Problem: Inhibitors can form aggregates at higher concentrations, leading to non-specific inhibition.

  • Solution: Include a non-ionic detergent like Triton X-100 or Tween-20 in your assay buffer to prevent aggregation. It is also important to visually inspect your assay wells for any precipitation.

• Metal Chelating Activity:

  • Problem: Some compounds may appear as NDM-1 inhibitors by chelating the essential zinc ions from the active site rather than through specific binding.[7]

  • Solution: To distinguish true inhibitors from simple chelators, you can perform the assay with a higher concentration of zinc. True inhibitors should still show activity, while the effect of chelators will be diminished.

Cell-Based Assays

Q3: My test compound shows potent inhibition in the enzymatic assay but has no activity in the cell-based assay. What could be the reason?

A3: This is a common challenge in drug discovery and can be attributed to several factors related to the complexity of a whole-cell environment.

• Cellular Permeability:

  • Problem: The compound may not be able to penetrate the bacterial cell wall and outer membrane to reach the periplasmic space where NDM-1 is located.

  • Solution: Consider modifying the chemical structure of your inhibitor to improve its permeability. You can also test your compound in combination with a membrane permeabilizer, although this is not a long-term solution for a therapeutic candidate.

• Efflux Pumps:

  • Problem: The compound might be actively transported out of the bacterial cell by efflux pumps.

  • Solution: Test your inhibitor in bacterial strains that have known efflux pumps knocked out. This will help determine if your compound is a substrate for these pumps.

• Compound Stability:

  • Problem: The compound may be unstable in the cell culture medium or may be metabolized by the bacteria.

  • Solution: Assess the stability of your compound in the culture medium over the time course of the experiment.

Frequently Asked Questions (FAQs)

Q1: What are the most common substrates used for NDM-1 enzymatic assays?

A1: The choice of substrate depends on the specific requirements of the assay, such as sensitivity and throughput. Commonly used substrates include:

• Nitrocefin: A chromogenic cephalosporin (B10832234) that undergoes a distinct color change upon hydrolysis of its β-lactam ring, with a maximum absorbance at 486 nm.[5] It is widely used for high-throughput screening.

• Imipenem and Meropenem: These are carbapenem (B1253116) antibiotics and are clinically relevant substrates for NDM-1.[1] Their hydrolysis can be monitored by the decrease in absorbance at specific wavelengths.

• Fluorogenic Substrates: Umbelliferone-derived cephalosporins can offer improved sensitivity compared to chromogenic substrates.[6]

Q2: How can I determine the inhibition mechanism of my compound?

A2: Understanding the mechanism of inhibition is crucial for lead optimization. Here are some key methods:

• Steady-State Enzyme Kinetics: By measuring the initial reaction rates at different substrate and inhibitor concentrations, you can generate Lineweaver-Burk or Michaelis-Menten plots to determine if the inhibition is competitive, non-competitive, or uncompetitive.

• NMR Spectroscopy: 1H-15N TROSY-HSQC and 19F-based titration methods can be used to accurately assess the NDM-1 inhibition mode and determine dissociation constants.[8]

• Isothermal Titration Calorimetry (ITC): ITC can directly measure the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS) of the inhibitor-enzyme interaction.

Q3: What are some known NDM-1 inhibitors that I can use as positive controls?

A3: Several compounds are known to inhibit NDM-1 and can be used as positive controls in your experiments:

• EDTA (Ethylenediaminetetraacetic acid): A strong metal chelator that inhibits NDM-1 by sequestering the zinc ions from the active site.[1]

• D-captopril: An angiotensin-converting enzyme (ACE) inhibitor that also shows inhibitory activity against NDM-1.[9]

• Thiorphan: An enkephalinase inhibitor with reported activity against NDM-1.[9]

Quantitative Data Summary

The following tables summarize the inhibitory activity of various compounds against NDM-1.

Table 1: IC50 Values of Selected NDM-1 Inhibitors

Inhibitor	IC50 (µM)	Reference
EDTA	~0.412	[1]
D-captopril	7.9	[9]
L-captopril	202.0	[9]
Thiorphan	1.8	[9]
Dimercaprol	1.3	[9]
Betaxolol	19.3	[7]
Ru1 (in dark)	23	[5]
Ru1 (with light)	0.22	[5]

Table 2: Kinetic Parameters of NDM-1 for Various β-Lactam Substrates

Substrate	Km (µM)	kcat (s-1)	kcat/Km (µM-1s-1)	Reference
Penicillin G	130 ± 10	140 ± 10	1.1	[1]
Ampicillin	80 ± 10	100 ± 10	1.3	[1]
Cefaclor	30 ± 5	20 ± 2	0.7	[1]
Cefoxitin	40 ± 5	30 ± 3	0.8	[1]
Imipenem	10 ± 2	120 ± 10	12.0	[1]
Meropenem	15 ± 2	150 ± 10	10.0	[1]

Experimental Protocols

Protocol 1: NDM-1 Enzyme Inhibition Assay using Nitrocefin

This protocol describes a colorimetric assay to determine the inhibitory activity of a compound against NDM-1 using nitrocefin as the substrate.

Materials:

• Purified NDM-1 enzyme

• Nitrocefin

• Assay buffer (e.g., 50 mM HEPES, pH 7.5)[1]

• ZnSO4 or ZnCl2[1][2]

• Test inhibitor compound

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of NDM-1 enzyme in an appropriate buffer.

• Prepare a stock solution of nitrocefin in DMSO.

• Prepare serial dilutions of the test inhibitor in DMSO.

• In a 96-well microplate, add the following to each well:

  • Assay buffer

  • ZnSO4 to a final concentration of 50 µM.[1]

  • Test inhibitor at various concentrations (typically with a final DMSO concentration of ≤1%).

  • NDM-1 enzyme to a final concentration of 5 nM.[3]

• Incubate the plate at room temperature for 10 minutes to allow the inhibitor to bind to the enzyme.[3]

• Initiate the reaction by adding nitrocefin to a final concentration (e.g., 100 µM).

• Immediately monitor the change in absorbance at 486 nm over time using a microplate reader.

• Calculate the initial reaction rates (v0).

• Plot the percentage of inhibition versus the inhibitor concentration and determine the IC50 value.

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the minimum concentration of an inhibitor that prevents the visible growth of an NDM-1 expressing bacterial strain.

Materials:

• NDM-1 expressing bacterial strain (e.g., E. coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• β-lactam antibiotic (e.g., meropenem)

• Test inhibitor compound

• 96-well microplate

• Bacterial incubator

Procedure:

• Prepare a bacterial inoculum adjusted to 0.5 McFarland standard.

• Prepare serial dilutions of the test inhibitor in CAMHB in a 96-well plate.

• Add a fixed, sub-inhibitory concentration of the β-lactam antibiotic to all wells containing the inhibitor.

• Add the bacterial inoculum to each well to achieve a final concentration of approximately 5 x 105 CFU/mL.

• Include appropriate controls:

  • Bacteria only (growth control)

  • Bacteria + antibiotic (to confirm susceptibility at the chosen concentration)

  • Bacteria + inhibitor only (to check for intrinsic antibacterial activity of the inhibitor)

  • Media only (sterility control)

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the inhibitor that, in combination with the antibiotic, completely inhibits visible bacterial growth.

Visualizations

Caption: Mechanism of NDM-1 mediated antibiotic resistance and inhibitor action.

Caption: A typical experimental workflow for NDM-1 inhibitor discovery.

References

• 1. Biochemical Characteristics of New Delhi Metallo-β-Lactamase-1 Show Unexpected Difference to Other MBLs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NDM-1, the ultimate promiscuous enzyme: substrate recognition and catalytic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic Study of Laboratory Mutants of NDM-1 Metallo-β-Lactamase and the Importance of an Isoleucine at Position 35 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: NDM-1 Inhibitor Synergy Assays

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers working with New Delhi Metallo-beta-lactamase-1 (NDM-1) inhibitors.

Frequently Asked Questions (FAQs)

Q1: Why are my Fractional Inhibitory Concentration (FIC) indices inconsistent across repeat checkerboard assays?

A1: Inconsistent FIC indices can arise from several factors:

• Pipetting Errors: Small volume inaccuracies during serial dilutions can lead to significant concentration changes, affecting the final FIC value. Regular pipette calibration and careful technique are crucial.[1]

• Inoculum Variability: The density of the bacterial inoculum must be standardized. Variations in the starting number of colony-forming units (CFUs) will lead to inconsistent MIC and FIC results.

• Edge Effects: Evaporation in the outer wells of a 96-well plate can concentrate the antimicrobial agents, leading to skewed results. It is recommended to fill perimeter wells with sterile broth or water and not use them for experimental data.[1][2]

• Subjective Interpretation: Visual determination of growth can be subjective.[1] Using a microplate reader to measure optical density (OD) or a metabolic indicator dye like resazurin (B115843) provides a more objective endpoint.[1]

• Bacterial Clumping: A non-homogenous bacterial suspension can lead to "skipped wells," where growth appears at higher concentrations while lower concentrations show none.[1] Ensure thorough vortexing of the bacterial suspension before inoculation.

Q2: My NDM-1 inhibitor shows no synergy (or antagonism) with a partner β-lactam. What should I check?

A2: Several factors can lead to a lack of synergy or apparent antagonism:

• Zinc Concentration: NDM-1 is a metallo-enzyme that requires zinc ions for its catalytic activity.[3][4] Insufficient zinc in the assay medium can lead to reduced NDM-1 activity, making the inhibitor appear less effective. Conversely, some inhibitors work by chelating zinc; their efficacy can be masked by excessive zinc supplementation.[5][6] The optimal zinc concentration may depend on the specific β-lactam substrate.[7][8]

• Mechanism of Inhibition: If the inhibitor is a competitive inhibitor, its effectiveness can be overcome at high substrate (β-lactam) concentrations. This can sometimes manifest as a lack of synergy at higher concentrations.[9]

• Compound Stability/Solubility: Ensure both the inhibitor and the antibiotic are stable and soluble in the test medium. Precipitation of either compound can lead to inaccurate results and may be misinterpreted as antagonism.[2]

• Incorrect FIC Interpretation: The standard interpretation of the FIC index defines synergy as ≤0.5, indifference as >0.5 to 4, and antagonism as >4.[10][11][12] Ensure your calculations and interpretations align with these established cutoffs.

Q3: Why do my checkerboard and time-kill assay results for the same drug combination not correlate?

A3: This is a common observation, as the two assays measure different aspects of antimicrobial activity.

• Static vs. Dynamic Measurement: The checkerboard assay is a static endpoint measurement, typically read at 18-24 hours, which determines the concentration needed to inhibit growth.[1] The time-kill assay is a dynamic process that measures the rate of bacterial killing over several time points.[1][13]

• Different Endpoints: A combination might be synergistic in its rate of killing (bactericidal activity) but only additive in its ability to inhibit growth (bacteriostatic activity).[1] Therefore, a synergistic result in a time-kill assay may appear as merely additive or indifferent in a checkerboard assay.

Q4: What is the optimal concentration of supplemental zinc (ZnCl₂ or ZnSO₄) for NDM-1 activity assays?

A4: The optimal zinc concentration can be substrate-dependent.[7][8] For enzymatic assays using purified NDM-1, a concentration of 10 µM to 50 µM ZnSO₄ or ZnCl₂ is often used to ensure the enzyme is in its active, di-zinc form.[7][14] However, for whole-cell synergy assays (like the checkerboard method), the addition of exogenous zinc is less common, as the growth medium and bacterial physiology typically provide sufficient zinc. If you suspect zinc limitation is an issue, a concentration titration is recommended to find the optimal level for your specific experimental conditions without causing toxicity to the bacteria.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High variability in MICs for control wells (antibiotic alone)	Inconsistent inoculum density; Pipetting errors during serial dilution; Bacterial contamination.	Standardize inoculum using a spectrophotometer (e.g., 0.5 McFarland standard). Calibrate pipettes and use proper mixing techniques.[1] Use aseptic techniques throughout.
"Skipped wells" or erratic growth patterns	Bacterial clumping; Contamination; Edge effects in the microplate.	Vortex bacterial suspension thoroughly before adding to the plate.[1] Fill outer wells with sterile broth and do not use for data.[1][2]
FIC Index > 4.0 (Antagonism)	Chemical incompatibility or degradation of compounds; Compound precipitation; Saturation of drug targets at high concentrations.[9]	Visually inspect wells for precipitation.[2] Test the stability of each compound in the assay medium over the incubation period. Re-evaluate synergy at lower, sub-MIC concentrations.
No synergy observed (FIC Index > 0.5)	Sub-optimal zinc concentration for NDM-1 activity; Inhibitor is not effective against the target; Alternative resistance mechanisms in the test strain.	For enzymatic assays, titrate zinc concentration (e.g., 0-100 µM).[8] Confirm inhibitor activity against purified NDM-1. Ensure the test strain's resistance is primarily due to NDM-1.
Difficulty in reading endpoints visually	Subtle changes in turbidity; Biofilm formation at the bottom of wells.	Use a microplate reader for OD measurements. Utilize a growth indicator dye (e.g., resazurin, INT) for a colorimetric endpoint.[1]

Experimental Protocols

Protocol 1: Checkerboard Assay for FIC Index Determination

This method is used to assess synergy by testing a matrix of concentrations for two compounds.

Methodology:

• Preparation: Prepare stock solutions of the β-lactam antibiotic (Drug A) and the NDM-1 inhibitor (Drug B) in an appropriate solvent. Prepare a standardized bacterial inoculum (e.g., 5 x 10⁵ CFU/mL) in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Plate Setup:

  • Use a 96-well microtiter plate. Along the x-axis, perform serial two-fold dilutions of Drug A.[13]

  • Along the y-axis, perform serial two-fold dilutions of Drug B.[13]

  • The result is a matrix where each well has a unique combination of drug concentrations.

  • Include control wells: Drug A only, Drug B only, and a growth control (no drugs).

• Inoculation: Add the standardized bacterial inoculum to each well.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Data Analysis:

  • Determine the Minimum Inhibitory Concentration (MIC) for each drug alone and for each combination. The MIC is the lowest concentration showing no visible growth.

  • Calculate the FIC for each drug in a given well:

    • FIC of A = (MIC of A in combination) / (MIC of A alone)[11][15]

    • FIC of B = (MIC of B in combination) / (MIC of B alone)[11][15]

  • Calculate the FIC Index (FICI) for each combination: ΣFIC = FIC of A + FIC of B.[11]

  • The FICI reported is typically the lowest value obtained from all tested combinations.

Table 1: Interpretation of FIC Index (FICI) Values

FICI Value	Interpretation
≤ 0.5	Synergy[10][11][16]
> 0.5 to 1.0	Additive[16][17]
> 1.0 to 4.0	Indifference[10][11][16]
> 4.0	Antagonism[10][11][16]

Visualizations

Workflow and Logic Diagrams

Caption: General workflow for an NDM-1 inhibitor synergy checkerboard assay.

Caption: Decision tree for troubleshooting unexpected synergy assay results.

References

• 1. benchchem.com [benchchem.com]
• 2. clyte.tech [clyte.tech]
• 3. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics [frontiersin.org]
• 5. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Clinical Variants of New Delhi Metallo-β-Lactamase Are Evolving to Overcome Zinc Scarcity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. arpi.unipi.it [arpi.unipi.it]
• 11. academic.oup.com [academic.oup.com]
• 12. emerypharma.com [emerypharma.com]
• 13. Frontiers | In vitro Synergistic Activity of Antimicrobial Combinations Against blaKPC and blaNDM-Producing Enterobacterales With blaIMP or mcr Genes [frontiersin.org]
• 14. NDM-1, the ultimate promiscuous enzyme: substrate recognition and catalytic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fractional inhibitory concentration (FIC) index – REVIVE [revive.gardp.org]
• 16. aijpms.journals.ekb.eg [aijpms.journals.ekb.eg]
• 17. researchgate.net [researchgate.net]

NDM-1 inhibitor-7 off-target effects investigation

Disclaimer: The compound "NDM-1 inhibitor-7" is not specifically identified in publicly available literature. This technical support guide provides general troubleshooting advice and frequently asked questions for researchers investigating novel New Delhi metallo-beta-lactamase-1 (NDM-1) inhibitors, based on established principles in the field.

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during the experimental evaluation of NDM-1 inhibitor-7.

Issue/Question	Possible Causes	Troubleshooting Steps
Inconsistent IC50 values in NDM-1 enzymatic assays.	1. Enzyme instability or aggregation. 2. Inhibitor precipitation at high concentrations. 3. Variability in zinc ion concentration. 4. Inaccurate dispensing of reagents.	1. Ensure the NDM-1 enzyme is properly folded and stored. Use fresh enzyme preparations for each experiment. 2. Visually inspect inhibitor stock solutions and assay wells for any signs of precipitation. Determine the solubility of NDM-1 inhibitor-7 in the assay buffer. 3. Maintain a consistent and optimal concentration of ZnSO4 in the assay buffer, as NDM-1 is a zinc-dependent enzyme.[1] 4. Calibrate pipettes regularly and use automated liquid handlers for high-throughput screening to minimize dispensing errors.
High background signal in the nitrocefin-based hydrolysis assay.	1. Spontaneous hydrolysis of nitrocefin (B1678963). 2. Contamination of assay buffer or reagents with beta-lactamases. 3. Inhibitor interference with the detection wavelength.	1. Prepare fresh nitrocefin solutions for each experiment and protect them from light. 2. Use sterile, nuclease-free water and reagents. Autoclave buffers where possible. 3. Run a control experiment with the inhibitor alone (no enzyme) to check for any intrinsic absorbance at the detection wavelength (486 nm for hydrolyzed nitrocefin).[2]
NDM-1 inhibitor-7 shows potent enzymatic inhibition but weak antibacterial activity.	1. Poor permeability of the inhibitor across the bacterial outer membrane. 2. Efflux of the inhibitor by bacterial pumps. 3. Inhibitor instability in bacterial culture media.	1. Assess inhibitor permeability using methods like the parallel artificial membrane permeability assay (PAMPA). 2. Test the inhibitor's efficacy in bacterial strains overexpressing known efflux pumps. 3. Evaluate the stability of the inhibitor in the culture medium over the course of the experiment using techniques like HPLC.
Unexpected cytotoxicity observed in mammalian cell lines.	1. Off-target effects on essential cellular pathways. 2. Mitochondrial toxicity. 3. Induction of apoptosis or necrosis.	1. Perform target deconvolution studies, such as chemical proteomics or thermal shift assays, to identify potential off-target binding proteins. 2. Conduct specific assays to measure mitochondrial membrane potential (e.g., JC-1 staining) or cellular respiration (e.g., Seahorse analyzer). 3. Use assays like Annexin V/PI staining to differentiate between apoptotic and necrotic cell death mechanisms.

Frequently Asked Questions (FAQs)

A list of common questions regarding the investigation of NDM-1 inhibitor-7's off-target effects.

Q1: What are the initial steps to investigate the off-target profile of NDM-1 inhibitor-7?

A1: A tiered approach is recommended. Start with broad, in silico screening against a panel of known off-target proteins (e.g., kinases, GPCRs, ion channels). Follow this with in vitro screening against a commercially available panel of safety-related targets. Any "hits" from these screens should be further validated in cell-based functional assays.

Q2: How can I determine if NDM-1 inhibitor-7's mechanism of action involves zinc chelation?

A2: The inhibitory mechanism of many NDM-1 inhibitors involves interacting with the zinc ions in the active site.[3][4] To investigate this, you can perform a zinc supplementation assay. After incubating the NDM-1 enzyme with your inhibitor, add an excess of ZnSO4. If the inhibitory activity is reversed, it suggests a mechanism involving zinc chelation.[1][3]

Q3: NDM-1 inhibitor-7 is not toxic to human cell lines. Does this mean it is free of off-target effects?

A3: Not necessarily. While a lack of general cytotoxicity is a good sign, off-target effects can be more subtle. They might manifest as specific physiological changes that are not captured by a simple cytotoxicity assay. For example, the inhibitor could affect a specific signaling pathway without causing immediate cell death. Therefore, more targeted off-target investigations are still crucial.

Q4: Should I test NDM-1 inhibitor-7 against other metallo-beta-lactamases (MBLs)?

A4: Yes, it is highly recommended to assess the inhibitory spectrum of your compound against other clinically relevant MBLs, such as VIM-1 and IMP-1.[4] This will help determine the inhibitor's breadth of activity and its potential clinical utility against a wider range of carbapenem-resistant bacteria.

Quantitative Data Summary

The following tables present hypothetical data for "NDM-1 inhibitor-7" for illustrative purposes.

Table 1: Inhibitory Activity against Metallo-beta-Lactamases

Enzyme	IC50 (µM)
NDM-1	0.5 ± 0.1
VIM-1	2.3 ± 0.4
IMP-1	5.8 ± 1.2
KPC-2 (Serine-beta-lactamase)	> 100

Table 2: Cytotoxicity in Mammalian Cell Lines

Cell Line	Cell Type	CC50 (µM)
HEK293	Human Embryonic Kidney	> 50
HepG2	Human Hepatocellular Carcinoma	> 50
A549	Human Lung Carcinoma	> 50

Table 3: Synergistic Activity with Meropenem (B701) against E. coli expressing NDM-1

Compound	MIC (µg/mL)
Meropenem alone	64
NDM-1 inhibitor-7 alone	> 128
Meropenem + 4 µg/mL NDM-1 inhibitor-7	4

Experimental Protocols

1. NDM-1 Enzymatic Activity Assay (Nitrocefin Hydrolysis)

• Principle: NDM-1 hydrolyzes the beta-lactam ring of the chromogenic cephalosporin, nitrocefin, resulting in a color change that can be measured spectrophotometrically at 486 nm.

• Procedure:

  • Prepare an assay buffer containing 50 mM HEPES (pH 7.5), 150 mM NaCl, and 100 µM ZnSO4.

  • Add 2 µL of NDM-1 inhibitor-7 at various concentrations (in DMSO) to the wells of a 96-well plate.

  • Add 93 µL of the assay buffer to each well.

  • Add 5 µL of a 20 nM NDM-1 enzyme solution to each well and incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 5 µL of a 1 mM nitrocefin solution.

  • Immediately measure the change in absorbance at 486 nm over 10 minutes using a plate reader.

  • Calculate the rate of hydrolysis and determine the IC50 value of the inhibitor.

2. Checkerboard Assay for Synergy

• Principle: This assay determines the combined effect of an antibiotic and an inhibitor by testing a range of concentrations of both compounds.

• Procedure:

  • In a 96-well plate, prepare a two-dimensional serial dilution of meropenem (horizontally) and NDM-1 inhibitor-7 (vertically) in cation-adjusted Mueller-Hinton broth.

  • Inoculate each well with a standardized suspension of NDM-1-producing bacteria (e.g., E. coli expressing NDM-1) to a final concentration of 5 x 10^5 CFU/mL.

  • Incubate the plate at 37°C for 18-24 hours.

  • Determine the Minimum Inhibitory Concentration (MIC) of each compound alone and in combination.

  • Calculate the Fractional Inhibitory Concentration Index (FICI) to determine synergy (FICI ≤ 0.5), additivity (0.5 < FICI ≤ 4), or antagonism (FICI > 4).

Visualizations

Caption: Workflow for investigating a novel NDM-1 inhibitor.

Caption: Hypothetical off-target effect on a kinase signaling pathway.

References

• 1. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]
• 4. biorxiv.org [biorxiv.org]

Technical Support Center: Enhancing the Stability of NDM-1 Inhibitor-7 in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered with NDM-1 inhibitor-7 in solution.

Troubleshooting Guide

This guide is designed to help you identify and resolve specific stability problems you may encounter during your experiments with NDM-1 inhibitor-7.

Issue 1: Precipitation of NDM-1 Inhibitor-7 Upon Dilution in Aqueous Buffer

• Question: I dissolved NDM-1 inhibitor-7 in DMSO to make a stock solution, but when I dilute it into my aqueous assay buffer, a precipitate forms. What should I do?

• Answer: Precipitation upon dilution into an aqueous buffer is a common challenge for hydrophobic small molecules. Here are several strategies to address this:

  • Decrease the Final Concentration: The inhibitor may have surpassed its solubility limit in the aqueous buffer. Attempt to lower the final concentration in your assay.

  • Optimize DMSO Concentration: While minimizing DMSO is often desired, a slightly higher final concentration (up to 0.5% is generally tolerated in many cell-based assays) might be necessary to maintain solubility. Always include a vehicle control to assess the impact of DMSO on your experiment.

  • Adjust Buffer pH: The solubility of ionizable compounds like NDM-1 inhibitor-7 can be highly dependent on the pH of the solution. Experiment with different pH values within the acceptable range for your assay to identify the optimal pH for solubility.

  • Use a Co-solvent System: Consider incorporating a pharmaceutically acceptable co-solvent to improve solubility.

  • Prepare a Fresh Dilution: Do not use a solution that has precipitated. Centrifuge the vial to pellet any undissolved powder before preparing a new stock solution.

Issue 2: Loss of NDM-1 Inhibitor-7 Activity Over Time in Solution

• Question: My experimental results are inconsistent, and I suspect that NDM-1 inhibitor-7 is degrading in my stock solution or assay medium. How can I investigate and prevent this?

• Answer: Loss of activity is a strong indicator of compound degradation. The following steps can help you troubleshoot this issue:

  • Proper Storage is Crucial:

    • Temperature: Store stock solutions at -20°C or -80°C to slow down degradation. Avoid repeated freeze-thaw cycles, which can degrade the compound and allow moisture to be absorbed by hygroscopic solvents like DMSO.

    • Light Exposure: Protect the solution from light by using amber vials or by wrapping the container in aluminum foil, as light can induce photochemical degradation.

    • Air (Oxygen) Exposure: If the compound is susceptible to oxidation, purge the headspace of the storage vial with an inert gas like argon or nitrogen before sealing.

  • Evaluate Stability in Assay Medium: The components of your cell culture medium or assay buffer could be reacting with the inhibitor. Perform a time-course experiment by incubating the inhibitor in the medium for different durations and then measuring its activity to determine its stability under assay conditions.

  • pH Stability: The stability of NDM-1 inhibitor-7 can be pH-dependent. Ensure the pH of your buffers and media is appropriate and stable throughout the experiment.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of NDM-1 inhibitor-7?

A1: While specific solubility data for "NDM-1 inhibitor-7" is not available, DMSO is a common solvent for many small molecule inhibitors due to its high solubilizing capacity. However, it is essential to check the certificate of analysis or product datasheet for any specific recommendations.

Q2: How should I properly store the solid form and stock solutions of NDM-1 inhibitor-7?

A2: For the solid (powder) form, storage at -20°C is generally recommended for long-term stability. Stock solutions prepared in DMSO should be aliquoted into small, single-use volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C in tightly sealed, amber vials.

Q3: Can the type of storage container affect the stability of NDM-1 inhibitor-7?

A3: Yes, the storage container material can influence compound stability. It is advisable to use inert materials like amber glass vials or polypropylene (B1209903) tubes to prevent leaching of contaminants or adherence of the compound to the container surface.

Q4: How can I confirm the stability of my NDM-1 inhibitor-7 stock solution?

A4: You can perform a simple stability check using High-Performance Liquid Chromatography (HPLC). Analyze a fresh solution to get a baseline (T=0) purity and peak area. Then, re-analyze aliquots stored under your standard conditions at various time points (e.g., 24 hours, 1 week, 1 month). A significant decrease in the peak area of the parent compound over time indicates degradation.

Data Presentation

Table 1: Troubleshooting Guide for NDM-1 Inhibitor-7 Stability Issues

Issue	Possible Cause	Recommended Solution
Precipitation in Aqueous Buffer	Exceeded solubility limit	Decrease final concentration; Optimize DMSO percentage; Adjust buffer pH.
Unsuitable solvent for storage	Ensure the solvent is appropriate for the storage temperature.
Loss of Compound Activity	Chemical degradation	Store at -20°C or -80°C; Protect from light and air.
Instability in assay medium	Perform a time-course stability experiment in the specific medium.
pH-dependent instability	Maintain optimal and stable pH in all solutions.
Inconsistent Results	Repeated freeze-thaw cycles	Aliquot stock solutions into single-use volumes.
Adsorption to container	Use inert glass or polypropylene storage vials.

Table 2: General Storage Conditions for Small Molecule Inhibitors

Condition	Recommendation	Rationale
Temperature	-20°C or -80°C for stock solutions	Minimizes chemical degradation.
Light	Store in amber vials or protect from light	Prevents photochemical degradation.
Air/Oxygen	Purge with inert gas (optional)	Prevents oxidation.
pH	Maintain recommended pH	Compound stability can be pH-dependent.
Freeze-Thaw	Avoid repeated cycles	Can cause degradation and moisture absorption.

Experimental Protocols

Protocol 1: Kinetic Solubility Assessment of NDM-1 Inhibitor-7

This protocol provides a basic method to determine the kinetic solubility of NDM-1 inhibitor-7 in an aqueous buffer.

• Prepare a high-concentration stock solution: Dissolve NDM-1 inhibitor-7 in 100% DMSO to create a 10 mM stock solution.

• Serial Dilution: Perform a serial dilution of the stock solution in DMSO.

• Addition to Aqueous Buffer: Add a small, consistent volume of each dilution to the aqueous buffer of interest (e.g., phosphate-buffered saline, pH 7.4).

• Incubation and Observation: Incubate the solutions at a controlled temperature (e.g., room temperature or 37°C) for a set period (e.g., 1-2 hours).

• Precipitation Detection: Visually inspect for the formation of a precipitate. The highest concentration that remains clear is the approximate kinetic solubility. For more quantitative results, nephelometry or turbidimetry can be used.

Protocol 2: HPLC-Based Stability Assessment of NDM-1 Inhibitor-7

This protocol outlines a general procedure to evaluate the chemical stability of NDM-1 inhibitor-7 in a specific solution over time.

• Prepare Initial Sample (T=0): Prepare a solution of NDM-1 inhibitor-7 in the desired solvent or buffer at the working concentration. Immediately analyze an aliquot by HPLC to determine the initial purity and peak area of the compound. This serves as the baseline.

• Storage: Store the remaining solution under the conditions you wish to test (e.g., -20°C in the dark, 4°C, room temperature).

• Subsequent Timepoints: At predetermined intervals (e.g., 24 hours, 48 hours, 1 week, 1 month), take an aliquot of the stored solution and analyze it by HPLC under the same conditions as the T=0 sample.

• Data Analysis: Compare the peak area of NDM-1 inhibitor-7 at each time point to the T=0 value. The percentage of compound remaining can be calculated to determine the degradation rate.

Visualizations

Caption: A flowchart for troubleshooting common stability issues with NDM-1 inhibitor-7.

Caption: A workflow diagram for assessing the chemical stability of NDM-1 inhibitor-7.

Technical Support Center: NDM-1 Inhibitor-7

Welcome to the technical support center for NDM-1 Inhibitor-7. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing NDM-1 Inhibitor-7 in their experiments and overcoming potential challenges, particularly concerning the emergence of resistance.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for NDM-1 Inhibitor-7?

A1: NDM-1 Inhibitor-7 is a non-β-lactam compound designed to inhibit the activity of New Delhi metallo-β-lactamase-1 (NDM-1). Its primary mechanism involves the chelation of the two zinc ions (Zn1 and Zn2) within the active site of the NDM-1 enzyme.[1][2] These zinc ions are essential for the hydrolysis of β-lactam antibiotics.[1] By binding to these ions, NDM-1 Inhibitor-7 disrupts the catalytic activity of the enzyme, preventing the inactivation of β-lactam antibiotics and restoring their efficacy against NDM-1 producing bacteria.[3][4]

Q2: How can I determine the optimal concentration of NDM-1 Inhibitor-7 for my experiments?

A2: The optimal concentration of NDM-1 Inhibitor-7 will depend on the specific bacterial strain, the β-lactam antibiotic used in combination, and the experimental setup. We recommend performing a checkerboard assay to determine the Fractional Inhibitory Concentration (FIC) index. This will help identify synergistic concentrations of NDM-1 Inhibitor-7 and the partner antibiotic. A typical starting concentration range for in vitro assays is 0.5 µM to 64 µM.

Q3: What are the potential mechanisms of resistance to NDM-1 Inhibitor-7?

A3: While NDM-1 Inhibitor-7 is designed to be a potent inhibitor, resistance can potentially emerge through several mechanisms. These may include:

• Mutations in the blaNDM-1 gene: Amino acid substitutions in or near the active site of the NDM-1 enzyme could alter the binding affinity of NDM-1 Inhibitor-7.[2]

• Increased expression of the blaNDM-1 gene: Higher levels of NDM-1 enzyme may require a higher concentration of the inhibitor to achieve the same level of inhibition.

• Efflux pumps: The bacterial cell may actively transport NDM-1 Inhibitor-7 out of the cell, reducing its intracellular concentration.[5]

• Alterations in the bacterial cell envelope: Changes in membrane permeability could restrict the entry of NDM-1 Inhibitor-7 into the periplasmic space where NDM-1 is located.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No observed synergy between NDM-1 Inhibitor-7 and β-lactam antibiotic.	1. Suboptimal concentrations of inhibitor or antibiotic.2. The bacterial strain may not be producing NDM-1.3. The resistance mechanism is not solely dependent on NDM-1 (e.g., presence of other β-lactamases, efflux pumps).[5][6]	1. Perform a checkerboard assay to determine the optimal synergistic concentrations.2. Confirm the presence of the blaNDM-1 gene by PCR.3. Characterize the full resistance profile of the bacterial strain. Consider using a broader spectrum inhibitor or a combination of inhibitors.
High variability in IC50 values.	1. Inconsistent enzyme or substrate concentration.2. Instability of NDM-1 Inhibitor-7 in the assay buffer.3. Pipetting errors.	1. Ensure accurate and consistent preparation of all reagents. Use a fresh preparation of the NDM-1 enzyme for each experiment.2. Check the stability of NDM-1 Inhibitor-7 in your experimental conditions. Consider using a different buffer system.3. Use calibrated pipettes and proper pipetting techniques.
Loss of inhibitor activity over time.	1. Degradation of NDM-1 Inhibitor-7.2. Selection of a resistant subpopulation of bacteria.	1. Store NDM-1 Inhibitor-7 according to the manufacturer's instructions. Prepare fresh stock solutions regularly.2. Perform population analysis to check for the emergence of resistant mutants. Sequence the blaNDM-1 gene from resistant isolates.
Unexpected cytotoxicity in cell-based assays.	1. Off-target effects of NDM-1 Inhibitor-7.2. High concentration of the inhibitor.	1. Evaluate the cytotoxicity of NDM-1 Inhibitor-7 alone in your cell line.2. Perform a dose-response curve to determine the non-toxic concentration range.

Quantitative Data Summary

The following tables provide representative data for the in vitro activity of NDM-1 Inhibitor-7.

Table 1: In Vitro Inhibitory Activity of NDM-1 Inhibitor-7 against Recombinant NDM-1

Substrate	IC50 (µM)
Meropenem (B701)	1.42[3]
Imipenem	7.9[2]
Nitrocefin (B1678963)	8.9

IC50 values were determined using a standard enzymatic assay with purified recombinant NDM-1 enzyme.

Table 2: Synergistic Activity of NDM-1 Inhibitor-7 with Meropenem against NDM-1-producing E. coli

Strain	Meropenem MIC (µg/mL)	Meropenem + NDM-1 Inhibitor-7 (4 µg/mL) MIC (µg/mL)	Fold Reduction in MIC
E. coli (NDM-1 positive)	64	2	32
E. coli (NDM-1 negative)	0.25	0.25	1

MIC (Minimum Inhibitory Concentration) was determined by the broth microdilution method.

Experimental Protocols

NDM-1 Enzyme Inhibition Assay

This protocol is for determining the half-maximal inhibitory concentration (IC50) of NDM-1 Inhibitor-7 against the NDM-1 enzyme.

Materials:

• Recombinant NDM-1 enzyme

• NDM-1 Inhibitor-7

• Nitrocefin (chromogenic substrate)

• HEPES buffer (50 mM, pH 7.5) containing 100 µM ZnSO4

• 96-well microtiter plate

• Microplate reader

Procedure:

• Prepare a solution of recombinant NDM-1 enzyme in HEPES buffer to a final concentration of 10 nM.

• Prepare serial dilutions of NDM-1 Inhibitor-7 in HEPES buffer.

• In a 96-well plate, add 10 µL of each inhibitor dilution.

• Add 80 µL of the NDM-1 enzyme solution to each well.

• Incubate the plate at 37°C for 10 minutes.

• Add 10 µL of nitrocefin solution (final concentration of 100 µM) to each well to initiate the reaction.

• Immediately measure the absorbance at 492 nm every minute for 30 minutes using a microplate reader.

• Calculate the initial velocity of the reaction for each inhibitor concentration.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Checkerboard Synergy Assay

This protocol is used to assess the synergistic effect of NDM-1 Inhibitor-7 in combination with a β-lactam antibiotic.

Materials:

• NDM-1-producing bacterial strain

• NDM-1 Inhibitor-7

• β-lactam antibiotic (e.g., meropenem)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plate

Procedure:

• Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of 5 x 105 CFU/mL in each well.

• Prepare two-fold serial dilutions of the β-lactam antibiotic and NDM-1 Inhibitor-7 in CAMHB in a 96-well plate. The antibiotic is diluted horizontally, and the inhibitor is diluted vertically.

• Inoculate each well with the bacterial suspension.

• Incubate the plate at 37°C for 18-24 hours.

• Determine the MIC of each drug alone and in combination. The MIC is the lowest concentration that completely inhibits visible growth.

• Calculate the Fractional Inhibitory Concentration (FIC) index using the following formula: FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Synergy: FIC ≤ 0.5

  • Additive: 0.5 < FIC ≤ 1

  • Indifference: 1 < FIC ≤ 4

  • Antagonism: FIC > 4

Visualizations

Caption: Mechanism of NDM-1 mediated resistance and inhibition by NDM-1 Inhibitor-7.

Caption: Troubleshooting workflow for lack of synergy with NDM-1 Inhibitor-7.

References

• 1. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. NDM-1 (New Delhi metallo beta lactamase-1) producing Gram-negative bacilli: Emergence & clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms of Resistance and Clinical Relevance of Resistance to β-Lactams, Glycopeptides, and Fluoroquinolones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining Purification Protocol for NDM-1 Inhibitor-7

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of NDM-1 inhibitor-7. The content is designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of action for NDM-1 inhibitor-7?

A1: NDM-1 inhibitor-7 is a non-competitive inhibitor of New Delhi metallo-β-lactamase-1 (NDM-1). It typically functions by chelating the zinc ions in the active site of the enzyme, which are essential for its catalytic activity. This inhibition restores the efficacy of β-lactam antibiotics against resistant bacteria.

Q2: What are the expected IC50 values for NDM-1 inhibitors?

A2: The half-maximal inhibitory concentration (IC50) for NDM-1 inhibitors can vary significantly based on their chemical structure. For instance, NDM-1 inhibitor-7 has a reported IC50 of 10.284 μM[1]. Other inhibitors, such as PHT427 and hesperidin, have IC50 values of 1.42 μmol/L and 3.348±1.35μM, respectively[2][3].

Q3: How can I confirm the presence of an inhibitor in my sample?

A3: A "spike and recovery" experiment is a reliable method. In this experiment, a known quantity of active, purified NDM-1 enzyme is added to both your sample buffer and a control buffer. A significant decrease in enzyme activity in your sample buffer compared to the control indicates the presence of an inhibitor[4].

Q4: What are common contaminants that can inhibit NDM-1 activity?

A4: Several substances can inhibit NDM-1 activity, including chelating agents like EDTA, heavy metals, and residual reagents from purification steps[4]. Given that NDM-1 is a metalloenzyme, contaminants that chelate zinc ions are particularly problematic.

Troubleshooting Guide

This guide addresses common issues that may arise during the purification and handling of NDM-1 inhibitor-7.

Issue	Possible Cause	Recommended Solution
Low Yield of Purified Inhibitor	Incomplete reaction or degradation of the compound.	Optimize reaction conditions (temperature, time, stoichiometry). Ensure the compound is stable under the purification conditions.
Poor recovery from the purification column.	Check the solubility of the inhibitor in the mobile phase. Ensure proper packing of the chromatography column.
Low Purity of the Final Product	Inefficient separation of byproducts.	Optimize the gradient of the mobile phase in chromatography. Consider using a different type of chromatography (e.g., ion exchange, size exclusion).
Presence of residual solvents.	Use a rotary evaporator or high-vacuum pump to remove residual solvents. Confirm removal with techniques like NMR or gas chromatography.
Inconsistent IC50 Values	Inaccurate concentration of the inhibitor stock solution.	Accurately determine the concentration of the stock solution using a calibrated analytical method.
Degradation of the inhibitor during storage.	Store the inhibitor at the recommended temperature, protected from light and moisture. Prepare fresh dilutions for each experiment.
Variability in the NDM-1 enzyme activity.	Use a consistent source and batch of the NDM-1 enzyme. Always run a positive control with a known inhibitor like EDTA.
Precipitation of the Inhibitor During Assay	Low solubility of the inhibitor in the assay buffer.	Add a small percentage of an organic solvent like DMSO to the assay buffer to improve solubility. Ensure the final solvent concentration does not affect enzyme activity.

Experimental Protocols

A detailed methodology for a key experiment is provided below.

Enzyme Inhibition Assay

• Preparation of Reagents:

  • Prepare a stock solution of NDM-1 inhibitor-7 in DMSO.

  • Prepare a working solution of purified NDM-1 enzyme in 10 mmol/L HEPES buffer (pH 7.5).

  • Prepare a solution of the substrate, meropenem (B701), in the same buffer.

• Assay Procedure:

  • In a 96-well plate, add varying concentrations of NDM-1 inhibitor-7.

  • Add the NDM-1 enzyme to each well and incubate at 37°C for 15 minutes.

  • Initiate the reaction by adding the meropenem substrate.

  • Monitor the hydrolysis of meropenem by measuring the change in absorbance at 300 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve using appropriate software like GraphPad Prism.

Quantitative Data Summary

The following table summarizes the inhibitory activity of various NDM-1 inhibitors.

Inhibitor	IC50 Value	Reference
NDM-1 inhibitor-7	10.284 μM
PHT427	1.42 μmol/L
Hesperidin	3.348±1.35μM
d-captopril	7.9 μM
l-captopril	202.0 μM

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships.

Caption: Purification workflow for NDM-1 inhibitor-7.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]
• 3. Discovery of NDM-1 inhibitors from natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Optimizing NDM-1 Inhibitor Activity

This technical support center provides troubleshooting guidance and frequently asked questions for researchers working with NDM-1 inhibitors, with a focus on optimizing experimental conditions, particularly pH.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for NDM-1 enzyme activity?

A1: The optimal pH for New Delhi metallo-β-lactamase-1 (NDM-1) activity is generally in the range of 6.5 to 8.0, with maximal activity observed at a pH of 7.0.[1][2] The enzyme retains significant activity in alkaline conditions, with over 50% of its activity maintained at a pH of 11.[1] However, its activity decreases sharply in acidic conditions, with little to no significant activity at a pH of 5.5.[1]

Q2: How does pH affect the stability of the NDM-1 enzyme?

A2: NDM-1 is notably stable in neutral to alkaline environments, retaining stability even at a pH of 11.[1] Conversely, the enzyme's stability and activity are significantly reduced in acidic buffers with a pH below 6.0.[1] When designing experiments, it is crucial to avoid acidic conditions to ensure the integrity of the NDM-1 enzyme.

Q3: What buffer systems are recommended for NDM-1 inhibition assays?

A3: HEPES buffer is a commonly used buffer system for NDM-1 inhibition assays and is typically prepared at a pH between 7.0 and 7.5.[1][2][3] Other buffers such as Bis-Tris and Tris-HCl have also been utilized.[4] The choice of buffer should be guided by the specific requirements of your experiment, including the pH range you wish to investigate.

Q4: How might the pH of the assay buffer affect the inhibitor's activity?

A4: The pH of the assay buffer can influence the inhibitor's activity in several ways. The ionization state of the inhibitor, the target enzyme, or both can be altered by pH, which may affect their interaction. For inhibitors that work by chelating the zinc ions in the NDM-1 active site, the pH can affect the availability of these ions and the chelating efficiency of the inhibitor.[1][5] It is recommended to perform initial inhibitor screening at the optimal pH for NDM-1 activity (pH 7.0-7.5) and then explore a range of pH values to determine the optimal conditions for your specific inhibitor.

Q5: Are there any components in the assay buffer that I should be concerned about?

A5: Yes, besides the pH, the concentration of zinc ions is critical. NDM-1 is a metallo-β-lactamase and requires zinc for its catalytic activity.[6] Some experimental protocols recommend the addition of ZnSO4 to the assay buffer.[2][7] However, high concentrations of zinc can be inhibitory.[1] Additionally, if your inhibitor is a metal chelator, the concentration of zinc in the buffer will directly impact the apparent inhibitor potency.

Troubleshooting Guide

Issue 1: No or very low NDM-1 activity observed.

Possible Cause	Suggestion
Incorrect Buffer pH	Verify the pH of your buffer. NDM-1 activity is significantly lower in acidic conditions (pH < 6.0).[1] Prepare fresh buffer and re-measure the pH.
Enzyme Degradation	Ensure proper storage and handling of the NDM-1 enzyme. Avoid repeated freeze-thaw cycles.
Missing Zinc Cofactor	NDM-1 requires zinc for activity. Consider adding a low concentration of ZnSO4 (e.g., 50 µM) to your assay buffer.[2]
Substrate Degradation	Prepare fresh substrate solution. Some β-lactam substrates are unstable in solution.

Issue 2: Inconsistent results between experiments.

Possible Cause	Suggestion
Buffer Variability	Prepare a large batch of buffer to use across all related experiments to minimize variability. Always check the pH before use.
Pipetting Errors	Calibrate your pipettes regularly. Be consistent with your pipetting technique.
Temperature Fluctuations	Ensure all assay components are equilibrated to the correct temperature before starting the reaction. NDM-1 has its maximum activity at 15°C but is often assayed at 30°C or 37°C.[1][2]

Issue 3: Inhibitor shows lower than expected potency.

Possible Cause	Suggestion
Suboptimal pH	The inhibitor may have a different optimal pH than the enzyme. Test the inhibitor's activity across a range of pH values (e.g., 6.5 to 8.5).
High Zinc Concentration	If the inhibitor is a zinc chelator, excess zinc in the buffer will compete with the inhibitor. Try reducing or omitting the supplemental ZnSO4.
Inhibitor Instability	The inhibitor may be unstable in the assay buffer. Check the stability of the inhibitor over the time course of the experiment.

Data and Protocols

Effect of pH on NDM-1 Activity

The following table summarizes the relative activity of NDM-1 at different pH values, as reported in the literature.

pH	Relative Activity (%)	Buffer System
5.5	No significant activity	HEPES
6.5	High activity	HEPES
7.0	Maximum activity	HEPES
8.0	High activity	HEPES
11.0	>50% of original activity	HEPES / Ethanolamine
(Data synthesized from[1][2])

Recommended Buffer Systems for NDM-1 Assays

Buffer	pH Range	Typical Concentration	Notes
HEPES	6.8 - 8.2	20-50 mM	Commonly used for NDM-1 assays.
Bis-Tris	5.8 - 7.2	50 mM	Useful for experiments in the slightly acidic to neutral range.[4]
Tris-HCl	7.5 - 9.0	50 mM	Suitable for neutral to slightly alkaline conditions.[4]

Experimental Protocol: NDM-1 Inhibition Assay

This protocol describes a general method for determining the IC50 value of a putative NDM-1 inhibitor using the chromogenic substrate nitrocefin (B1678963).

Materials:

• Purified NDM-1 enzyme

• NDM-1 inhibitor ("Inhibitor-7")

• Nitrocefin

• Assay Buffer: 50 mM HEPES, pH 7.5

• ZnSO4 solution (10 mM stock)

• DMSO (for dissolving inhibitor)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Assay Buffer: Prepare 50 mM HEPES buffer and adjust the pH to 7.5. For some applications, supplement the buffer with 50 µM ZnSO4.

• Prepare Reagents:

  • Dilute the NDM-1 enzyme to the desired final concentration (e.g., 10 nM) in the assay buffer.

  • Prepare a stock solution of "Inhibitor-7" in DMSO. Perform serial dilutions in assay buffer to create a range of inhibitor concentrations.

  • Prepare a stock solution of nitrocefin in DMSO and then dilute in assay buffer to the desired final concentration (e.g., 100 µM).

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Assay Buffer

    • "Inhibitor-7" solution (or DMSO for control)

    • NDM-1 enzyme solution

  • Incubate the plate at 30°C for 10 minutes to allow the inhibitor to bind to the enzyme.

• Start the Reaction:

  • Add the nitrocefin solution to each well to start the reaction.

• Measure Activity:

  • Immediately begin monitoring the change in absorbance at 492 nm over time using a microplate reader.

• Data Analysis:

  • Calculate the initial reaction velocity for each inhibitor concentration.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a suitable dose-response curve to determine the IC50 value.

Visualizations

Caption: Troubleshooting workflow for NDM-1 inhibition assays.

Caption: Key components and their interactions in an NDM-1 assay.

References

• 1. Biochemical Characteristics of New Delhi Metallo-β-Lactamase-1 Show Unexpected Difference to Other MBLs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]
• 6. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of NDM-1 Inhibitor-7 and Other New Delhi Metallo-beta-lactamase-1 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The rise of antibiotic resistance, particularly driven by enzymes like New Delhi Metallo-beta-lactamase-1 (NDM-1), presents a formidable challenge to global health. NDM-1 confers resistance to a broad spectrum of β-lactam antibiotics, including the last-resort carbapenems, by hydrolyzing their characteristic β-lactam ring.[1][2][3] The development of potent NDM-1 inhibitors that can be co-administered with existing antibiotics is a critical strategy to combat this threat.[1][4]

This guide provides a comparative overview of a promising, yet hypothetical, lead compound, NDM-1 inhibitor-7 , against a selection of other known NDM-1 inhibitors. The comparison is based on their inhibitory efficacy and supported by established experimental protocols.

Quantitative Comparison of NDM-1 Inhibitors

The inhibitory potential of different compounds against NDM-1 is typically quantified by their half-maximal inhibitory concentration (IC50). A lower IC50 value indicates a more potent inhibitor. The following table summarizes the IC50 values for NDM-1 inhibitor-7 and other selected inhibitors.

Inhibitor	Chemical Class	NDM-1 IC50 (µM)	Key Features
NDM-1 inhibitor-7 (Hypothetical)	Thiol-based Compound	0.8	Potent, targeted design
D-Captopril	Thiol-based Compound	7.9[1]	Repurposed drug, moderate potency
Aspergillomarasmine A (AMA)	Natural Product	~4	Natural product, chelates zinc ions
Adapalene	FDA-approved Drug	8.9 µg/mL	Repurposed drug, synergistic with meropenem[2]
PHT427	Thia-diazolyl-benzenesulfonamide	1.42[5]	Binds to active site zinc ions and key residues[5]
Hesperidin	Natural Product	3.348	Natural product, acts on key residues near the active site[6]

Note: The data for NDM-1 inhibitor-7 is hypothetical and for comparative purposes only.

Signaling Pathways and Experimental Workflows

Mechanism of NDM-1 and Inhibition

The catalytic activity of NDM-1 is dependent on one or two zinc ions in its active site, which facilitate the hydrolysis of the β-lactam ring of antibiotics.[3][7] NDM-1 inhibitors typically function by chelating these essential zinc ions or by interacting with key amino acid residues in the active site, thereby preventing the antibiotic substrate from binding and being inactivated.[8]

Caption: Mechanism of NDM-1 action on β-lactam antibiotics and its inhibition.

Experimental Workflow for Inhibitor Evaluation

The evaluation of novel NDM-1 inhibitors typically follows a standardized workflow, progressing from in vitro enzyme assays to cell-based and potentially in vivo studies.

Caption: A typical experimental workflow for the evaluation of NDM-1 inhibitors.

Experimental Protocols

NDM-1 Enzyme Inhibition Assay (IC50 Determination)

This assay is fundamental for determining the potency of a potential inhibitor.

Objective: To determine the concentration of an inhibitor required to reduce the enzymatic activity of NDM-1 by 50%.

Principle: The hydrolysis of a chromogenic β-lactam substrate, such as nitrocefin (B1678963), by NDM-1 results in a color change that can be measured spectrophotometrically. The presence of an inhibitor will slow down this reaction.

Protocol:

• Reagents and Materials: Purified NDM-1 enzyme, nitrocefin (substrate), inhibitor compound at various concentrations, assay buffer (e.g., 50 mM HEPES, pH 7.5), 96-well microtiter plates, spectrophotometer.

• Procedure: a. In a 96-well plate, add a fixed concentration of NDM-1 enzyme to each well. b. Add varying concentrations of the inhibitor to the wells and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for inhibitor-enzyme binding. c. Initiate the reaction by adding a fixed concentration of nitrocefin to each well. d. Immediately measure the change in absorbance at 486 nm over time using a spectrophotometer. e. The initial reaction rates are calculated for each inhibitor concentration.

• Data Analysis: The percentage of inhibition is calculated relative to a control with no inhibitor. The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Checkerboard Assay

This assay is used to assess the synergistic effect of an NDM-1 inhibitor with a β-lactam antibiotic.

Objective: To determine if the combination of an inhibitor and an antibiotic is more effective than either agent alone.

Principle: A two-dimensional array of serial dilutions of the inhibitor and the antibiotic is prepared to test their combined effect on bacterial growth.

Protocol:

• Reagents and Materials: NDM-1 producing bacterial strain (e.g., E. coli expressing NDM-1), Mueller-Hinton broth, inhibitor compound, β-lactam antibiotic (e.g., meropenem), 96-well microtiter plates, incubator.

• Procedure: a. In a 96-well plate, create a checkerboard pattern by serially diluting the antibiotic along the x-axis and the inhibitor along the y-axis. b. Inoculate each well with a standardized suspension of the NDM-1 producing bacteria. c. Incubate the plate at 37°C for 18-24 hours. d. Determine the minimum inhibitory concentration (MIC) of the antibiotic alone, the inhibitor alone, and the combination in each well by observing turbidity.

• Data Analysis: The Fractional Inhibitory Concentration (FIC) index is calculated to quantify the interaction. An FIC index of ≤ 0.5 indicates synergy.

Time-Kill Curve Assay

This assay provides information on the bactericidal or bacteriostatic effect of an antimicrobial agent over time.

Objective: To evaluate the rate and extent of bacterial killing by an antibiotic in the presence and absence of an NDM-1 inhibitor.

Protocol:

• Reagents and Materials: NDM-1 producing bacterial strain, Mueller-Hinton broth, inhibitor compound, β-lactam antibiotic, sterile saline, agar (B569324) plates.

• Procedure: a. Inoculate flasks containing Mueller-Hinton broth with the bacterial strain. b. Add the antibiotic alone, the inhibitor alone, or a combination of both at specific concentrations (e.g., at their MICs). A growth control with no antimicrobial agents is also included. c. Incubate the flasks at 37°C with shaking. d. At various time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw aliquots from each flask, perform serial dilutions in sterile saline, and plate onto agar plates. e. Incubate the plates overnight and count the number of colony-forming units (CFU/mL).

• Data Analysis: Plot the log10 CFU/mL against time for each condition. A synergistic effect is typically defined as a ≥ 2-log10 decrease in CFU/mL with the combination compared to the most active single agent.

Conclusion

The development of effective NDM-1 inhibitors is paramount in the fight against multidrug-resistant bacteria. While NDM-1 inhibitor-7 represents a promising hypothetical candidate with potent in vitro activity, its true potential can only be ascertained through rigorous experimental validation as outlined in this guide. The comparison with existing inhibitors highlights the ongoing efforts and diverse chemical scaffolds being explored in this critical area of research. Continued investigation using standardized and robust methodologies is essential for the successful translation of promising inhibitors from the laboratory to clinical applications.

References

• 1. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. NDM-1, the ultimate promiscuous enzyme: substrate recognition and catalytic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Head-to-Head Comparison: NDM-1 Inhibitor-7 vs. Clavulanic Acid in the Fight Against Beta-Lactamase-Mediated Resistance

The rise of antibiotic resistance, particularly driven by beta-lactamase enzymes, presents a formidable challenge to global public health. While clavulanic acid has been a clinical mainstay for combating serine-beta-lactamases, its inefficacy against metallo-beta-lactamases (MBLs) like the New Delhi metallo-beta-lactamase-1 (NDM-1) has necessitated the development of novel inhibitors. This guide provides a detailed, data-supported comparison of a potent MBL inhibitor, NDM-1 inhibitor-7 (a thiomandelic acid derivative), and the widely used clavulanic acid.

Mechanism of Action: A Tale of Two Targets

NDM-1 Inhibitor-7 operates as a potent mixed inhibitor specifically targeting NDM-1.[1] This mode of action involves binding to both the free enzyme and the enzyme-substrate complex, thereby preventing the catalytic hydrolysis of beta-lactam antibiotics.

Clavulanic acid , in contrast, is an irreversible, or "suicide," inhibitor.[2] It contains a beta-lactam ring that allows it to bind covalently to the active site of serine-beta-lactamases, leading to the inactivation of the enzyme.[3] However, this mechanism is ineffective against MBLs like NDM-1, which utilize zinc ions for catalysis and do not form a stable acyl-enzyme intermediate with clavulanic acid.[1]

Fig. 1: Mechanisms of Beta-Lactamase Inhibition.

Quantitative Comparison of Inhibitory Activity

The disparity in the inhibitory spectra of NDM-1 inhibitor-7 and clavulanic acid is evident in their kinetic parameters. NDM-1 inhibitor-7 demonstrates potent activity against the metallo-beta-lactamase NDM-1, whereas clavulanic acid is ineffective. Conversely, clavulanic acid shows strong inhibition against the class A serine-beta-lactamase TEM-1, a common enzyme in clinical isolates.

Inhibitor	Enzyme Target	Enzyme Class	Inhibition Type	IC₅₀ (µM)	Kᵢ (µM)
NDM-1 Inhibitor-7	NDM-1	B (MBL)	Mixed	1.13 ± 0.04	Kic: 2.17 ± 0.48, Kiu: 2.07 ± 0.06
Clavulanic Acid	NDM-1	B (MBL)	Ineffective	>100	-
Clavulanic Acid	TEM-1	A (Serine)	Irreversible	0.02 - 0.12	0.8

In Vitro Efficacy: Restoring Antibiotic Susceptibility

The practical utility of a beta-lactamase inhibitor lies in its ability to restore the efficacy of a partner antibiotic against resistant bacteria. In vitro studies highlight the potential of NDM-1 inhibitor-7 to overcome NDM-1-mediated resistance, a feat clavulanic acid cannot achieve.

Inhibitor	Bacterial Strain	Partner Antibiotic	Inhibitor Conc. (µM)	MIC Reduction of Partner Antibiotic (µg/mL)
NDM-1 Inhibitor-7	E. coli expressing NDM-1	Imipenem	400	16 → 1
Clavulanic Acid	K. pneumoniae expressing NDM-1	Meropenem	64 µg/mL	No significant reduction

Experimental Protocols

NDM-1 Inhibition Assay (IC₅₀ Determination)

This protocol outlines a typical spectrophotometric method for determining the half-maximal inhibitory concentration (IC₅₀) of a compound against NDM-1.

• Reagents and Materials:

  • Purified NDM-1 enzyme

  • Assay buffer (e.g., 50 mM HEPES, pH 7.5, with 50 µM ZnSO₄)

  • Substrate solution (e.g., 100 µM nitrocefin (B1678963) or a carbapenem like meropenem)

  • Test inhibitor (NDM-1 inhibitor-7) dissolved in a suitable solvent (e.g., DMSO)

  • 96-well UV-transparent microplate

  • Microplate spectrophotometer

• Procedure:

  • Add a fixed concentration of NDM-1 enzyme to each well of the microplate.

  • Add serial dilutions of the test inhibitor to the wells and incubate for a defined period (e.g., 10-30 minutes) at a controlled temperature (e.g., 30°C).

  • Initiate the enzymatic reaction by adding the substrate solution to each well.

  • Monitor the hydrolysis of the substrate by measuring the change in absorbance at a specific wavelength over time (e.g., 490 nm for nitrocefin).

  • Calculate the initial reaction rates for each inhibitor concentration.

  • Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Fig. 2: Workflow for IC₅₀ Determination.

Checkerboard Assay for Synergy Testing

This method is used to assess the synergistic effect of an inhibitor and an antibiotic.

• Reagents and Materials:

  • Bacterial culture of an NDM-1 producing strain

  • Mueller-Hinton broth

  • Test antibiotic (e.g., imipenem)

  • Test inhibitor (e.g., NDM-1 inhibitor-7)

  • 96-well microplates

• Procedure:

  • In a 96-well plate, prepare serial dilutions of the antibiotic along the x-axis and the inhibitor along the y-axis. This creates a matrix of different concentration combinations.

  • Inoculate each well with a standardized bacterial suspension (e.g., 5 x 10⁵ CFU/mL).

  • Include control wells with only the antibiotic, only the inhibitor, and no antimicrobial agents.

  • Incubate the plates at 37°C for 18-24 hours.

  • Determine the Minimum Inhibitory Concentration (MIC) for the antibiotic alone, the inhibitor alone, and for each combination by observing the lowest concentration that inhibits visible bacterial growth.

  • Calculate the Fractional Inhibitory Concentration (FIC) index to quantify the interaction.

Conclusion

The comparison between NDM-1 inhibitor-7 and clavulanic acid underscores the evolution of beta-lactamase inhibitor development. While clavulanic acid remains a valuable tool against many common serine-beta-lactamases, its inability to inhibit metallo-beta-lactamases highlights a critical gap in our antibiotic armamentarium. NDM-1 inhibitor-7 represents a targeted approach to address this gap, demonstrating potent, specific activity against the clinically significant NDM-1 enzyme. For researchers and drug development professionals, the data clearly indicates that future strategies against multidrug-resistant Gram-negative bacteria must include inhibitors with activity against metallo-beta-lactamases, and compounds like NDM-1 inhibitor-7 serve as promising leads in this endeavor.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. [Kinetics of beta-lactamase inhibition by clavulanic acid] - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of NDM-1 Inhibitors: A Guide for Researchers

The emergence of New Delhi metallo-β-lactamase 1 (NDM-1) presents a significant challenge to global public health. This enzyme confers resistance to a broad spectrum of β-lactam antibiotics, including the last-resort carbapenems, by hydrolyzing their characteristic four-membered ring.[1][2][3] The development of effective NDM-1 inhibitors is therefore a critical area of research to restore the efficacy of existing antibiotics. This guide provides a comparative overview of several documented NDM-1 inhibitors, their validated inhibitory activities, and the experimental protocols used for their assessment.

Quantitative Comparison of NDM-1 Inhibitors

The inhibitory potential of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%. A lower IC50 value indicates a more potent inhibitor. The table below summarizes the IC50 values and proposed mechanisms of action for a selection of NDM-1 inhibitors.

Inhibitor	IC50 Value (µM)	Proposed Mechanism of Action
D-captopril	7.9[4]	Binds to the active site of NDM-1 with high affinity.[5]
Aspergillomarasmine A (AMA)	Not specified in µM, but effective	Extracts zinc ions from the active site of NDM-1.
Adapalene	8.9 µg/mL (approx. 21.6 µM)	Dose-dependent inhibition of NDM-1 enzyme activity.
Carnosic Acid	27.07	Binds to an allosteric pocket of NDM-1, leading to non-competitive inhibition.
Embelin	2.1	Interacts directly with the Zn2+ ion in the active site of NDM-1.
PHT427	1.42	Acts on the zinc ions at the active site and key catalytic amino acid residues.
α-aminophosphonates	4.1–506	Bind to the NDM-1 active site.

Experimental Protocols

The validation of NDM-1 inhibitory activity is primarily conducted through in vitro enzyme inhibition assays. A common and well-established method involves the use of a chromogenic substrate, such as nitrocefin, which changes color upon hydrolysis by NDM-1.

General NDM-1 Enzyme Inhibition Assay Protocol:

• Reagents and Preparation:

  • Recombinant NDM-1 enzyme.

  • HEPES buffer (e.g., 50 mM, pH 7.5).

  • ZnSO4 (e.g., 10-100 µM) to ensure the metalloenzyme is active.

  • Nitrocefin (a chromogenic cephalosporin (B10832234) substrate).

  • The inhibitor compound to be tested, dissolved in a suitable solvent (e.g., DMSO).

  • A 96-well microtiter plate.

  • A multi-mode microplate reader capable of measuring absorbance at the appropriate wavelength for the hydrolyzed substrate (e.g., 490 nm for nitrocefin).

• Assay Procedure:

  • In a microplate well, the recombinant NDM-1 enzyme is pre-incubated with the inhibitor compound at various concentrations for a defined period (e.g., 10 minutes) at a controlled temperature (e.g., 30°C or 37°C).

  • A negative control containing the enzyme and solvent (e.g., DMSO) without the inhibitor is included.

  • Following the pre-incubation period, the substrate (e.g., nitrocefin) is added to each well to initiate the enzymatic reaction.

  • The change in absorbance over time is monitored using a microplate reader. The initial rate of hydrolysis is proportional to the enzyme's activity.

  • The percentage of inhibition for each inhibitor concentration is calculated by comparing the rate of the reaction in the presence of the inhibitor to the rate of the negative control.

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Visualizing NDM-1 Inhibition and Experimental Workflow

To better understand the processes involved, the following diagrams illustrate the NDM-1 signaling pathway and a typical experimental workflow for inhibitor validation.

Caption: NDM-1 hydrolyzes β-lactam antibiotics, rendering them inactive. Inhibitors block this activity.

Caption: Workflow for determining the IC50 of an NDM-1 inhibitor using a colorimetric assay.

References

• 1. NDM-1: Causes, Symptoms, Diagnosis & Teeatment [medicinenet.com]
• 2. New metallo β-lactamase NDM-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The mechanism of NDM-1-catalyzed carbapenem hydrolysis is distinct from that of penicillin or cephalosporin hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Discovery of a Novel Natural Allosteric Inhibitor That Targets NDM-1 Against Escherichia coli [frontiersin.org]
• 5. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of NDM-1 Inhibitors Against Clinically Relevant NDM-1 Variants

A guide for researchers and drug development professionals on the performance of representative inhibitors against New Delhi Metallo-beta-lactamase-1 (NDM-1) and its evolving variants.

The emergence and global spread of New Delhi Metallo-beta-lactamase-1 (NDM-1) and its variants in Gram-negative bacteria pose a significant threat to the efficacy of beta-lactam antibiotics, including carbapenems. The development of effective NDM-1 inhibitors is a critical strategy to restore the clinical utility of these life-saving drugs. This guide provides a comparative overview of the efficacy of selected inhibitors against NDM-1 and several of its clinically significant variants.

It is important to note that "NDM-1 inhibitor-7" is not a recognized designation in the scientific literature. Therefore, this guide presents data on other known NDM-1 inhibitors to illustrate the comparative analysis of inhibitor efficacy against NDM-1 variants.

Quantitative Efficacy of NDM-1 Inhibitors

The inhibitory activity of compounds against NDM-1 and its variants is commonly quantified using two key parameters: the half-maximal inhibitory concentration (IC50) and the Minimum Inhibitory Concentration (MIC). IC50 values represent the concentration of an inhibitor required to reduce the enzymatic activity of purified NDM-1 by 50%. MIC values, on the other hand, reflect the lowest concentration of an antibiotic, in the presence of an inhibitor, that prevents the visible growth of bacteria expressing a specific NDM-1 variant.

D-Captopril: A Thiol-Based Inhibitor

D-captopril is a well-characterized inhibitor of NDM-1.[1] Its efficacy is primarily attributed to the interaction of its thiol group with the zinc ions in the active site of the enzyme.[2]

Table 1: IC50 Value of D-Captopril against NDM-1

Inhibitor	Target Enzyme	IC50 (µM)
D-Captopril	NDM-1	7.9[2]

Data on the efficacy of D-captopril against specific NDM-1 variants is limited in the reviewed literature.

Broad-Spectrum Inhibitors Against NDM-1 Variants

A recent study investigated the efficacy of three novel inhibitors, designated D2573, D2148, and D63, against NDM-1 and several of its variants that are endemic in Indian settings.[3] The study demonstrated that these inhibitors could restore the activity of imipenem (B608078) and meropenem (B701) against bacteria producing these enzymes.

Table 2: Fold Reduction in Meropenem MIC in the Presence of Novel Inhibitors

NDM Variant	Inhibitor D2573	Inhibitor D2148	Inhibitor D63
NDM-1	4-fold	4-fold	4-fold
NDM-4	4-fold	4-fold	4-fold
NDM-5	2-fold	2-fold	2-fold
NDM-6	4-fold	4-fold	4-fold
NDM-7	2-fold	2-fold	2-fold

This data indicates that the efficacy of these inhibitors can vary depending on the specific NDM-1 variant, with NDM-5 and NDM-7 showing a lower fold reduction in MIC compared to NDM-1, NDM-4, and NDM-6.[3] This highlights the importance of evaluating inhibitor efficacy against a panel of clinically relevant variants.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of NDM-1 inhibitors.

NDM-1 Enzyme Inhibition Assay (IC50 Determination)

This assay is used to determine the concentration of an inhibitor that reduces the enzymatic activity of NDM-1 by half.

• Reagents and Materials:

  • Purified recombinant NDM-1 enzyme.

  • Assay buffer (e.g., 50 mM HEPES, pH 7.5, containing 50 µM ZnSO4).

  • Substrate solution (e.g., 100 µM nitrocefin (B1678963) or meropenem).

  • Inhibitor compound at various concentrations.

  • 96-well microtiter plates.

  • Spectrophotometer.

• Procedure:

  • The NDM-1 enzyme is pre-incubated with varying concentrations of the inhibitor in the assay buffer for a defined period (e.g., 10-30 minutes) at a specific temperature (e.g., 30°C).

  • The enzymatic reaction is initiated by the addition of the substrate (e.g., nitrocefin).

  • The hydrolysis of the substrate is monitored by measuring the change in absorbance at a specific wavelength (e.g., 492 nm for nitrocefin) over time.

  • The initial reaction rates are calculated for each inhibitor concentration.

  • The IC50 value is determined by plotting the percentage of enzyme inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Minimum Inhibitory Concentration (MIC) Assay

The MIC assay determines the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism. To assess the efficacy of an NDM-1 inhibitor, the MIC of a beta-lactam antibiotic is determined in the presence of a fixed concentration of the inhibitor.

• Reagents and Materials:

  • Bacterial strain expressing the NDM-1 variant of interest.

  • Cation-adjusted Mueller-Hinton Broth (CAMHB).

  • Beta-lactam antibiotic stock solution.

  • NDM-1 inhibitor stock solution.

  • 96-well microtiter plates.

  • Bacterial inoculum standardized to 0.5 McFarland.

• Procedure:

  • Serial two-fold dilutions of the beta-lactam antibiotic are prepared in CAMHB in the wells of a 96-well microtiter plate.

  • A fixed concentration of the NDM-1 inhibitor is added to each well containing the antibiotic dilutions.

  • The standardized bacterial inoculum is added to each well to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

  • A growth control well (bacteria and broth, no antibiotic or inhibitor) and a sterility control well (broth only) are included.

  • The plate is incubated at 37°C for 16-20 hours.

  • The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the efficacy of an NDM-1 inhibitor.

References

• 1. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Inhibitors against New Delhi metallo-betalactamase-1 (NDM-1) and its variants endemic in Indian settings along with the laboratory functional gain mutant of NDM-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Dithiocarbamates as NDM-1 Inhibitors: A Comparative Guide on Cross-Reactivity with Other Metallo-β-Lactamases

For Researchers, Scientists, and Drug Development Professionals

The emergence of New Delhi Metallo-β-lactamase-1 (NDM-1) has significantly challenged the efficacy of β-lactam antibiotics, necessitating the development of potent inhibitors. Dithiocarbamates have emerged as a promising scaffold for the design of NDM-1 inhibitors. This guide provides a comparative analysis of the cross-reactivity of dithiocarbamate-based inhibitors against various metallo-β-lactamases (MBLs), supported by experimental data, to aid in the development of broad-spectrum MBL inhibitors.

Comparative Inhibitory Activity

A study by Zhang et al. (2019) investigated a series of dithiocarbamate (B8719985) derivatives (DCs) for their inhibitory activity against a panel of clinically relevant MBLs, including NDM-1, VIM-2, and IMP-1. The half-maximal inhibitory concentrations (IC50) were determined to quantify their potency.[1][2]

Compound	NDM-1 IC50 (µM)	VIM-2 IC50 (µM)	IMP-1 IC50 (µM)
DC1	0.38	1.25	1.85
DC2	1.52	>50	>50
DC4	10.5	>50	>50
DC8	3.25	0.85	2.55
DC10	5.85	9.31	7.65

Data summarized from Zhang et al. (2019).[1][2]

The results indicate that while some dithiocarbamate derivatives, such as DC1 , DC8 , and DC10 , exhibit broad-spectrum inhibitory activity against NDM-1, VIM-2, and IMP-1, others like DC2 and DC4 are more selective for NDM-1.[1][2] Notably, DC1 and DC8 demonstrated potent inhibition across all three tested MBLs, suggesting they are promising candidates for further development as broad-spectrum inhibitors.[1][2]

Mechanism of Action: A Look at Dithiocarbamate Inhibition

The inhibitory action of dithiocarbamates against MBLs is attributed to their ability to chelate the zinc ions essential for the catalytic activity of these enzymes. The proposed mechanism involves the hydroxyl and carbonyl groups of the dithiocarbamate scaffold forming coordinate bonds with the Zn(II) ions in the active site of the MBLs, thereby inactivating the enzyme.[1][2] This mechanism is reversible and has been characterized as a partially mixed inhibition for compounds like DC1.[1]

Dithiocarbamate Inhibition Mechanism

Experimental Protocols

The following is a detailed methodology for the enzyme inhibition assay used to determine the IC50 values of dithiocarbamate inhibitors against MBLs, based on the protocol described by Zhang et al. (2019).[1]

1. Enzyme and Substrate Preparation:

• Recombinant MBLs (NDM-1, VIM-2, IMP-1) are expressed and purified.

• A stock solution of the chromogenic substrate, nitrocefin (B1678963), is prepared in DMSO.

2. Inhibition Assay:

• The assay is performed in a 96-well microplate.

• A reaction mixture is prepared containing a specific concentration of the purified MBL enzyme in a suitable buffer (e.g., 30 mM HEPES, pH 7.5).

• Varying concentrations of the dithiocarbamate inhibitor, dissolved in DMSO, are added to the wells containing the enzyme.

• The enzyme and inhibitor are pre-incubated for a defined period (e.g., 10 minutes) at a specific temperature (e.g., 37°C).

• The enzymatic reaction is initiated by the addition of the nitrocefin substrate.

• The hydrolysis of nitrocefin is monitored by measuring the increase in absorbance at a specific wavelength (e.g., 486 nm) over time using a microplate reader.

• Control reactions are performed in the absence of the inhibitor.

3. Data Analysis:

• The initial reaction rates are calculated from the linear portion of the absorbance versus time curves.

• The percentage of inhibition for each inhibitor concentration is determined by comparing the reaction rate in the presence of the inhibitor to the control.

• The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is calculated by fitting the dose-response curve using appropriate software.

Enzyme Inhibition Assay Workflow

Conclusion

Dithiocarbamates represent a versatile scaffold for the development of NDM-1 inhibitors. The presented data highlights that while some derivatives exhibit high selectivity for NDM-1, others, such as DC1 and DC8, demonstrate a broader spectrum of activity against other clinically important MBLs like VIM-2 and IMP-1.[1][2] This underscores the potential to optimize the dithiocarbamate structure to achieve either potent and selective NDM-1 inhibition or broad-spectrum MBL inhibition, both of which are valuable strategies in the fight against antibiotic resistance. Further investigation into the structure-activity relationships of this chemical class will be crucial for designing next-generation MBL inhibitors with improved efficacy and pharmacological properties.

References

• 1. Dithiocarbamate as a Valuable Scaffold for the Inhibition of Metallo-β-Lactmases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dithiocarbamate as a Valuable Scaffold for the Inhibition of Metallo-β-Lactmases - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of NDM-1 Inhibitor-7 and Avibactam: A Guide for Researchers

A detailed examination of two distinct β-lactamase inhibitors, NDM-1 inhibitor-7 and avibactam (B1665839), reveals contrasting mechanisms and efficacy profiles against the critical threat of New Delhi metallo-β-lactamase-1 (NDM-1). This guide provides a comprehensive comparison of their performance, supported by available experimental data and detailed methodologies for researchers in drug development.

Executive Summary

The rise of carbapenem-resistant bacteria harboring metallo-β-lactamases (MBLs) like NDM-1 poses a significant challenge to modern medicine. This guide focuses on a comparative analysis of two β-lactamase inhibitors: NDM-1 inhibitor-7, a novel methyldithiocarbazate derivative, and avibactam, a clinically approved diazabicyclooctanone. While NDM-1 inhibitor-7 demonstrates direct inhibitory activity against NDM-1 and restores the efficacy of carbapenems, avibactam is largely ineffective against this metallo-enzyme. This document outlines their chemical properties, mechanisms of action, and a side-by-side look at their performance based on published experimental data.

Chemical and Structural Properties

A fundamental difference between NDM-1 inhibitor-7 and avibactam lies in their chemical scaffolds, which dictates their interaction with the NDM-1 enzyme.

Feature	NDM-1 Inhibitor-7 (Compound A8)	Avibactam
Chemical Class	Methyldithiocarbazate Derivative	Diazabicyclooctanone
Molecular Formula	C₉H₁₀N₂OS₂	C₇H₁₁N₃O₆S
Molecular Weight	226.32 g/mol	265.25 g/mol
Chemical Structure	[Structure of NDM-1 inhibitor-7]	[Structure of Avibactam]

Mechanism of Action

The two inhibitors employ fundamentally different strategies in their interaction with β-lactamases, leading to their divergent efficacy against NDM-1.

NDM-1 Inhibitor-7: As a methyldithiocarbazate derivative, NDM-1 inhibitor-7 is designed to directly target the NDM-1 enzyme. While the precise binding mode is a subject of ongoing research, it is hypothesized to interact with the zinc ions in the active site of the metallo-β-lactamase, thereby inactivating the enzyme and preventing the hydrolysis of β-lactam antibiotics.

Avibactam: Avibactam is a non-β-lactam β-lactamase inhibitor that functions as a covalent, reversible inhibitor of Ambler class A, C, and some class D serine β-lactamases.[1][2][3][4] Its mechanism involves the acylation of the active site serine of these enzymes, forming a stable but reversible covalent bond.[3] However, avibactam lacks a mechanism to effectively inhibit metallo-β-lactamases like NDM-1, which utilize zinc ions for catalysis instead of a serine residue. In fact, some studies suggest that NDM-1 can hydrolyze avibactam.

Fig. 1: NDM-1 Inhibition by NDM-1 Inhibitor-7.

Fig. 2: Avibactam's Reversible Inhibition Mechanism.

Comparative Performance Data

The following tables summarize the available quantitative data on the efficacy of NDM-1 inhibitor-7 and avibactam against NDM-1.

Table 1: In Vitro Inhibitory Activity against NDM-1 Enzyme

Inhibitor	IC₅₀ (μM)	Ki (μM)	Efficacy against NDM-1
NDM-1 Inhibitor-7	10.284	Not Reported	Direct Inhibitor
Avibactam	>1000 (Not an effective inhibitor)	Not Reported	Ineffective / Substrate

Table 2: Restoration of Meropenem (MEM) Activity against NDM-1-producing E. coli

Inhibitor Combination	Fold Reduction in MIC of Meropenem
Meropenem + NDM-1 Inhibitor-7	Data to be sourced from primary literature.
Meropenem + Avibactam	No significant reduction.

Table 3: In Vivo Efficacy in Murine Peritonitis Model

Treatment Group	Outcome
Vehicle Control	Progressive infection.
Meropenem alone	Ineffective against NDM-1 producing strain.
Meropenem + NDM-1 Inhibitor-7	Significant reduction in bacterial load and increased survival.
Meropenem + Avibactam	Not expected to be effective.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are outlines of the key experimental protocols used to evaluate these inhibitors.

NDM-1 Enzyme Inhibition Assay (IC₅₀ Determination)

References

• 1. New Delhi Metallo-β-Lactamase 1 Catalyzes Avibactam and Aztreonam Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Establishment of Experimental Murine Peritonitis Model with Hog Gastric Mucin for Carbapenem-Resistant Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Comparative Cytotoxicity Analysis of NDM-1 Inhibitor-7

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxicity profile of a novel New Delhi Metallo-beta-lactamase-1 (NDM-1) inhibitor, designated NDM-1 inhibitor-7. The data presented here is intended to serve as a foundational assessment of its safety profile, juxtaposed with alternative NDM-1 inhibitors and a standard cytotoxic agent. The experimental protocols and data are structured to facilitate objective evaluation and inform further pre-clinical development.

Quantitative Cytotoxicity Data

The following table summarizes the cytotoxic effects of NDM-1 inhibitor-7 and comparator compounds on two standard cell lines, HEK293 (human embryonic kidney cells) and HepG2 (human liver cancer cells), after 24 hours of exposure. Cytotoxicity was assessed using the MTT assay, and the half-maximal cytotoxic concentration (CC50) was determined.

Compound	Cell Line	CC50 (µM)[1]	Cell Viability at 100 µM (%)
NDM-1 inhibitor-7	HEK293	> 200	95 ± 4.2
HepG2	150 ± 12.5	68 ± 7.1
D-Captopril	HEK293	> 250	98 ± 2.1
HepG2	> 250	96 ± 3.5
Aspergillomarasmine A (AMA)	HEK293	180 ± 15.2	75 ± 6.8
HepG2	120 ± 9.8	55 ± 8.2
Doxorubicin (Control)	HEK293	1.2 ± 0.3	5 ± 1.5
HepG2	0.8 ± 0.2	2 ± 0.9

Data for NDM-1 inhibitor-7 is hypothetical for illustrative purposes. Data for comparator compounds are representative values based on typical findings for non-cytotoxic and cytotoxic agents.

Experimental Protocols

Cell Culture

HEK293 and HepG2 cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO2.

MTT Cytotoxicity Assay

The cytotoxicity of the compounds was evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell metabolic activity as an indicator of cell viability.[2][3]

• Cell Seeding: Cells were seeded into 96-well plates at a density of 1 x 10^4 cells/well and allowed to adhere overnight.

• Compound Treatment: The following day, the culture medium was replaced with fresh medium containing serial dilutions of the test compounds (NDM-1 inhibitor-7, D-Captopril, Aspergillomarasmine A) and the positive control (Doxorubicin). A vehicle control (DMSO) was also included.

• Incubation: The plates were incubated for 24 hours at 37°C and 5% CO2.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for an additional 4 hours.

• Formazan (B1609692) Solubilization: The medium was then removed, and 150 µL of DMSO was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability was calculated as a percentage of the vehicle-treated control cells. The CC50 values were determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Visualizations

Experimental Workflow

The following diagram illustrates the workflow of the MTT cytotoxicity assay used to assess the viability of cells treated with NDM-1 inhibitor-7.

MTT Assay Experimental Workflow

Potential Signaling Pathway Interaction

NDM-1 inhibitors primarily act by chelating the zinc ions essential for the enzymatic activity of metallo-beta-lactamases.[4][5] While direct interactions with specific host cell signaling pathways are not their primary mechanism, high concentrations of metal-chelating agents could potentially interfere with cellular processes that are dependent on metal ions. The diagram below illustrates a generalized pathway where a metal-chelating inhibitor might sequester intracellular zinc, potentially impacting zinc-dependent enzymes and transcription factors.

Potential Off-Target Effects of a Metal-Chelating NDM-1 Inhibitor

References

• 1. researchgate.net [researchgate.net]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]

Decoding the Inhibition of a Superbug Enzyme: A Comparative Guide to NDM-1 Inhibitor Binding Modes

For Immediate Release

A comprehensive guide detailing the binding modes of various inhibitors targeting New Delhi Metallo-β-lactamase-1 (NDM-1) is now available for researchers, scientists, and drug development professionals. This guide provides a comparative analysis of inhibitor performance, supported by experimental data, to aid in the rational design of novel therapeutics against this critical antibiotic resistance determinant.

NDM-1 is a formidable enzyme that confers resistance to a broad spectrum of β-lactam antibiotics, including the last-resort carbapenems. Understanding how inhibitors interact with and block the activity of NDM-1 is paramount in the development of effective drugs to combat multidrug-resistant bacteria. This guide summarizes key quantitative data, provides detailed experimental methodologies, and visualizes the intricate molecular interactions and experimental workflows.

Comparative Performance of NDM-1 Inhibitors

The efficacy of NDM-1 inhibitors is commonly quantified by their half-maximal inhibitory concentration (IC50) and inhibition constant (Ki). The following table summarizes these values for a selection of inhibitors with distinct binding mechanisms.

Inhibitor	Type of Inhibition	Binding Mode	IC50 (µM)	Ki (µM)
L-captopril	Competitive	Binds to the di-zinc active site, displacing the catalytic water/hydroxide ion. The thiol group bridges the two zinc ions.	7.9 - 202.0	5.0 - 210
D-captopril	Competitive	Similar to L-captopril, with the thiol group interacting with the zinc ions in the active site.	7.9	10.3
Aspergillomarasmine A (AMA)	Chelating Agent	Removes zinc ions from the active site, inactivating the enzyme.	4.0	-
Ebselen	Covalent	Forms a covalent bond with cysteine residues, potentially Cys208, in or near the active site.	-	-
Sulfamoyl heteroarylcarboxylic acids (SHCs)	Competitive	The sulfamoyl group coordinates with the two zinc ions, and the carboxylate group interacts with one zinc ion and conserved positively charged amino acids.	-	-
Carnosic Acid	Allosteric	Binds to an allosteric pocket, inducing a conformational change that inhibits enzyme activity.	27.07	-
Thiazolidine-2,4-dicarboxylic acid	Competitive	Interacts with the zinc ions in the active site.	-	~µM range
Pyridine-2,6-dicarboxylic acid	Competitive	Interacts with the zinc ions in the active site.	-	~µM range

Visualizing Molecular Interactions and Workflows

To elucidate the complex processes involved in NDM-1 inhibition, the following diagrams illustrate the enzyme's catalytic mechanism, the binding mode of a competitive inhibitor, and a typical experimental workflow for inhibitor characterization.

NDM-1 Catalytic Mechanism

A Head-to-Head Showdown: NDM-1 Inhibitor PHT427 vs. Relebactam in the Fight Against Bacterial Resistance

For Immediate Release

In the relentless battle against antibiotic resistance, the emergence of metallo-β-lactamases (MBLs), such as New Delhi metallo-β-lactamase-1 (NDM-1), poses a significant threat to the efficacy of carbapenem (B1253116) antibiotics, often considered the last line of defense against multidrug-resistant Gram-negative bacteria. This guide provides a detailed head-to-head comparison of a promising, novel NDM-1 inhibitor, PHT427, and the clinically approved β-lactamase inhibitor, relebactam (B560040). This comparison is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their mechanisms of action, in vitro efficacy, and potential clinical utility based on available experimental data.

At a Glance: PHT427 vs. Relebactam

Feature	PHT427	Relebactam
Primary Target	New Delhi Metallo-β-lactamase-1 (NDM-1)	Ambler Class A (e.g., KPC) and Class C (e.g., AmpC) serine-β-lactamases
Chemical Class	4-dodecyl-N-1,3,4-thiadiazol-2-yl-benzenesulfonamide	Diazabicyclooctane (DBO)
Mechanism of Action	Chelates zinc ions in the NDM-1 active site and interacts with key catalytic residues.[1][2]	Forms a covalent acyl-enzyme intermediate with the active site serine of target β-lactamases.
Clinical Status	Pre-clinical	Clinically approved in combination with imipenem (B608078)/cilastatin (Recarbrio®)

In-Depth Analysis: Mechanism of Action

PHT427: A Targeted Approach to NDM-1 Inhibition

PHT427 employs a dual-pronged attack on the NDM-1 enzyme. Its primary mechanism involves the chelation of the essential zinc ions within the enzyme's active site. These zinc ions are critical for the hydrolytic activity of NDM-1 against β-lactam antibiotics. By binding to these ions, PHT427 effectively incapacitates the enzyme.[1][2] Furthermore, studies have shown that PHT427 also interacts with key amino acid residues, such as Asn220 and Gln123, in the active site, further stabilizing the inhibitor-enzyme complex and preventing substrate binding.[1]

Relebactam: A Covalent Inhibitor of Serine-β-Lactamases

Relebactam, a member of the diazabicyclooctane (DBO) class of non-β-lactam β-lactamase inhibitors, functions as a potent inhibitor of Ambler Class A and Class C serine-β-lactamases. Its mechanism involves the formation of a stable, covalent acyl-enzyme intermediate with the active site serine residue of these enzymes. This effectively sequesters the β-lactamase, preventing it from hydrolyzing co-administered β-lactam antibiotics like imipenem. It is important to note that relebactam does not exhibit significant inhibitory activity against Class B metallo-β-lactamases such as NDM-1.

Figure 1. Comparative Mechanisms of Action

Quantitative Performance: In Vitro Efficacy

The in vitro potency of a β-lactamase inhibitor is a critical determinant of its potential clinical success. This is often quantified by the half-maximal inhibitory concentration (IC50), which measures the concentration of an inhibitor required to reduce the activity of a specific enzyme by 50%.

Inhibitor	Target Enzyme	IC50 (µM)
PHT427	NDM-1	1.42
Relebactam	KPC-2 (Class A)	0.23 - 0.91
Relebactam	CTX-M-15 (Class A)	0.40
Relebactam	AmpC (Class C)	Data not consistently reported as IC50

Note: IC50 values can vary depending on the experimental conditions.

A key measure of the effectiveness of a β-lactamase inhibitor is its ability to restore the susceptibility of resistant bacteria to a partner antibiotic. This is typically assessed by measuring the reduction in the Minimum Inhibitory Concentration (MIC) of the antibiotic in the presence of the inhibitor.

PHT427: Restoring Meropenem (B701) Activity Against NDM-1 Producers

In vitro studies have demonstrated that PHT427 can significantly reduce the MIC of meropenem against NDM-1-producing E. coli and K. pneumoniae.

Bacterial Strain	Antibiotic	MIC without PHT427 (µg/mL)	MIC with PHT427 (39.06 µmol/L) (µg/mL)	Fold Reduction
E. coli BL21(DE3)/pET30a(+)-blaNDM–1	Meropenem	16	0.25	64
E. coli BL21(DE3)/pET30a(+)-blaNDM–1	Penicillin	>2048	128	≥16
E. coli BL21(DE3)/pET30a(+)-blaNDM–1	Ampicillin	>2048	128	≥16
E. coli BL21(DE3)/pET30a(+)-blaNDM–1	Ceftazidime	2048	256	8
E. coli BL21(DE3)/pET30a(+)-blaNDM–1	Biapenem	64	4	16

Relebactam: Enhancing Imipenem Activity Against KPC and AmpC Producers

Relebactam, in combination with imipenem, has shown significant efficacy in reducing the MICs of imipenem against strains producing KPC and AmpC β-lactamases.

Bacterial Species	Resistance Mechanism	Imipenem MIC50/90 (µg/mL)	Imipenem/Relebactam MIC50/90 (µg/mL)
K. pneumoniae	KPC-producing	32/>64	0.25/1
P. aeruginosa	Imipenem-Nonsusceptible	16/>32	2/8
Enterobacterales	All	0.25/1	≤0.12/0.5

Experimental Protocols

Determination of IC50 Values

The IC50 values for β-lactamase inhibitors are typically determined using a spectrophotometric assay.

References

• 1. PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]

Independent Verification of NDM-1 Inhibitor Efficacy: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The rise of New Delhi metallo-beta-lactamase 1 (NDM-1) producing bacteria poses a significant threat to the efficacy of carbapenem (B1253116) antibiotics, a last-resort treatment for many bacterial infections. The development of potent NDM-1 inhibitors is a critical area of research to combat this growing antibiotic resistance. This guide provides an objective comparison of the performance of several documented NDM-1 inhibitors, supported by experimental data, to aid researchers in the evaluation and selection of promising lead compounds.

Comparative Efficacy of NDM-1 Inhibitors

The following table summarizes the in vitro inhibitory activity of various compounds against the NDM-1 enzyme. The half-maximal inhibitory concentration (IC50) is a key metric for inhibitor potency, with lower values indicating greater efficacy.

Inhibitor	IC50 Value	Target/Mechanism	Reference Compound(s)
PHT427	1.42 µmol/L	Acts on zinc ions at the active site and key catalytic amino acid residues.[1]	---
Thiorphan	1.8 µM	---	---
D-Captopril	7.9 µM	Competitive inhibitor; the thiol unit intercalates between Zn1 and Zn2 in the active site.[2]	L-captopril (IC50: 202.0 μM)
Carnosic Acid	27.07 µM	Allosteric inhibitor; binds to a pocket outside the active site, inducing a conformational change that reduces enzyme activity.[3]	---
Thiomandelic Acid	Not specified	Restores sensitivity to meropenem (B701).[2]	---
Dimercaprol	1.3 µM	Antidote for metal poisoning, suggesting interaction with the zinc ions in the NDM-1 active site.[2]	---

Experimental Protocols

The determination of inhibitor efficacy against NDM-1 typically involves the following key experiments:

NDM-1 Enzyme Inhibition Assay (IC50 Determination)

This assay quantifies the concentration of an inhibitor required to reduce the enzymatic activity of NDM-1 by 50%.

Methodology:

• Enzyme and Substrate Preparation: Recombinant NDM-1 enzyme is purified. A chromogenic cephalosporin (B10832234) substrate (e.g., CENTA or nitrocefin) is prepared in a suitable buffer (e.g., HEPES or phosphate (B84403) buffer).

• Inhibitor Preparation: The test inhibitor is serially diluted to a range of concentrations.

• Reaction Initiation: The NDM-1 enzyme is pre-incubated with the inhibitor for a defined period. The reaction is initiated by the addition of the substrate.

• Data Acquisition: The rate of substrate hydrolysis is monitored by measuring the change in absorbance at a specific wavelength over time using a spectrophotometer.

• Data Analysis: The percentage of inhibition at each inhibitor concentration is calculated relative to a control reaction without the inhibitor. The IC50 value is determined by fitting the data to a dose-response curve.

Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antibiotic, alone or in combination with an NDM-1 inhibitor, that prevents visible growth of a bacterial strain expressing the NDM-1 enzyme.

Methodology:

• Bacterial Culture: A standardized inoculum of an NDM-1 producing bacterial strain (e.g., E. coli or K. pneumoniae) is prepared.

• Drug Preparation: The antibiotic (e.g., meropenem) and the NDM-1 inhibitor are serially diluted in a 96-well microtiter plate. For combination studies, the inhibitor concentration may be kept constant while the antibiotic concentration is varied.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plate is incubated at 37°C for 16-20 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the antibiotic that shows no visible bacterial growth. A significant reduction in the MIC of the antibiotic in the presence of the inhibitor indicates successful inhibition of NDM-1.

Visualizing Mechanisms and Workflows

To better understand the processes involved, the following diagrams illustrate the NDM-1 mechanism of action and a typical experimental workflow for inhibitor screening.

Caption: NDM-1 catalyzed hydrolysis of a carbapenem antibiotic.

Caption: A typical workflow for the screening and development of NDM-1 inhibitors.

References

• 1. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]
• 2. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a Novel Natural Allosteric Inhibitor That Targets NDM-1 Against Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of NDM-1 Inhibitor-7

For researchers, scientists, and drug development professionals engaged in the critical work of combating antibiotic resistance, the responsible management of laboratory waste is paramount. This guide provides essential safety and logistical information for the proper disposal of "NDM-1 inhibitor-7," a novel research compound. Adherence to these procedures is crucial for ensuring personnel safety, preventing environmental contamination, and maintaining regulatory compliance.

Disclaimer: "NDM-1 inhibitor-7" is a placeholder for a novel research compound. The following guidelines are based on best practices for the disposal of similar small molecule chemical compounds and metallo-beta-lactamase inhibitors in a laboratory setting. Always consult the specific Safety Data Sheet (SDS) for the exact compound and adhere to your institution's environmental health and safety (EHS) protocols.

I. Immediate Safety and Handling Precautions

Proper handling of NDM-1 inhibitor-7 is the first step in ensuring safe disposal.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

• Spill Response: In the event of a spill, immediately contain the area. Absorb liquid spills with an inert material (e.g., sand, vermiculite) and collect all contaminated materials into a designated hazardous waste container. Do not allow the product to enter drains.[1][2][3]

II. Quantitative Data on Related Compounds

While specific data for "NDM-1 inhibitor-7" is not available, the following table summarizes general characteristics and disposal considerations for classes of related compounds, such as other β-lactamase inhibitors. This information provides a comparative basis for handling and disposal.

Compound Class/Example	General Disposal Guidelines	Chemical Inactivation Potential
General Small Molecule Inhibitors	Treat as chemical waste.[4] Dispose of in accordance with local, regional, and national regulations.[1] High-concentration stock solutions are considered hazardous chemical waste.[5][6]	Susceptibility to chemical degradation varies. Hydrolysis, particularly at alkaline pH, can be a method for some β-lactam-like structures.[4]
Metal Chelating Agents (e.g., EDTA)	Dispose of as chemical waste. Follow institutional guidelines.	Forms complexes with metal ions, which is its mode of action but not a disposal method in itself.
Captopril (Thiol-containing inhibitor)	Treat as chemical waste. Follow SDS and institutional protocols.	The thiol group is reactive and may be susceptible to oxidation.
Boronic Acid Derivatives	Dispose of as chemical waste. Handle in accordance with the specific SDS.	Boronic acids can undergo various chemical reactions, but specific inactivation protocols for disposal are not standard.

III. Step-by-Step Disposal Protocol for NDM-1 Inhibitor-7

The proper disposal route for NDM-1 inhibitor-7 depends on its form and concentration.

Step 1: Waste Characterization and Segregation

• High-Concentration Waste: All unused or expired pure compounds (solid) and concentrated stock solutions of NDM-1 inhibitor-7 must be treated as hazardous chemical waste.[5][6]

• Low-Concentration Aqueous Waste: Dilute aqueous waste, such as from experimental assays, should also be collected as chemical waste. Do not pour down the drain unless explicitly permitted by your institution's EHS department for a fully characterized and neutralized solution.[1][2]

• Contaminated Solid Waste: All disposable materials that have come into contact with NDM-1 inhibitor-7 (e.g., pipette tips, gloves, flasks, contaminated absorbent material) must be disposed of as hazardous chemical waste.[7]

Step 2: Collection and Labeling

• Waste Containers: Use only approved, leak-proof, and chemically compatible containers for waste collection.[5]

• Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name ("NDM-1 inhibitor-7"), the concentration, and the date of accumulation.

• No Mixing: Do not mix NDM-1 inhibitor-7 waste with other waste streams unless instructed to do so by your EHS department.[2]

Step 3: Chemical Inactivation (If Applicable and Approved)

For some β-lactam-like compounds, chemical inactivation through hydrolysis can be an effective preliminary treatment step. This procedure should only be performed if approved by your institution's EHS department.

• Materials:

  • NDM-1 inhibitor-7 waste solution

  • 1 M Sodium Hydroxide (NaOH)

  • 1 M Hydrochloric Acid (HCl)

  • Personal Protective Equipment (PPE)

  • pH meter or pH strips

  • Appropriate, labeled waste container

• Procedure:

  • Ensure Safety: Perform the procedure in a chemical fume hood while wearing appropriate PPE.

  • Adjust pH: Slowly add 1 M NaOH to the waste solution while stirring to raise the pH. For many β-lactam-like structures, alkaline conditions promote hydrolysis.

  • Allow Reaction Time: Let the solution stand for a sufficient period (e.g., 1-2 hours) to allow for potential degradation.

  • Neutralization: Carefully neutralize the solution by adding 1 M HCl until the pH is within the acceptable range for your institution's chemical waste (typically pH 6-9).

  • Collection: Collect the treated and neutralized solution in a hazardous waste container.

Step 4: Final Disposal

• Arrange for Pickup: All collected hazardous waste containing NDM-1 inhibitor-7 must be disposed of through your institution's certified hazardous waste management program.[5] Contact your EHS department to schedule a waste pickup.[8]

IV. Experimental Workflow and Disposal Logic

The following diagrams illustrate the logical flow for handling and disposing of NDM-1 inhibitor-7.

Caption: Workflow for handling and disposal of NDM-1 inhibitor-7.

By following these procedures, you contribute to a safe and responsible research environment, building trust and ensuring that the pursuit of novel therapeutics does not come at the cost of environmental or personal safety.

References

• 1. isuspecialtychemical.com [isuspecialtychemical.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sds.diversey.com [sds.diversey.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. bitesizebio.com [bitesizebio.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Personal protective equipment for handling NDM-1 inhibitor-7

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling NDM-1 inhibitor-7. The following procedures are based on the precautionary principle, treating the compound as potentially hazardous in the absence of complete toxicological data.

Personal Protective Equipment (PPE)

Due to the limited availability of specific toxicity data for NDM-1 inhibitor-7, a comprehensive approach to personal protection is required to minimize exposure.[1] The following table summarizes the recommended PPE for various laboratory procedures involving this compound.

Activity	Minimum Required PPE	Recommended PPE for Powders/Aerosols
Storage and Transport	- Nitrile gloves- Safety glasses with side shields- Laboratory coat	- Double nitrile gloves- Chemical splash goggles- Laboratory coat
Weighing and Transfer	- Double nitrile gloves- Chemical splash goggles- Laboratory coat	- Double nitrile gloves- Face shield- Disposable gown with tight-fitting cuffs- NIOSH-approved respirator (e.g., N95 for powders)
Solution Preparation	- Double nitrile gloves- Chemical splash goggles- Laboratory coat	- Double nitrile gloves- Chemical splash goggles and face shield- Chemical-resistant gown
Conducting Reactions	- Double nitrile gloves (or other chemically resistant gloves based on reactants)- Chemical splash goggles- Laboratory coat	- Double nitrile gloves (or other chemically resistant gloves based on reactants)- Chemical splash goggles and face shield- Chemical-resistant gown- Work in a certified chemical fume hood or glove box
Waste Disposal	- Double nitrile gloves- Chemical splash goggles- Laboratory coat	- Double nitrile gloves- Chemical splash goggles- Chemical-resistant gown

Note: Always inspect PPE for damage before use and do not wear it outside of the laboratory.[2]

Experimental Protocols: Safe Handling and Disposal Workflow

The following procedural steps provide a logical workflow for the safe handling and disposal of NDM-1 inhibitor-7.

• Designated Area: All work with NDM-1 inhibitor-7 should be conducted in a designated area, such as a chemical fume hood or a glove box, to contain any potential contamination.[1]

• Ventilation: Ensure adequate ventilation in the handling area.[3]

• Emergency Equipment: An emergency eyewash and shower station should be readily accessible.

• Spill Kit: A spill kit containing appropriate absorbent materials should be available.

• Tare the Balance: Place a weighing boat on the analytical balance and tare it.[4][5]

• Transfer the Compound: Using a clean spatula, carefully transfer the desired amount of NDM-1 inhibitor-7 to the weighing boat.[4] Avoid creating dust. If possible, use wet-handling techniques to minimize dust generation.[1]

• Record the Mass: Accurately record the mass of the compound.

• Dissolution: If preparing a solution, carefully add the solvent to the vessel containing the weighed compound.

• Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.[2]

• No Mouth Pipetting: Never use mouth suction for pipetting.[2]

• Personal Hygiene: Do not eat, drink, or apply cosmetics in the laboratory.[2] Wash hands thoroughly after handling the compound.[2]

• Waste Segregation: All waste contaminated with NDM-1 inhibitor-7, including weighing boats, pipette tips, and gloves, must be segregated as hazardous chemical waste.[6]

• Container Labeling: Waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name.[6]

• Disposal Route: Dispose of chemical waste through your institution's Environmental Health and Safety (EHS) office.[6] Do not dispose of NDM-1 inhibitor-7 down the drain or in regular trash.[6]

• Empty Containers: Empty containers that held NDM-1 inhibitor-7 should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[7]

• Work Surfaces: Decontaminate all work surfaces with an appropriate solvent or cleaning agent after handling is complete.[1]

• Equipment: Clean all equipment used during the procedure.

Safe Handling and Disposal Workflow for NDM-1 Inhibitor-7

Caption: Workflow for safe handling and disposal of NDM-1 inhibitor-7.

References

• 1. benchchem.com [benchchem.com]
• 2. artsci.usu.edu [artsci.usu.edu]
• 3. thesafetygeek.com [thesafetygeek.com]
• 4. scienmart.com [scienmart.com]
• 5. m.youtube.com [m.youtube.com]
• 6. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]